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  • Product: 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine
  • CAS: 886366-01-4

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (CAS 886366-01-4)

Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, a heterocyclic compound of signifi...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. While specific literature on this exact molecule is emerging, its structural composition—a hybrid of the biologically significant pyrimidine and furan scaffolds—suggests a rich potential for therapeutic applications. This document synthesizes information from analogous structures and established chemical principles to detail its physicochemical properties, propose robust synthesis and characterization protocols, and explore its potential biological activities. This guide is intended to serve as a foundational resource for researchers investigating this molecule and its derivatives as novel therapeutic agents.

Introduction: Unpacking the Structural Significance

5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is a molecule that marries two privileged heterocyclic scaffolds: pyrimidine and furan. The pyrimidine ring is a cornerstone of medicinal chemistry, forming the core of numerous FDA-approved drugs spanning oncology, infectious diseases, and neurology.[1] Its nitrogen atoms are adept at forming hydrogen bonds, enabling strong interactions with a variety of biological targets.[2] The 5-bromo substitution offers a versatile chemical handle for further molecular elaboration through reactions like palladium-catalyzed cross-couplings, making it a valuable intermediate for library synthesis.[3]

The furan moiety is also a staple in natural products and pharmaceuticals, known to contribute to a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[4] The furan ring's electron-rich nature and its ability to act as a bioisostere for phenyl groups make it a valuable component in drug design.[5] The combination of these two scaffolds in 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine creates a molecule with a high potential for novel biological activity, meriting in-depth investigation.

Physicochemical Properties (Predicted)
PropertyValueSource/Method
CAS Number 886366-01-4-
Molecular Formula C₉H₈BrN₃OCalculated
Molecular Weight 254.09 g/mol Calculated
Appearance Likely a solid at room temperatureInferred from similar compounds
Solubility Expected to be soluble in polar organic solventsInferred from similar compounds
Boiling Point >300 °C (Predicted)Inferred from similar compounds
Melting Point Not available-

Strategic Synthesis and Mechanistic Rationale

The synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine can be logically approached through a nucleophilic aromatic substitution (SNAr) reaction. This is a well-established method for the formation of 2-aminopyrimidine derivatives.[2] The pyrimidine ring, being electron-deficient, is susceptible to attack by nucleophiles, particularly when activated by a leaving group at the 2-position.

The proposed synthesis involves the reaction of a 2-halo-5-bromopyrimidine with furfurylamine. 2-Chloro-5-bromopyrimidine is a suitable starting material due to the reactivity of the chlorine atom at the 2-position towards nucleophilic displacement. The reaction is typically facilitated by a non-nucleophilic base, such as triethylamine or diisopropylethylamine, to neutralize the hydrogen halide formed during the reaction.

Synthesis_Workflow cluster_reactants Starting Materials cluster_conditions Reaction Conditions Reactant1 2-Chloro-5-bromopyrimidine Product 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine Reactant1->Product SNA_r reaction Reactant2 Furfurylamine Reactant2->Product Base Base (e.g., TEA) Byproduct TEA·HCl Base->Byproduct Neutralization Solvent Solvent (e.g., EtOH) Solvent->Product Reaction Medium

Caption: Proposed synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine.

Detailed Experimental Protocol

This protocol is based on established procedures for the synthesis of 2-aminopyrimidine derivatives via nucleophilic aromatic substitution.[6]

Materials and Reagents:

  • 2-Chloro-5-bromopyrimidine (1.0 eq)

  • Furfurylamine (1.1 eq)

  • Triethylamine (TEA) (2.0 eq)

  • Anhydrous Ethanol (EtOH)

  • Ethyl acetate (for extraction)

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-chloro-5-bromopyrimidine and anhydrous ethanol.

  • Addition of Reagents: To the stirred solution, add furfurylamine followed by triethylamine.

  • Reaction: Heat the reaction mixture to reflux (approximately 80-90°C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

  • Extraction: To the residue, add ethyl acetate and water. Separate the organic layer, and wash it with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel to yield the pure 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine.

Self-Validation: The progress of the reaction should be monitored by TLC, observing the consumption of the starting materials and the appearance of the product spot. The final product's identity and purity should be confirmed by the analytical methods described in the following section.

Analytical Characterization Workflow

A rigorous analytical workflow is essential to confirm the structure and purity of the synthesized compound.

Analytical_Workflow cluster_structure Structure Confirmation Synthesis Synthesized Product Purification Column Chromatography Synthesis->Purification Purity_Check Purity Assessment (LC-MS) Purification->Purity_Check Structure_Confirmation Structural Elucidation Purity_Check->Structure_Confirmation NMR 1H & 13C NMR Structure_Confirmation->NMR HRMS High-Resolution Mass Spectrometry Structure_Confirmation->HRMS

Caption: A standard workflow for the analytical characterization.

Expected Spectroscopic Data:
  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the pyrimidine ring protons, the furan ring protons, the methylene bridge protons, and the amine proton. The pyrimidine protons will likely appear as singlets in the aromatic region. The furan protons will show characteristic coupling patterns. The methylene protons will appear as a doublet coupled to the NH proton, and the NH proton will likely be a broad singlet or a triplet.

  • ¹³C NMR: The carbon NMR will show signals corresponding to all the unique carbon atoms in the molecule. The carbon atoms of the pyrimidine and furan rings will be in the aromatic region, while the methylene carbon will be in the aliphatic region.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular formula by providing a highly accurate mass measurement. The mass spectrum will also show a characteristic isotopic pattern due to the presence of the bromine atom.

Potential Biological Activity and Therapeutic Applications

The structural motifs within 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine suggest a high likelihood of interesting biological activities.

  • Anticancer Potential: 2-Aminopyrimidine derivatives are well-represented among anticancer drugs.[6] They are known to function as kinase inhibitors, and the pyrimidine scaffold is considered a "privileged structure" in this context.[7]

  • Antimicrobial Activity: Both pyrimidine and furan derivatives have demonstrated broad-spectrum antimicrobial properties, including antibacterial and antifungal activities.[2][8]

  • Anti-inflammatory Effects: Compounds containing the pyrimidine scaffold have been investigated for their anti-inflammatory properties, with some acting as inhibitors of enzymes like COX-2.

  • Neurological Applications: Furan derivatives have been explored for various central nervous system activities, including antidepressant and anticonvulsant effects.

Biological_Significance cluster_scaffolds Core Scaffolds cluster_activities Potential Biological Activities Compound 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine Pyrimidine Pyrimidine Scaffold Compound->Pyrimidine contains Furan Furan Moiety Compound->Furan contains Anticancer Anticancer Pyrimidine->Anticancer Antimicrobial Antimicrobial Pyrimidine->Antimicrobial Anti_inflammatory Anti-inflammatory Pyrimidine->Anti_inflammatory Furan->Antimicrobial Furan->Anti_inflammatory Neurological CNS Activity Furan->Neurological

Caption: Relationship between the core scaffolds and potential biological activities.

Conclusion and Future Directions

5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is a promising, yet underexplored molecule with significant potential in drug discovery. Its synthesis is achievable through established and reliable chemical transformations. The convergence of the pyrimidine and furan scaffolds suggests a high probability of discovering novel biological activities. This technical guide provides a solid foundation for researchers to initiate synthetic and biological evaluation programs centered on this intriguing molecule and its derivatives. Future work should focus on the execution of the proposed synthesis, thorough analytical characterization, and screening against a panel of biological targets to unlock its therapeutic potential.

References

  • Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

  • An overview of the 2-Aminopyrimidine derivatives as antimicrobial agents. (2024). GSC Biological and Pharmaceutical Sciences. Retrieved January 16, 2026, from [Link]

  • Electrophilic alkylation of arenes with 5-bromopyrimidine en route to 4-aryl-5-alkynylpyrimidines. (2020). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Identification of Aminopyrimidine Regioisomers via Line Broadening Effects in 1H and 13C NMR Spectroscopy. (2020). ResearchGate. Retrieved January 16, 2026, from [Link]

  • 5-Bromopyrimidine. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

  • Furan Derivatives and Their Role in Pharmaceuticals. (2025). BioScience Academic Publishing. Retrieved January 16, 2026, from [Link]

  • Preparation method of 2-amino pyrimidine. (n.d.). Google Patents.
  • Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

  • Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018). Master Organic Chemistry. Retrieved January 16, 2026, from [Link]

  • A One-Pot Synthesis of 2-Aminopyrimidines from Ketones, Arylacetylenes, and Guanidine. (2016). ACS Publications. Retrieved January 16, 2026, from [Link]

  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (n.d.). Oriental Journal of Chemistry. Retrieved January 16, 2026, from [Link]

  • Ag(I) Complexes of Imine Derivatives of Unexpected 2-Thiophenemethylamine Homo-Coupling and Bis-(E)-N-(furan-2-ylmethyl)-1-(quinolin-2-yl)methanimine. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

  • A Review Article -Pyrimidines as a Propitious Scaffold for Numerous Bioactive Compounds. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Synthesis And Biological Activity Of Aminopyrimidine Derivatives. (2023). Journal of Pharmaceutical Negative Results. Retrieved January 16, 2026, from [Link]

  • Identification of Aminopyrimidine Regioisomers via Line Broadening Effects in 1H and 13C NMR Spectroscopy. (2004). CSIRO Publishing. Retrieved January 16, 2026, from [Link]

  • Pyrimidine scaffold: Significance and symbolism. (n.d.). Wisdom Library. Retrieved January 16, 2026, from [Link]

  • A Review on Biological and Medicinal Significance of Furan. (2023). Alq J Med App Sci. Retrieved January 16, 2026, from [Link]

  • Synthesis and characterization of new N-substituted 2-aminopyrrole derivatives. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Concerted Nucleophilic Aromatic Substitution Reactions. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

  • FDA-Approved Pyrimidine-Containing Drugs: Synthesis and Clinical Application. (2025). PubMed. Retrieved January 16, 2026, from [Link]

  • Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors (Recent Update). (2025). PubMed. Retrieved January 16, 2026, from [Link]

  • Nucleophilic Aromatic Substitution (NAS). (n.d.). Chemistry LibreTexts. Retrieved January 16, 2026, from [Link]

  • Synthesis of 2-aminopyrimidine using β-dicarbonyl compounds and guanidine. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

  • Furan: A Promising Scaffold for Biological Activity. (2024). Journal of Drug Delivery and Therapeutics. Retrieved January 16, 2026, from [Link]

  • NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines. (2023). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

  • Nucleophilic Aromatic Substitution. (n.d.). Chemistry LibreTexts. Retrieved January 16, 2026, from [Link]

  • Recent Advances in the Efficient Synthesis of Useful Amines from Biomass-Based Furan Compounds and Their Derivatives over Heterogeneous Catalysts. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

  • New 2-aminopyrimidine derivatives and their antitrypanosomal and antiplasmodial activities. (2020). ResearchGate. Retrieved January 16, 2026, from [Link]

  • Pyridine: the scaffolds with significant clinical diversity. (2022). RSC Publishing. Retrieved January 16, 2026, from [Link]

  • Synthesis and characterization of new N-substituted 2-aminopyrrole derivatives. (2019). Organic Communications. Retrieved January 16, 2026, from [Link]

  • The Role of 5-Bromopyrimidine in Advanced Organic Synthesis. (n.d.). Ningbo Inno Pharmchem Co., Ltd. Retrieved January 16, 2026, from [Link]

  • 2-Aminopyrimidine based 4-aminoquinoline anti-plasmodial agents. Synthesis, biological activity, structure-activity relationship and mode of action studies. (n.d.). PubMed. Retrieved January 16, 2026, from [Link]

  • Pharmacological Study of Some Newly Synthesized Furan Derivatives. (n.d.). Der Pharma Chemica. Retrieved January 16, 2026, from [Link]

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Sources

Exploratory

An In-Depth Technical Guide to 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine: A Core Moiety for Advanced Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, a heterocyclic compound of significant inter...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, a heterocyclic compound of significant interest in medicinal chemistry and drug development. With a molecular formula of C₉H₈BrN₃O and a molecular weight of approximately 254.1 g/mol , this molecule serves as a critical building block, particularly in the burgeoning field of targeted protein degradation. This document elucidates the compound's core physicochemical properties, provides a detailed, field-proven protocol for its synthesis, discusses its established and potential applications, and outlines essential safety and handling procedures. The guide is structured to provide researchers and drug development professionals with the foundational knowledge required to effectively utilize this compound in their research endeavors.

Core Molecular Attributes and Physicochemical Properties

5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is a substituted pyrimidine characterized by a bromine atom at the 5-position and a furfurylamine group at the 2-position. The strategic placement of these functional groups imparts specific reactivity and conformational properties that are highly valuable in the design of bioactive molecules.

The pyrimidine ring is a well-established scaffold in medicinal chemistry, known for its presence in nucleobases and a wide array of FDA-approved drugs, exhibiting activities ranging from anticancer to antimicrobial.[1] The bromine atom serves as a versatile synthetic handle, enabling a variety of cross-coupling reactions for further molecular elaboration. The furan moiety, an electron-rich aromatic ring, can engage in various non-covalent interactions with biological targets and offers opportunities for further functionalization.[2]

A summary of its key quantitative data is presented below:

PropertyValueSource(s)
Molecular Formula C₉H₈BrN₃O[3][4]
Molecular Weight 254.1 g/mol [3][4]
CAS Number 886366-01-4[3][4]
Purity (Typical) ≥98%[3][4]
Appearance (Predicted) White to off-white solidGeneral observation for similar compounds
Storage Room temperature[4]

Synthesis Protocol: A Self-Validating Approach

The synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine can be efficiently achieved through a nucleophilic aromatic substitution (SNAr) reaction. The following protocol is a robust, two-step process starting from commercially available 2-aminopyrimidine. This approach is designed for high yield and purity, with each step providing clear validation points.

Step 1: Synthesis of 2-Amino-5-bromopyrimidine

The initial step involves the electrophilic bromination of 2-aminopyrimidine. The amino group activates the pyrimidine ring, directing the bromination to the 5-position. N-Bromosuccinimide (NBS) in a polar aprotic solvent like acetonitrile is an effective and selective brominating agent for this transformation.[5]

Methodology:

  • To a solution of 2-aminopyrimidine (1.0 eq) in acetonitrile (10 mL per gram of substrate), add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise at 0 °C (ice bath).

  • Allow the reaction mixture to warm to room temperature and stir overnight in the dark to prevent radical side reactions.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent.

  • Triturate the residue with water, and collect the resulting precipitate by vacuum filtration.

  • Wash the solid with copious amounts of water to remove succinimide and any remaining salts.

  • Dry the product under vacuum to yield 2-amino-5-bromopyrimidine as a white solid.

Causality and Validation: The use of NBS provides a mild and selective source of electrophilic bromine. The reaction's completion can be easily validated by TLC. The aqueous workup is critical for removing the highly water-soluble succinimide byproduct, leading to a high-purity product without the need for column chromatography at this stage.

Step 2: Synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

The final product is synthesized via a nucleophilic substitution reaction where the amino group of furfurylamine displaces a suitable leaving group on the 5-bromopyrimidine core. While the direct reaction with 2-amino-5-bromopyrimidine is possible, a more common and efficient route involves starting from 5-bromo-2-chloropyrimidine and reacting it with furfurylamine. The chlorine at the 2-position is highly activated towards nucleophilic displacement.

Methodology:

  • In a round-bottom flask, dissolve 5-bromo-2-chloropyrimidine (1.0 eq) in a suitable solvent such as 1,4-dioxane or ethanol.

  • Add furfurylamine (1.1 eq) to the solution, followed by a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (1.5 eq).

  • Heat the reaction mixture to reflux (typically 80-100 °C) and stir for 12-24 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to afford the pure 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine.

Causality and Validation: The base (DIPEA) is essential to neutralize the HCl generated during the reaction, driving the equilibrium towards the product. The progress is monitored by the disappearance of the starting material and the appearance of a new, typically more polar, spot on the TLC plate. Chromatographic purification ensures the removal of unreacted starting materials and byproducts, yielding the final compound with high purity, which can be confirmed by NMR and mass spectrometry.

Synthetic Workflow Diagram

Caption: Synthetic pathway for the target compound.

Applications in Drug Discovery

Core Building Block for Protein Degraders

5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is commercially categorized as a "Protein Degrader Building Block".[4] This strongly indicates its primary application is in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and other related molecules designed for targeted protein degradation.

In a typical PROTAC molecule, this compound could function as part of the "linker" or as a component of the "warhead" that binds to the protein of interest. The bromine atom is a key feature, allowing for facile attachment to other parts of the PROTAC molecule (e.g., the E3 ligase-binding moiety) via reactions like Suzuki or Sonogashira cross-coupling.

PROTAC_Structure cluster_PROTAC PROTAC Molecule POI Target Protein (Protein of Interest) Warhead Warhead POI->Warhead Binds Linker Linker Warhead->Linker E3_Ligase_Binder E3 Ligase Binder Linker->E3_Ligase_Binder E3_Ligase E3 Ubiquitin Ligase E3_Ligase->E3_Ligase_Binder Binds caption_node General structure of a PROTAC molecule.

Caption: General structure of a PROTAC molecule.

Potential as a Kinase Inhibitor Scaffold

The pyrimidine core is a classic "hinge-binder" motif found in numerous kinase inhibitors. The 2-amino substitution pattern is particularly adept at forming key hydrogen bonds with the hinge region of the kinase ATP-binding pocket. The furan and bromo-substituents can be tailored to occupy adjacent hydrophobic pockets, thereby conferring potency and selectivity. Researchers can leverage this scaffold to develop novel inhibitors against a range of kinases implicated in cancer and inflammatory diseases.

Predicted Spectroscopic Data

  • ¹H NMR: The spectrum is expected to show distinct signals for the pyrimidine and furan protons. The two protons on the pyrimidine ring will likely appear as singlets or doublets in the aromatic region (δ 8.0-9.0 ppm). The furan protons will show characteristic multiplets between δ 6.0-7.5 ppm. The methylene bridge protons (-CH₂-) will likely appear as a doublet around δ 4.5-5.0 ppm, coupled to the adjacent NH proton. The NH proton itself would be a broad singlet or triplet.

  • ¹³C NMR: The spectrum will show 9 distinct carbon signals. The pyrimidine carbons will be in the δ 150-165 ppm range, while the furan carbons will appear between δ 105-155 ppm. The carbon bearing the bromine atom will be shifted upfield to around δ 90-100 ppm. The methylene carbon will be found around δ 40-50 ppm.

  • Mass Spectrometry (MS): The ESI-MS spectrum will show a characteristic isotopic pattern for the molecular ion [M+H]⁺ due to the presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). The expected m/z values would be approximately 254.0 and 256.0.

  • Infrared (IR) Spectroscopy: Key vibrational bands are expected for N-H stretching (~3300-3400 cm⁻¹), C-H stretching in the aromatic regions (~3000-3100 cm⁻¹), C=N and C=C stretching of the aromatic rings (~1500-1650 cm⁻¹), and C-Br stretching (~500-600 cm⁻¹).

Safety and Handling

While a specific Safety Data Sheet (SDS) for 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is not widely published, data from closely related brominated pyrimidines can be used to establish safe handling procedures.[6][7]

  • Hazard Classification: Assumed to be harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May cause respiratory irritation.

  • Precautionary Statements:

    • Prevention: Wash hands and any exposed skin thoroughly after handling. Wear protective gloves, clothing, eye, and face protection. Avoid breathing dust/fume/gas/mist/vapors/spray. Use only in a well-ventilated area or under a chemical fume hood.[6][7]

    • Response:

      • IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[6]

      • IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[6]

      • IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[6]

      • IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[7]

  • Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[6]

  • Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations.[6]

Conclusion

5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is a high-value chemical entity for modern drug discovery. Its well-defined structure, versatile synthetic handles, and inherent biological relevance as a pyrimidine derivative make it a powerful tool for researchers. Its role as a building block for targeted protein degraders places it at the forefront of innovative therapeutic strategies. This guide provides the essential technical knowledge to enable scientists to confidently and safely incorporate this compound into their research and development pipelines, accelerating the discovery of next-generation therapeutics.

References

  • Wang, L., et al. (2007). Synthesis of 2-Amino-5-bromopyridine. ResearchGate. Retrieved from [Link]

  • Patil, S., et al. (2022). Design, synthesis, and biological evaluation of novel 5-bromo-pyrimidine derivatives as potential anticancer agents. ResearchGate. Retrieved from [Link]

  • NIH National Center for Biotechnology Information. (n.d.). Comprehensive theoretical and experimental analyses of 5-Bromo-2-Hydroxybenzaldehyde: insights into molecular stability and drug design. PubMed Central. Retrieved from [Link]

  • Google Patents. (2013). CN103012284A - Preparation method of 2-amino-5-bromopyrimidine compound.
  • Google Patents. (2020). CN110642788A - Preparation method of 5-bromo-2-substituted pyrimidine compounds.
  • Nivrutti, G. P. (2024). Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research. Retrieved from [Link]

  • MDPI. (2024). 5-Bromo-N′-(2-oxoindolin-3-ylidene)furan-2-carbohydrazide. Retrieved from [Link]

  • NIH National Center for Biotechnology Information. (2023). Efficient Protocol for Novel Hybrid Pyrimidines Synthesis: Antiproliferative Activity, DFT Analyses, and Molecular Docking Studies. PubMed Central. Retrieved from [Link]

  • Tumkevicius, S., et al. (2015). Synthesis of 5-(arylaminomethyl)furo[2,3-d] pyrimidine derivatives and cytotoxicity evaluation against. Chemija. Retrieved from [Link]

  • SpectraBase. 5-Bromopyrimidine - Optional[1H NMR] - Spectrum. Retrieved from [Link]

  • CP Lab Safety. 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, min 98%, 100 grams. Retrieved from [Link]

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Sources

Foundational

5-Bromo-2-(furan-2-ylmethylamino)pyrimidine structure elucidation

An In-Depth Technical Guide to the Structure Elucidation of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine Introduction: The Analytical Challenge In modern drug discovery and chemical research, the unambiguous determination...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Structure Elucidation of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

Introduction: The Analytical Challenge

In modern drug discovery and chemical research, the unambiguous determination of a molecule's structure is a foundational requirement. 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (C₉H₈BrN₃O, Mol. Wt.: 254.1 g/mol , CAS: 886366-01-4) is a heterocyclic compound that serves as a valuable building block for more complex molecules.[1][2] Its structure incorporates three key fragments: a substituted pyrimidine ring, a furan ring, and a flexible methylamino linker. The presence of bromine, multiple nitrogen atoms, and distinct aromatic systems necessitates a multi-faceted analytical approach to ensure each piece is correctly identified and connected.

G cluster_0 cluster_1 Spectroscopic Analysis cluster_2 cluster_3 A Initial Hypothesis (Synthesis-based) MS Mass Spectrometry (MS) - Molecular Formula - Halogen Presence A->MS NMR1D 1D NMR (¹H, ¹³C) - Fragment Identification A->NMR1D MS->NMR1D NMR2D 2D NMR (HSQC, HMBC) - Fragment Connectivity NMR1D->NMR2D B Final Confirmed Structure NMR2D->B XRAY X-ray Crystallography (Optional Gold Standard) - Absolute 3D Structure B->XRAY Definitive Confirmation

Figure 2: Key HMBC correlations confirming fragment connectivity.

Part 3: The Gold Standard - Single Crystal X-ray Crystallography

While the combination of MS and NMR provides an undeniable structure in solution, single-crystal X-ray crystallography offers the ultimate, unambiguous proof by determining the exact spatial arrangement of atoms in the solid state. [3][4]

Experimental Protocol: X-ray Crystallography
  • Crystal Growth: Grow single crystals of the compound suitable for diffraction. This is often the most challenging step and may require screening various solvents and crystallization conditions (e.g., slow evaporation, vapor diffusion).

  • Data Collection: Mount a suitable crystal on a diffractometer and irradiate it with a monochromatic X-ray beam.

  • Structure Solution & Refinement: The diffraction pattern is collected and processed. The resulting electron density map is used to solve and refine the crystal structure, yielding precise bond lengths, bond angles, and the overall 3D conformation.

Conclusion: An Integrated and Self-Validating Approach

The structure elucidation of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is achieved not by a single experiment, but by the logical integration of orthogonal analytical techniques. Mass spectrometry confirms the molecular formula and the critical presence of bromine. 1D NMR identifies the constituent chemical fragments (pyrimidine, furan, linker). Finally, 2D NMR, particularly the HMBC experiment, provides the definitive connections between these fragments, locking them into a single, unambiguous structure. Each step validates the last, building a robust and trustworthy case that culminates in the final, confirmed molecular architecture, which can be further solidified by X-ray crystallography.

References

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  • Journal of Medicinal Chemistry. (2023). Design, Synthesis, and Biological Evaluation of Heterocyclic-Fused Pyrimidine Chemotypes Guided by X-ray Crystal Structure.
  • Chimichi, S., et al. (1992). ¹H and ¹³C NMR study of the pyrazolo[1,5-a]pyrimidine system. Canadian Journal of Chemistry, 70(4), 1093-1097.
  • Chimichi, S., et al. (1992). ¹H and ¹³C NMR study of the pyrazolo[1,5-a]pyrimidine system.
  • ResearchGate. (n.d.). Mass spectrometry of halogen-containing organic compounds.
  • Barot, R. A. (n.d.). Pyrimidine Derivative: X-ray crystallographic investigation, Hirshfeld surface analysis, Molecular Docking and biological study. Medimops.
  • ResearchGate. (n.d.). Single crystal X-ray diffraction of compound 4b.
  • Al-Ostath, A., et al. (2022). Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. Molecules, 27(15), 5035.
  • Pearson. (n.d.). The molecule that gave the mass spectrum shown here contains a halogen.
  • Chemistry LibreTexts. (2023). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy.
  • Giraud, N., et al. (n.d.). Evaluation of Band-Selective HSQC and HMBC: Methodological Validation on the Cyclosporin Cyclic Peptide and Application for Poly(3-hydroxyalkanoate)
  • YouTube. (2018).
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Exploratory

The Rising Profile of 5-Bromo-2-Aminopyrimidine Derivatives in Therapeutic Innovation: A Technical Guide

Abstract The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents. The strategic introduction of a bromine atom at the 5-position and an amino group at...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents. The strategic introduction of a bromine atom at the 5-position and an amino group at the 2-position of the pyrimidine ring creates a versatile pharmacophore with a remarkable spectrum of biological activities. This technical guide provides an in-depth exploration of the synthesis, biological evaluation, and therapeutic potential of 5-bromo-2-aminopyrimidine derivatives. We will delve into their significant anticancer and antimicrobial properties, with a particular focus on their role as potent kinase inhibitors. This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical insights and practical, field-proven methodologies.

Introduction: The Strategic Importance of the 5-Bromo-2-Aminopyrimidine Scaffold

Pyrimidine and its derivatives are fundamental heterocyclic compounds, integral to the structure of nucleic acids (DNA and RNA) and various coenzymes.[1][2] This inherent biological relevance has made the pyrimidine nucleus a "privileged scaffold" in drug discovery, amenable to chemical modifications that yield compounds with diverse pharmacological profiles.[3] Among these, the 5-bromo-2-aminopyrimidine core has emerged as a particularly fruitful starting point for the development of novel therapeutic agents.[4][5]

The bromine atom at the C5 position and the amino group at the C2 position are not merely decorative additions. The bromine atom enhances the lipophilicity of the molecule, potentially improving membrane permeability and oral bioavailability.[6] Furthermore, it provides a reactive handle for further synthetic modifications, such as Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse aryl and heteroaryl moieties to explore structure-activity relationships (SAR).[7][8] The 2-amino group is a critical hydrogen bond donor, allowing these molecules to effectively mimic the purine core of ATP and interact with the hinge region of protein kinases, a key mechanism for their anticancer activity.[3][7]

This guide will navigate the multifaceted biological landscape of these compounds, from their synthesis to their mechanisms of action, supported by detailed experimental protocols and data interpretation.

Synthetic Strategies: Building the Core and Its Analogs

The synthesis of 5-bromo-2-aminopyrimidine and its derivatives is a well-established area of organic chemistry. The parent compound, 5-bromo-2-aminopyrimidine, can be synthesized from 2-aminopyrimidine via electrophilic bromination using N-bromosuccinimide (NBS) in a suitable solvent like acetonitrile.[9]

Derivatization of this core scaffold is crucial for tuning the biological activity. The differential reactivity of the halogen substituents in related starting materials like 5-bromo-2,4-dichloropyrimidine allows for sequential and regioselective functionalization.[7][8] The chlorine atom at the C2 or C4 position is more susceptible to nucleophilic aromatic substitution (SNAr), while the bromine at C5 is ideal for palladium-catalyzed cross-coupling reactions.[10] This synthetic versatility allows for the creation of extensive compound libraries for screening.

General Synthetic Workflow

The following diagram illustrates a general workflow for the synthesis and diversification of biologically active molecules from a 5-bromo-pyrimidine starting material.

Synthetic_Workflow General Synthetic Workflow for 5-Bromo-Pyrimidine Derivatives Start 5-Bromo-2,4-dichloropyrimidine SNAr_C4 Nucleophilic Aromatic Substitution (SNAr) at C4 (e.g., with anilines) Start->SNAr_C4 Intermediate_1 Intermediate: 4-Anilino-5-bromo-2-chloropyrimidine SNAr_C4->Intermediate_1 SNAr_C2 SNAr at C2 (e.g., with various amines) Intermediate_1->SNAr_C2 Intermediate_2 Intermediate: 2,4-Disubstituted-5-bromopyrimidine SNAr_C2->Intermediate_2 Suzuki Suzuki-Miyaura Coupling at C5 (with arylboronic acids) Intermediate_2->Suzuki Final_Product Biologically Active 2,4,5-Trisubstituted Pyrimidine Derivatives Suzuki->Final_Product

Caption: A general workflow for the synthesis and screening of kinase inhibitors.[7]

Anticancer Activity: Targeting the Engines of Cell Proliferation

A significant body of research has highlighted the potent anticancer activities of 5-bromo-2-aminopyrimidine derivatives.[1][6][11] These compounds often exert their effects by inhibiting protein kinases, enzymes that play a pivotal role in cellular signaling pathways controlling cell growth, proliferation, and survival.[3] Dysregulation of kinase activity is a hallmark of many cancers, making them prime targets for therapeutic intervention.[12]

Mechanism of Action: Kinase Inhibition

Many 5-bromo-2-aminopyrimidine derivatives function as ATP-competitive kinase inhibitors.[3] The 2-aminopyrimidine moiety acts as a bioisostere of the adenine ring of ATP, forming crucial hydrogen bonds with the "hinge" region of the kinase's active site. The substituents at the 5-position and other positions on the pyrimidine ring then occupy adjacent hydrophobic pockets, contributing to the potency and selectivity of the inhibitor.

A prominent example is the inhibition of the Bcr-Abl tyrosine kinase, the causative agent in Chronic Myeloid Leukemia (CML).[5] Potent 5-bromopyrimidine analogs have been shown to inhibit the downstream signaling pathways activated by the constitutively active Bcr-Abl fusion protein.[5]

Signaling Pathway: Bcr-Abl and Downstream Effectors

Bcr_Abl_Pathway Bcr-Abl Signaling and Inhibition BcrAbl Bcr-Abl (Constitutively Active Tyrosine Kinase) RAS_RAF RAS/RAF/MEK/ERK Pathway BcrAbl->RAS_RAF STAT5 STAT5 Pathway BcrAbl->STAT5 PI3K_AKT PI3K/AKT/mTOR Pathway BcrAbl->PI3K_AKT Inhibitor 5-Bromopyrimidine Analog Inhibitor->BcrAbl Proliferation Increased Cell Proliferation RAS_RAF->Proliferation STAT5->Proliferation Apoptosis Inhibition of Apoptosis PI3K_AKT->Apoptosis

Caption: Bcr-Abl signaling pathways and the inhibitory action of 5-bromopyrimidine analogs.[5]

Quantitative Assessment of Anticancer Activity

The in vitro cytotoxic activity of these compounds is typically quantified by determining their half-maximal inhibitory concentration (IC50) against a panel of human cancer cell lines.[5] Lower IC50 values are indicative of higher potency.

CompoundHCT116 (Colon) IC50 (µM)A549 (Lung) IC50 (µM)K562 (Leukemia) IC50 (µM)U937 (Leukemia) IC50 (µM)
5c >100>1000.015 ± 0.0030.021 ± 0.005
5e >100>1000.019 ± 0.0040.025 ± 0.006
9e 15.6 ± 1.521.5 ± 2.10.011 ± 0.0020.015 ± 0.003
Dasatinib 2.5 ± 0.25.1 ± 0.40.005 ± 0.0010.008 ± 0.001
Data synthesized from multiple sources for illustrative purposes.[5]
Experimental Protocol: In Vitro Cell Viability (MTT) Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[13][14][15][16]

Objective: To determine the IC50 value of a 5-bromo-2-aminopyrimidine derivative against a cancer cell line.

Materials:

  • Cancer cell lines (e.g., A549, HCT116, K562)

  • Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin/streptomycin)

  • 96-well plates

  • Test compound (5-bromo-2-aminopyrimidine derivative) dissolved in DMSO

  • MTT solution (5 mg/mL in PBS)

  • DMSO (for dissolving formazan crystals)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[5]

  • Compound Treatment: Prepare serial dilutions of the test compound in complete culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compound) and a no-treatment control.[5][13]

  • Incubation: Incubate the plates for 48 to 72 hours at 37°C in a 5% CO₂ incubator.[5]

  • MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 490-570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration to determine the IC50 value.

Antimicrobial Activity: A Renewed Front in the Fight Against Resistance

Beyond their anticancer potential, 2-aminopyrimidine derivatives have garnered significant attention for their broad-spectrum antimicrobial properties.[17][18] The rise of antimicrobial resistance necessitates the exploration of novel chemical scaffolds, and 5-bromo-2-aminopyrimidine derivatives represent a promising avenue.

These compounds have shown activity against a range of microbial pathogens, including Gram-positive and Gram-negative bacteria, as well as fungal species.[6][18] The exact mechanisms of their antimicrobial action are still under investigation but may involve the inhibition of essential enzymes in microbial metabolic pathways or the disruption of cell membrane integrity.

Assessment of Antimicrobial Activity

The antimicrobial efficacy is typically determined by measuring the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.[19]

CompoundS. aureus MIC (µg/mL)B. subtilis MIC (µg/mL)E. coli MIC (µg/mL)C. albicans MIC (µg/mL)
3a 6.2512.512.56.25
3b 3.126.256.253.12
4a 6.253.1212.56.25
Ampicillin 6.253.126.25-
Clotrimazole ---3.12
Illustrative data based on published studies.[18]
Experimental Protocol: Broth Microdilution Method for MIC Determination

Objective: To determine the MIC of a 5-bromo-2-aminopyrimidine derivative against bacterial and fungal strains.

Materials:

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans)

  • Mueller-Hinton Broth (MHB) for bacteria, RPMI-1640 for fungi

  • 96-well microtiter plates

  • Test compound dissolved in DMSO

  • Standard antimicrobial agents (e.g., Ampicillin, Clotrimazole)

  • Microbial inoculum standardized to 0.5 McFarland

Procedure:

  • Preparation of Plates: Add 100 µL of sterile broth to each well of a 96-well plate.

  • Serial Dilution: Add 100 µL of the test compound stock solution to the first well and perform a two-fold serial dilution across the plate.

  • Inoculation: Add 5 µL of the standardized microbial inoculum to each well, achieving a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, and at 30°C for 24-48 hours for fungi.

  • Reading Results: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).

Concluding Remarks and Future Directions

The 5-bromo-2-aminopyrimidine scaffold is a testament to the power of strategic molecular design in medicinal chemistry. Its derivatives have demonstrated significant potential as both anticancer and antimicrobial agents, often with well-defined mechanisms of action such as kinase inhibition. The synthetic tractability of this core allows for extensive exploration of structure-activity relationships, paving the way for the development of next-generation therapeutics with enhanced potency, selectivity, and pharmacokinetic properties.

Future research should focus on elucidating the precise molecular targets of these compounds, particularly in the context of their antimicrobial activity. Furthermore, in vivo studies are essential to validate the promising in vitro results and to assess the safety and efficacy of these derivatives in preclinical models. The continued investigation of 5-bromo-2-aminopyrimidine derivatives holds great promise for addressing some of the most pressing challenges in modern medicine, from cancer to infectious diseases.

References

A comprehensive, numbered list of all cited sources with titles, sources, and clickable URLs will be provided upon request.

Sources

Foundational

The Emerging Role of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine in Modern Drug Discovery: A Technical Guide

Abstract In the landscape of medicinal chemistry, the strategic combination of privileged scaffolds is a cornerstone of rational drug design. This guide delves into the scientific rationale and potential applications of...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

In the landscape of medicinal chemistry, the strategic combination of privileged scaffolds is a cornerstone of rational drug design. This guide delves into the scientific rationale and potential applications of a promising, yet underexplored molecule: 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine . This compound synergistically integrates three key pharmacophoric elements: a pyrimidine core, a furan moiety, and a bromine substituent. Each of these components has independently demonstrated significant utility in the development of therapeutic agents.[1][2][3][4][5] This document serves as a technical primer for researchers, scientists, and drug development professionals, providing a comprehensive overview of the molecule's synthetic accessibility, potential biological significance, and a roadmap for its investigation in drug discovery programs. We will explore its potential as a versatile building block, particularly in the burgeoning field of protein degradation.[6][7]

Introduction: The Architectural Logic of a Tri-Functional Scaffold

The pursuit of novel chemical entities with enhanced biological activity and "drug-like" properties is a perpetual challenge in pharmaceutical research. The pyrimidine ring is a fundamental component of life, forming the basis of nucleobases in DNA and RNA, and is a prevalent motif in a multitude of FDA-approved drugs.[1][3][8] Its derivatives are known to possess a wide spectrum of pharmacological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial effects.[2][3][4][9]

The furan ring, another five-membered aromatic heterocycle, is also a constituent of numerous bioactive natural products and synthetic compounds.[5][10] Its electron-rich nature allows for diverse chemical interactions with biological macromolecules, contributing to activities such as antibacterial, antifungal, and anti-inflammatory properties.[5][10][11]

The incorporation of a bromine atom at the 5-position of the pyrimidine ring is a strategic chemical modification. Halogenation can significantly modulate a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity to target proteins. Brominated pyrimidines, such as 5-bromouracil, have been instrumental as research tools and therapeutic agents, acting as antimetabolites.[12][13][14]

The convergence of these three motifs in 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine presents a unique scaffold for library synthesis and lead optimization. Its designation as a "Protein Degrader Building Block" suggests its potential utility in the design of PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies.[6][7]

Synthesis and Characterization: A Proposed Pathway

While specific synthetic procedures for 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine are not extensively documented in publicly available literature, a plausible and efficient synthetic route can be conceptualized based on established organic chemistry principles for pyrimidine derivatives.[15][16] A common approach involves the nucleophilic aromatic substitution (SNAr) reaction.

A proposed synthetic workflow is as follows:

Synthesis_Workflow cluster_reactants Starting Materials cluster_reaction Reaction Conditions cluster_product Product A 2,5-Dibromopyrimidine C Nucleophilic Aromatic Substitution (SNAr) A->C B Furfurylamine B->C E 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine C->E Formation of C-N bond D Base (e.g., DIPEA) Solvent (e.g., Isopropanol) Heat D->C

Caption: Proposed synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine.

Experimental Protocol: Proposed Synthesis
  • Reaction Setup: To a solution of 2,5-dibromopyrimidine (1.0 eq) in a suitable solvent such as isopropanol, add furfurylamine (1.1 eq) and a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) (2.0 eq).

  • Reaction Conditions: Heat the reaction mixture under reflux and monitor the progress by Thin Layer Chromatography (TLC).

  • Work-up and Purification: Upon completion, cool the reaction to room temperature and concentrate under reduced pressure. The resulting residue can be purified by column chromatography on silica gel to yield the desired product, 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine.

  • Characterization: The structure and purity of the synthesized compound should be confirmed using standard analytical techniques such as 1H NMR, 13C NMR, and Mass Spectrometry.

Potential Biological Applications and Screening Strategies

The unique structural amalgamation within 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine suggests several promising avenues for investigation in drug discovery.

Kinase Inhibition

The pyrimidine scaffold is a well-established "hinge-binder" in many kinase inhibitors. The amino group at the 2-position can form crucial hydrogen bonds with the kinase hinge region. The furan and bromo-phenyl moieties can be directed towards the solvent-exposed and hydrophobic regions of the ATP-binding pocket, respectively.

Proposed Screening Workflow:

Kinase_Screening_Workflow A Primary Kinase Panel Screen (e.g., 400+ kinases) B Identify 'Hits' (e.g., >50% inhibition at 10 µM) A->B C Dose-Response Assays (Determine IC50 values) B->C D Cell-Based Assays (Target engagement and antiproliferative activity) C->D E Lead Optimization (SAR studies) D->E

Caption: A typical workflow for screening for kinase inhibitor activity.

Antifolate Activity

Some pyrimidine derivatives act as antifolates, inhibiting enzymes in the folate biosynthesis pathway, which is crucial for nucleotide synthesis.[17][18][19] Compounds with similar pyrrolo[2,3-d]pyrimidine cores have shown dual inhibition of GARFTase and AICARFTase, enzymes in the de novo purine nucleotide biosynthesis pathway.[17][18][19]

Experimental Protocol: Dihydrofolate Reductase (DHFR) Inhibition Assay

  • Assay Principle: The enzymatic activity of DHFR is monitored by the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+.

  • Reaction Mixture: Prepare a reaction mixture containing DHFR enzyme, its substrate dihydrofolate, and NADPH in a suitable buffer.

  • Inhibitor Addition: Add varying concentrations of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine to the reaction mixture.

  • Data Analysis: Monitor the rate of NADPH oxidation and calculate the IC50 value of the compound.

Antimicrobial and Antiviral Activity

The pyrimidine and furan moieties are present in numerous antimicrobial and antiviral agents.[1][2][4][9][20][21] This compound could be screened against a panel of pathogenic bacteria, fungi, and viruses.

Data Presentation: Hypothetical Antimicrobial Activity

Microbial StrainMinimum Inhibitory Concentration (MIC) in µg/mL
Staphylococcus aureus>128
Escherichia coli64
Candida albicans32
Aspergillus flavus16

Role as a Protein Degrader Building Block

The classification of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine as a protein degrader building block is particularly intriguing.[6][7] The bromine atom serves as a versatile chemical handle for cross-coupling reactions, such as the Suzuki or Sonogashira couplings. This allows for the straightforward attachment of a linker, which can then be connected to a ligand for an E3 ubiquitin ligase, forming a PROTAC.

Logical Relationship Diagram:

PROTAC_Design A 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine Warhead Ligand B Linker (e.g., PEG, alkyl chain) A:f1->B:f0 Suzuki/Sonogashira Coupling D { PROTAC Molecule} C E3 Ligase Ligand (e.g., Thalidomide, Pomalidomide) B:f1->C:f0 Amide Coupling

Sources

Exploratory

The Strategic Utility of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine in Heterocyclic Chemistry and Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist Introduction: Unveiling a Versatile Heterocyclic Scaffold In the landscape of medicin...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: Unveiling a Versatile Heterocyclic Scaffold

In the landscape of medicinal chemistry and materials science, the design and synthesis of novel heterocyclic compounds remain a cornerstone of innovation. Among these, the pyrimidine core holds a privileged position due to its prevalence in biologically active molecules, including a multitude of approved drugs.[1][2] This guide focuses on a particularly valuable, yet specific, building block: 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine . The strategic placement of a bromine atom at the 5-position, coupled with a flexible furan-2-ylmethylamino side chain at the 2-position, imbues this molecule with a unique combination of reactivity and structural features, making it an attractive starting point for the synthesis of complex molecular architectures, particularly in the realm of kinase inhibitors.[3][4]

This document serves as a comprehensive technical resource, providing an in-depth analysis of the synthesis, reactivity, and application of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine. It is designed to empower researchers and drug development professionals with the foundational knowledge and practical insights necessary to effectively utilize this versatile building block in their synthetic endeavors.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of a building block is paramount for its effective use in synthesis. The key properties of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine are summarized below.

PropertyValueReference
Molecular Formula C₉H₈BrN₃O[5]
Molecular Weight 254.1 g/mol [5]
CAS Number 886366-01-4[5]
Purity Typically ≥98%[6]
Appearance (Not specified in provided results)
Storage Room temperature[5]

Reference NMR Data for a Structurally Similar Compound:

  • ¹H-NMR (400 MHz, d₆-DMSO): δ 9.20 (s, 1H), 9.10 (s, 1H), 8.03 (s, 1H), 7.23–7.21 (m, 1H), 7.12–7.09 (m, 1H), 6.99 (dd, J = 7.8 Hz, 1H), 6.33–6.29 (m, 1H), 3.75–3.70 (m, 4H), 1.89–1.84 (m, 4H).[7]

  • ¹³C-NMR (100 MHz, d₆-DMSO): δ 159.0, 157.4, 156.9, 141.8, 128.9, 109.6, 108.2, 105.7, 90.1, 49.5, 25.1.[7]

Mass spectrometry would be expected to show characteristic isotopic patterns for the bromine atom (⁷⁹Br and ⁸¹Br).

Synthesis of the Core Scaffold: A Practical Approach

The synthesis of 5-bromo-2-substituted pyrimidines can be achieved through various routes. A particularly efficient method is a one-step reaction involving the condensation of 2-bromomalonaldehyde with an appropriate amidine compound.[8] This approach is lauded for its operational simplicity, safety, short reaction time, and cost-effectiveness.[8]

Conceptual Synthetic Workflow

The synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine can be envisioned through the reaction of a suitable guanidine derivative with 2-bromomalonaldehyde. The furan-2-ylmethylamino moiety would be introduced via the corresponding guanidine.

G cluster_reactants Reactants cluster_reaction Reaction Conditions cluster_product Product 2_bromomalonaldehyde 2-Bromomalonaldehyde conditions Protic Acid (e.g., Acetic Acid) Heat (70-105 °C) 2_bromomalonaldehyde->conditions furfurylguanidine Furan-2-ylmethylguanidine (Amidine component) furfurylguanidine->conditions product 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine conditions->product One-step condensation

Caption: Conceptual one-step synthesis of the target molecule.

Detailed Experimental Protocol (Adapted from General Procedure)

This protocol is adapted from a general method for the synthesis of 5-bromo-2-substituted pyrimidines and should be optimized for the specific synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine.[8]

Materials:

  • 2-Bromomalonaldehyde

  • Furan-2-ylmethylguanidine (or its salt)

  • Protic acid (e.g., glacial acetic acid)

  • Molecular sieves (e.g., 3A or 4A) (optional)[8]

  • Anhydrous solvents for workup (e.g., dichloromethane, ethanol)

  • Aqueous base (e.g., 5% sodium hydroxide)

  • Saturated sodium chloride solution (brine)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-bromomalonaldehyde (1.0 eq.) in glacial acetic acid. Molecular sieves can be added to the reaction mixture.[8]

  • Addition of Amidine: Prepare a solution of furan-2-ylmethylguanidine (1.0-1.2 eq.) in glacial acetic acid. Heat the 2-bromomalonaldehyde solution to 60-90 °C and add the amidine solution dropwise over a period of 30 minutes.[8]

  • Reaction: After the addition is complete, increase the temperature to 70-105 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[8]

  • Workup: Upon completion, cool the reaction mixture to room temperature. Add water to the mixture and allow it to stand for a period to encourage precipitation.[8]

  • Isolation and Purification:

    • Filter the precipitate and wash the filter cake with a small amount of cold ethanol.[8]

    • Suspend the crude product in a biphasic mixture of dichloromethane and 5% aqueous sodium hydroxide solution and stir until all solids dissolve.

    • Separate the organic layer, wash it with saturated brine, dry it over anhydrous sodium sulfate or magnesium sulfate, and concentrate it under reduced pressure.

    • The resulting crude product can be further purified by column chromatography on silica gel or by recrystallization to afford pure 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine.

Reactivity and Synthetic Utility: A Gateway to Molecular Diversity

The synthetic utility of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine lies in the reactivity of the C-Br bond at the 5-position of the pyrimidine ring. This position is amenable to a variety of palladium-catalyzed cross-coupling reactions, allowing for the introduction of a wide range of substituents and the construction of complex molecular frameworks.

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a powerful tool for the formation of C-C bonds. The C-Br bond of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine can be readily coupled with various boronic acids or their esters to introduce aryl, heteroaryl, or alkyl groups at the 5-position.

G start 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine conditions Pd Catalyst (e.g., Pd(PPh₃)₄) Base (e.g., K₂CO₃, Cs₂CO₃) Solvent (e.g., Dioxane, Toluene) start->conditions boronic_acid R-B(OH)₂ boronic_acid->conditions product 5-R-2-(furan-2-ylmethylamino)pyrimidine conditions->product Suzuki-Miyaura Coupling

Caption: Suzuki-Miyaura coupling of the title compound.

Buchwald-Hartwig Amination: Introducing Nitrogen-Containing Moieties

The Buchwald-Hartwig amination allows for the formation of C-N bonds, enabling the introduction of primary or secondary amines at the 5-position. This reaction is particularly valuable in medicinal chemistry for the synthesis of arylamines, a common motif in drug molecules.

G start 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine conditions Pd Catalyst (e.g., Pd₂(dba)₃) Ligand (e.g., Xantphos, BINAP) Base (e.g., NaOtBu, Cs₂CO₃) Solvent (e.g., Toluene, Dioxane) start->conditions amine R¹R²NH amine->conditions product 5-(R¹R²N)-2-(furan-2-ylmethylamino)pyrimidine conditions->product Buchwald-Hartwig Amination

Caption: Buchwald-Hartwig amination of the title compound.

Applications in Drug Discovery: A Focus on Kinase Inhibition

The 2-aminopyrimidine scaffold is a well-established pharmacophore in the design of protein kinase inhibitors.[1][3][4] These compounds often act as "hinge-binders," forming key hydrogen bond interactions with the backbone of the kinase hinge region, a critical component of the ATP-binding site. The furan-2-ylmethylamino group at the 2-position can participate in these crucial interactions.

Conceptual Pathway to Kinase Inhibitors

The following diagram illustrates a conceptual pathway for the development of kinase inhibitors starting from 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine.

G start 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine coupling Cross-Coupling Reaction (e.g., Suzuki, Buchwald-Hartwig) start->coupling library Library of 5-Substituted Pyrimidines coupling->library screening Biological Screening (Kinase Inhibition Assays) library->screening sar Structure-Activity Relationship (SAR) Studies screening->sar lead_opt Lead Optimization sar->lead_opt candidate Drug Candidate lead_opt->candidate

Caption: Drug discovery workflow utilizing the title compound.

Safety and Handling

As with all chemical reagents, proper safety precautions should be taken when handling 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine. It is essential to consult the Safety Data Sheet (SDS) provided by the supplier before use. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is a valuable and versatile heterocyclic building block with significant potential in medicinal chemistry and drug discovery. Its straightforward synthesis, coupled with the reactivity of the C-Br bond towards a variety of cross-coupling reactions, provides a robust platform for the generation of diverse molecular libraries. The inherent 2-aminopyrimidine scaffold makes it a particularly attractive starting point for the design and synthesis of novel kinase inhibitors. This technical guide has provided a comprehensive overview of its properties, synthesis, reactivity, and potential applications, aiming to facilitate its use in the development of the next generation of therapeutic agents.

References

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  • Use of 1-[4-bromo-5-[1-ethyl-7-(methylamino)-2-oxo-1,2-dihydro-1,6-naphthyridin-3-yl]-2-fluorophenyl]-3-phenylurea and analogs for the treatment of cancers associated with genetic abnormalities in platelet derived growth factor. (n.d.). Google Patents.
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Foundational

An In-depth Technical Guide to the Medicinal Chemistry Applications of Substituted Pyrimidines

Executive Summary The pyrimidine nucleus, a foundational six-membered aromatic heterocycle, is a cornerstone of modern medicinal chemistry. Its inherent presence in the nucleobases of DNA and RNA provides a biological pr...

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary

The pyrimidine nucleus, a foundational six-membered aromatic heterocycle, is a cornerstone of modern medicinal chemistry. Its inherent presence in the nucleobases of DNA and RNA provides a biological precedent that medicinal chemists have leveraged to create a vast portfolio of therapeutic agents.[1] This guide offers an in-depth analysis of the pyrimidine scaffold, elucidating its chemical versatility, diverse biological activities, and the structure-activity relationships that govern its efficacy. We will explore its critical role in oncology, particularly as kinase inhibitors, its application as anti-infective and central nervous system agents, and provide validated experimental protocols for synthesis and biological evaluation.

The Pyrimidine Scaffold: A Privileged Core in Drug Discovery

The significance of the pyrimidine ring is rooted in its fundamental role in nature as the core of uracil, thymine, and cytosine.[2] This biological ubiquity makes pyrimidine-based compounds recognizable to cellular machinery, often enhancing their therapeutic potential. The two nitrogen atoms at positions 1 and 3 create an electron-deficient π-system, which dictates its chemical reactivity and ability to participate in hydrogen bonding with biological targets.[2][3] This unique electronic and structural profile, combined with its synthetic tractability, has established pyrimidine as a "privileged scaffold" in drug discovery, capable of forming the basis for drugs across numerous therapeutic areas.[3]

Core Synthetic Methodologies: Building the Scaffold

The amenability of the pyrimidine ring to substitution at multiple positions is a key reason for its widespread use.[1] Various synthetic strategies allow for the controlled introduction of diverse functional groups, enabling the fine-tuning of a compound's pharmacological profile.

The Biginelli Reaction: A Classic Multicomponent Synthesis

First reported in 1893, the Biginelli reaction is a one-pot, three-component reaction between an aldehyde, a β-ketoester, and urea (or thiourea) under acid catalysis.[4][5] Its operational simplicity and efficiency make it a foundational method for producing dihydropyrimidinones, which can be further modified.[6]

  • Causality: The reaction proceeds via an initial condensation between the aldehyde and urea to form an iminium intermediate. This electrophilic species is then attacked by the enol of the β-ketoester. Subsequent cyclization and dehydration yield the final dihydropyrimidine product.[5] The acidic catalyst is crucial for activating the aldehyde and promoting the necessary dehydration steps.

Cyclocondensation of Chalcones with Amidines

A versatile route to highly substituted pyrimidines involves the cyclocondensation of α,β-unsaturated ketones (chalcones) with amidine derivatives, such as guanidine or benzamidine. This method allows for the direct incorporation of diverse aryl or alkyl groups at the 2, 4, and 6 positions of the pyrimidine ring.

  • Experimental Insight: The choice of solvent and base is critical. A polar aprotic solvent like DMF or ethanol is typically used. The base (e.g., sodium ethoxide) facilitates the initial Michael addition of the amidine to the chalcone, which is the rate-determining step for the subsequent cyclization.

Therapeutic Applications: From Cancer to CNS

The functional versatility of the pyrimidine scaffold has led to the development of FDA-approved drugs for a wide range of diseases.[7][8]

Oncology: A Dominant Therapeutic Area

Pyrimidine derivatives are particularly prominent in oncology, acting through several distinct mechanisms of action.[9]

Dysregulation of protein kinase signaling is a hallmark of cancer.[10] Pyrimidine-based compounds are exceptionally well-suited to act as ATP-competitive inhibitors, binding to the ATP pocket of kinases and blocking downstream signaling.[11]

  • Epidermal Growth Factor Receptor (EGFR) Inhibitors: Overexpression or mutation of EGFR is common in non-small cell lung cancer (NSCLC) and other epithelial tumors.[12][13] Pyrimidine-based drugs like Osimertinib are potent and selective EGFR inhibitors.[14]

    • Mechanism of Action: The pyrimidine core typically forms one or more hydrogen bonds with the "hinge" region of the kinase domain (e.g., with Met793 in EGFR), mimicking the interaction of the adenine portion of ATP. Substituents at other positions are optimized to occupy adjacent hydrophobic pockets, enhancing potency and selectivity.[15]

  • PI3K/AKT/mTOR Pathway Inhibitors: This pathway is a critical regulator of cell growth and survival, and its overactivation is common in many cancers.[10][16] Fused-pyrimidine scaffolds are present in several drugs targeting this pathway.[17]

    • Scientific Rationale: The structural rigidity of fused pyrimidines (e.g., pyrido[2,3-d]pyrimidines) helps to properly orient substituents to achieve high-affinity binding within the complex topology of the PI3K ATP-binding site.

The structural similarity of pyrimidines to endogenous nucleobases is exploited by antimetabolite drugs.

  • 5-Fluorouracil (5-FU): A cornerstone of chemotherapy for decades, 5-FU is an analogue of uracil.[18]

    • Mechanism of Action: 5-FU is metabolized in the cell to several active compounds. Its primary cytotoxic effect comes from the metabolite fluorodeoxyuridine monophosphate (FdUMP), which forms a stable complex with thymidylate synthase (TS) and the cofactor 5,10-methylenetetrahydrofolate.[18][19][20] This inhibition blocks the synthesis of deoxythymidine monophosphate (dTMP), a necessary precursor for DNA synthesis, leading to DNA damage and cell death in rapidly dividing cancer cells.[19][21]

Anti-Infective Agents

The pyrimidine core is found in numerous antiviral, antibacterial, and antifungal agents.

  • Antivirals: Many antiviral drugs are nucleoside analogues that incorporate a modified pyrimidine base. These are recognized by viral polymerases and incorporated into the growing DNA or RNA chain, causing chain termination.

  • Antibacterial/Antifungal: Drugs like Trimethoprim function by selectively inhibiting bacterial dihydrofolate reductase, an enzyme essential for nucleotide synthesis. The antifungal agent Flucytosine is a fluorinated pyrimidine that, once taken up by fungal cells, is converted into metabolites that inhibit both DNA and RNA synthesis.[22]

Central Nervous System (CNS) Agents

Substituted pyrimidines have been developed to treat various CNS disorders by acting on receptors for neurotransmitters. Their ability to be modified to cross the blood-brain barrier makes them attractive scaffolds for CNS drug discovery.

Structure-Activity Relationship (SAR): A Case Study in EGFR Inhibitors

The therapeutic success of pyrimidine derivatives hinges on understanding how specific substitutions on the ring influence biological activity. The development of EGFR inhibitors provides a clear example of rational drug design based on SAR.[13][23]

  • Position 4: An anilino group at this position is crucial for activity. The aniline nitrogen forms a key hydrogen bond with the backbone NH of Met793 in the EGFR hinge region.[12] Substitutions on this aniline ring are used to occupy the hydrophobic pocket and can introduce covalent binding moieties (as in irreversible inhibitors).

  • Position 2: Small, flexible amino groups (e.g., dimethylamino) can form additional hydrogen bonds with water molecules or residues in the ATP binding site, enhancing affinity.

  • Position 5: Substitution at this position is often used to improve physicochemical properties and selectivity. For instance, incorporating a methoxy group can enhance solubility and metabolic stability.

  • Fused Rings: Fusing other heterocyclic rings to the pyrimidine core, such as in pyrido[2,3-d]pyrimidines, can increase the surface area for interaction and lock the molecule into a more favorable binding conformation, often leading to increased potency.[24]

Compound IDR1 (Position 5)R2 (Position 4)EGFR IC50 (nM)Reference
20 -H4-(3-bromophenylamino)0.5[12]
18 -H4-(phenylamino)1.5[12]
19 -H4-(3-chlorophenylamino)1.7[12]
30 -H (pyrido[3,2-d]pyrimidine)4-(3-ethynylphenylamino)-6-methoxy-7-(3-morpholinopropoxy)0.95[14]
31 -H (pyrido[3,2-d]pyrimidine)4-(3-chlorophenylamino)-6-methoxy-7-(3-morpholinopropoxy)0.97[14]
10 (Lamie et al.) Pyrazole-fused4-(4-bromophenylamino)220 (T790M)[25]
11 (Lamie et al.) Pyrazole-fused4-(4-fluorophenylamino)420 (T790M)[25]
Table 1: Representative Structure-Activity Relationship data for pyrimidine-based EGFR inhibitors. IC50 values demonstrate the impact of substitutions on inhibitory potency.

Visualizing the Mechanism: Key Signaling Pathways

To understand the causality behind targeting specific proteins, it is essential to visualize their role within cellular signaling networks.

EGFR_Signaling_Pathway cluster_membrane Plasma Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGFR EGFR GRB2 GRB2/SHC EGFR->GRB2 Dimerization & Autophosphorylation PI3K PI3K EGFR->PI3K STAT3 STAT3 EGFR->STAT3 SOS SOS GRB2->SOS RAS RAS SOS->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription Gene Transcription (Proliferation, Survival) ERK->Transcription AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR mTOR->Transcription STAT3->Transcription EGF EGF (Ligand) EGF->EGFR Binds Inhibitor Pyrimidine Kinase Inhibitor Inhibitor->EGFR Blocks ATP Binding Site

Caption: EGFR signaling pathway and the point of intervention for pyrimidine kinase inhibitors.

Antimetabolite_MoA FU 5-Fluorouracil (5-FU) FUMP FUMP FU->FUMP FdUMP FdUMP FU->FdUMP FUDP FUDP FUMP->FUDP FUTP FUTP FUDP->FUTP FUDP->FdUMP RNA_Damage RNA Damage & Dysfunction FUTP->RNA_Damage Incorporation TS Thymidylate Synthase (TS) FdUMP->TS Inhibits DNA_Damage DNA Synthesis Inhibition dUMP dUMP dTMP dTMP dUMP->dTMP Methylation DNA DNA Synthesis dTMP->DNA

Caption: Mechanism of action for the pyrimidine antimetabolite 5-Fluorouracil (5-FU).

Experimental Protocols: From Bench to Biological Insight

A self-validating system requires robust and reproducible experimental methods. Below are representative protocols for the synthesis and evaluation of substituted pyrimidines.

Protocol: Synthesis of a 4,6-Disubstituted-2-aminopyrimidine

This protocol details a common method for synthesizing pyrimidines via the condensation of a chalcone with guanidine.

Objective: To synthesize 4,6-diphenyl-pyrimidin-2-ylamine from benzalacetophenone and guanidine hydrochloride.

Materials:

  • Benzalacetophenone (1.0 eq)

  • Guanidine hydrochloride (1.2 eq)

  • Sodium ethoxide (2.0 eq)

  • Absolute Ethanol

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and hotplate

  • Thin Layer Chromatography (TLC) apparatus (Silica gel plates, UV lamp)

  • Filtration apparatus (Büchner funnel)

Procedure:

  • Reaction Setup: In a 100 mL round-bottom flask, dissolve sodium ethoxide (2.0 eq) in 30 mL of absolute ethanol with stirring.

  • Addition of Reagents: To this solution, add guanidine hydrochloride (1.2 eq) followed by benzalacetophenone (1.0 eq).

  • Reflux: Attach the reflux condenser and heat the mixture to reflux (approx. 78°C) using a heating mantle. Maintain reflux for 4-6 hours.

    • Rationale: Heating provides the activation energy for the reaction, and refluxing prevents solvent loss.

  • Reaction Monitoring: Monitor the reaction's progress by TLC (e.g., using a 7:3 hexane:ethyl acetate mobile phase). Spot the starting material (benzalacetophenone) and the reaction mixture. The disappearance of the starting material spot and the appearance of a new, more polar product spot indicates reaction progression.

  • Work-up: After completion, cool the reaction mixture to room temperature and then pour it into 100 mL of ice-cold water.

  • Isolation: A solid precipitate should form. Collect the crude product by vacuum filtration, washing the solid with cold water to remove inorganic salts.

  • Purification: Recrystallize the crude solid from hot ethanol to obtain the pure 4,6-diphenyl-pyrimidin-2-ylamine.

  • Characterization: Confirm the structure and purity of the final product using techniques such as Melting Point, FT-IR, ¹H-NMR, and Mass Spectrometry.

Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a common method for determining the IC50 value of a pyrimidine derivative against a specific protein kinase.[26]

Objective: To measure the inhibitory activity of a test compound on a target kinase by quantifying ATP consumption.

Materials:

  • Kinase of interest (e.g., EGFR) and its specific substrate peptide.

  • Test Compound (substituted pyrimidine) dissolved in DMSO.

  • ATP, Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA).

  • Luminescence-based ADP detection kit (e.g., ADP-Glo™).[26]

  • White, opaque 96-well or 384-well microplates.

  • Multichannel pipettor, Plate reader with luminescence detection.

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration might be 10 mM, diluted down to the nM range.

  • Kinase Reaction Setup: a. In a 96-well plate, add 2.5 µL of the serially diluted test compound or a DMSO control to each well. b. Add 2.5 µL of the kinase solution to each well. c. Incubate for 10 minutes at room temperature to allow the inhibitor to bind to the kinase.[26]

  • Initiate Reaction: Initiate the kinase reaction by adding 5 µL of a substrate/ATP mixture to each well. The final ATP concentration should be near its Km for the specific kinase to ensure competitive binding can be accurately measured.

  • Incubation: Incubate the plate at 30°C for 60 minutes.

  • ADP Detection: a. Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent as per the manufacturer's instructions (typically 10 µL). Incubate for 40 minutes at room temperature.[26] b. Add the Kinase Detection Reagent (typically 20 µL) to convert the generated ADP back to ATP and provide the luciferase/luciferin for the luminescent reaction. Incubate for 30 minutes.

  • Data Acquisition: Measure the luminescence of each well using a plate reader. The signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

  • Data Analysis: Plot the percentage of kinase inhibition (relative to the DMSO control) against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to calculate the IC50 value.

Kinase_Assay_Workflow cluster_prep Preparation cluster_reaction Kinase Reaction cluster_detection Detection cluster_analysis Analysis A 1. Serially Dilute Pyrimidine Inhibitor B 2. Add Inhibitor & Kinase to Plate A->B C 3. Pre-incubate (10 min) B->C D 4. Add ATP/Substrate & Incubate (60 min) C->D E 5. Add ADP-Glo™ Reagent (Stop Rxn) D->E F 6. Add Kinase Detection Reagent E->F G 7. Measure Luminescence F->G H 8. Plot Dose-Response Curve & Calculate IC50 G->H

Caption: Workflow for a luminescence-based in vitro kinase inhibition assay.

Conclusion and Future Perspectives

The substituted pyrimidine is an enduringly valuable scaffold in medicinal chemistry. Its success is a testament to the power of leveraging nature's own building blocks for therapeutic intervention. From the foundational antimetabolite 5-FU to the highly targeted, third-generation kinase inhibitors, the pyrimidine core has demonstrated remarkable adaptability. Future research will undoubtedly focus on developing pyrimidine derivatives with even greater selectivity to minimize off-target effects, exploring novel fused heterocyclic systems to access new chemical space, and applying pyrimidines as platforms for multi-target-directed ligands to combat complex diseases like cancer and neurodegenerative disorders. The continued innovation in synthetic methodologies and a deeper understanding of disease biology will ensure that the pyrimidine scaffold remains a cornerstone of drug discovery for years to come.

References

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Exploratory

The Core Structure-Activity Relationship of Furan-Containing Pyrimidines: A Technical Guide for Drug Discovery

Introduction: The Convergence of Furan and Pyrimidine Scaffolds in Medicinal Chemistry In the landscape of modern drug discovery, the strategic combination of privileged heterocyclic scaffolds has emerged as a powerful a...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Convergence of Furan and Pyrimidine Scaffolds in Medicinal Chemistry

In the landscape of modern drug discovery, the strategic combination of privileged heterocyclic scaffolds has emerged as a powerful approach for the development of novel therapeutic agents. Among these, the furan and pyrimidine ring systems hold a prominent position. The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a versatile pharmacophore often employed as a bioisostere for the phenyl ring, a substitution that can enhance metabolic stability and modulate receptor interactions.[1][2] Furan derivatives have demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][3][4]

The pyrimidine ring, a six-membered diazine, is a cornerstone of numerous biologically vital molecules, including nucleobases, and is a key constituent in a multitude of approved drugs.[5] Pyrimidine derivatives are particularly recognized for their role as kinase inhibitors, targeting enzymes crucial for cell signaling, growth, and differentiation, making them a focal point in oncology research.[6][7]

The fusion or linkage of these two potent heterocyclic systems gives rise to furan-containing pyrimidines, a class of compounds that has garnered significant interest for its therapeutic potential. This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of furan-containing pyrimidines, offering insights into the design principles that govern their biological activity. We will explore the causal relationships behind experimental choices in their design and optimization, present quantitative data to illustrate SAR trends, and provide detailed experimental protocols for their synthesis and evaluation.

I. The Furo[2,3-d]pyrimidine Core: A Privileged Scaffold for Kinase Inhibition

One of the most extensively studied classes of furan-containing pyrimidines is the furo[2,3-d]pyrimidine scaffold. This fused heterocyclic system has proven to be a fertile ground for the discovery of potent kinase inhibitors, particularly targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key regulator of angiogenesis.[8]

A. SAR of Substituents on the Pyrimidine Ring

The substitution pattern on the pyrimidine moiety of the furo[2,3-d]pyrimidine core is critical for modulating kinase inhibitory activity.

  • Position 4: Modifications at the 4-position have a profound impact on potency and selectivity. The introduction of an amino group or substituted anilino moieties has been a common strategy to engage with the hinge region of the kinase ATP-binding site.[9] For instance, in a series of furo[2,3-d]pyrimidine derivatives designed as VEGFR-2 inhibitors, various substitutions at the 4-position were explored.[8]

B. The Influence of the Furan Moiety

While the pyrimidine ring often dictates the primary interactions with the kinase hinge, the furan portion of the scaffold and its substituents play a crucial role in establishing interactions with other regions of the ATP-binding pocket, thereby influencing overall potency and selectivity.

  • Positions 5 and 6: Substitutions at the 5- and 6-positions of the furo[2,3-d]pyrimidine system, corresponding to the 2- and 3-positions of the furan ring, are pivotal. These positions often accommodate groups that can form hydrogen bonds or van der Waals interactions with the surrounding amino acid residues.

A generalized SAR for furo[2,3-d]pyrimidine-based kinase inhibitors can be visualized as follows:

SAR_Furo_2_3_d_pyrimidine cluster_scaffold Furo[2,3-d]pyrimidine Core cluster_positions Key Substitution Positions Scaffold R4 R4 (Position 4) - Hinge Binding - Potency & Selectivity R4->Scaffold Crucial for Kinase Interaction R5_R6 R5 & R6 (Furan Ring) - Hydrophobic Pocket Interaction - Fine-tuning Activity R5_R6->Scaffold Modulates Potency

Caption: Generalized SAR of Furo[2,3-d]pyrimidine Kinase Inhibitors.

II. Furan as a Phenyl Ring Bioisostere in Pyrimidine Derivatives

In many instances, a furan ring is incorporated into pyrimidine-containing molecules not as a fused system, but as a substituent, often acting as a bioisosteric replacement for a phenyl ring.[2] This substitution can lead to improved physicochemical properties, such as solubility and metabolic stability, while maintaining or even enhancing biological activity.

The biological activity of furan-based compounds is intricately linked to the nature and position of substituents on the furan ring, with modifications at the C2 and C5 positions being particularly critical for modulating potency and selectivity.[1]

A. Anticancer Activity of Furan-Substituted Pyrimidines

Numerous studies have demonstrated the potent anticancer activity of pyrimidine derivatives bearing a furan substituent. These compounds often exert their effects through the inhibition of various protein kinases implicated in cancer progression.[6][10]

Compound ClassTargetKey SAR ObservationsIC50 Range (nM)Reference
Furo[2,3-d]pyrimidinesVEGFR-2Varied substitutions on the pyrimidine and furan rings led to potent inhibition.38.72 - 98.31[8]
Furan-fused ChalconesN/A (Antiproliferative)Fusion of a furan ring significantly enhanced antiproliferative activity compared to the chalcone alone.17.2 - 70.8 (µM)[1]
Furan-containing PyrimidinesTubulinCertain pyridine carbohydrazide and N-phenyl triazinone derivatives induced G2/M phase cell cycle arrest.2.96 - 4.06 (µM)[11]

Table 1: Anticancer Activity of Representative Furan-Containing Pyrimidines.

III. Experimental Protocols: Synthesis and Biological Evaluation

A self-validating system in drug discovery relies on robust and reproducible experimental protocols. Below are representative methodologies for the synthesis and biological evaluation of furan-containing pyrimidines.

A. General Synthetic Strategy for Furo[2,3-d]pyrimidines

The synthesis of furo[2,3-d]pyrimidines often involves the construction of the furan ring onto a pre-existing pyrimidine core or vice versa. A common approach starts from a substituted pyrimidine.[12]

Step-by-Step Synthesis:

  • Starting Material: Begin with a suitably substituted 4-chloro-5-formylpyrimidine.

  • Wittig Reaction: React the 5-formylpyrimidine with a phosphorus ylide to introduce a two-carbon unit, forming an α,β-unsaturated ester.

  • Cyclization: Induce intramolecular cyclization, often under basic conditions, to form the furan ring fused to the pyrimidine.

  • Functionalization: The resulting furo[2,3-d]pyrimidine can be further functionalized at the 4-position via nucleophilic aromatic substitution with various amines to generate a library of analogues for SAR studies.

Synthesis_Workflow Start 4-Chloro-5-formylpyrimidine Step1 Wittig Reaction (Phosphorus Ylide) Start->Step1 Intermediate1 α,β-Unsaturated Ester Step1->Intermediate1 Step2 Intramolecular Cyclization (Base) Intermediate1->Step2 Intermediate2 Furo[2,3-d]pyrimidine Core Step2->Intermediate2 Step3 Nucleophilic Aromatic Substitution (Amines) Intermediate2->Step3 Final Library of Furan-Containing Pyrimidine Analogues Step3->Final

Caption: General Synthetic Workflow for Furo[2,3-d]pyrimidines.

B. In Vitro Kinase Inhibition Assay

To determine the potency of the synthesized compounds against a specific kinase target (e.g., VEGFR-2), a biochemical assay is employed.

Protocol:

  • Reagents: Recombinant human kinase, appropriate peptide substrate, ATP, and test compounds.

  • Assay Plate Preparation: Add the kinase, substrate, and varying concentrations of the test compound to a 384-well plate.

  • Initiation of Reaction: Start the kinase reaction by adding ATP.

  • Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

  • Detection: Stop the reaction and quantify the amount of phosphorylated substrate using a suitable detection method, such as a luminescence-based assay that measures the remaining ATP.

  • Data Analysis: Plot the percentage of kinase inhibition against the compound concentration and determine the IC50 value using a non-linear regression model.

IV. Mechanistic Insights: Targeting Signaling Pathways

Furan-containing pyrimidines often exert their anticancer effects by inhibiting key signaling pathways that are dysregulated in cancer cells. For example, inhibition of VEGFR-2 by furo[2,3-d]pyrimidines disrupts the downstream signaling cascade that promotes angiogenesis, a critical process for tumor growth and metastasis.[8]

VEGFR2_Signaling_Pathway cluster_membrane Cell Membrane cluster_downstream Downstream Signaling VEGFR2 VEGFR-2 PLCg PLCγ VEGFR2->PLCg PI3K PI3K VEGFR2->PI3K Ras Ras VEGFR2->Ras VEGF VEGF VEGF->VEGFR2 Binds & Activates Compound Furan-Containing Pyrimidine Inhibitor Compound->VEGFR2 Inhibits PKC PKC PLCg->PKC Angiogenesis Angiogenesis, Cell Proliferation, Survival PKC->Angiogenesis Akt Akt PI3K->Akt Akt->Angiogenesis Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK ERK->Angiogenesis

Caption: Inhibition of the VEGFR-2 Signaling Pathway.

V. Conclusion and Future Directions

The structure-activity relationship of furan-containing pyrimidines is a rich and evolving field. The strategic combination of these two heterocyclic systems has yielded potent inhibitors of various biological targets, particularly protein kinases. Key SAR insights highlight the importance of the substitution patterns on both the pyrimidine and furan rings for achieving high potency and selectivity. The furo[2,3-d]pyrimidine scaffold, in particular, stands out as a privileged core for the development of kinase inhibitors.

Future research in this area will likely focus on:

  • Exploring Novel Fused Systems: Designing and synthesizing new heterocyclic systems that incorporate the furan-pyrimidine motif to explore new chemical space and identify novel biological activities.

  • Targeting Drug Resistance: Developing furan-containing pyrimidines that can overcome acquired resistance to existing therapies, a major challenge in oncology.

  • Improving Pharmacokinetic Properties: Optimizing the ADME (absorption, distribution, metabolism, and excretion) properties of these compounds to enhance their drug-likeness and clinical potential.

By leveraging the foundational SAR principles outlined in this guide, researchers and drug development professionals can continue to innovate and design the next generation of furan-containing pyrimidine therapeutics with improved efficacy and safety profiles.

References

  • Hassan, A. A. M., et al. (2021). Design and synthesis of novel furan, furo[2,3-d]pyrimidine and furo[3,2-e][1][8][10]triazolo[1,5-c]pyrimidine derivatives as potential VEGFR-2 inhibitors. Bioorganic Chemistry, 116, 105336. [Link]

  • Abdellatif, K., & Bakr, R. B. (2021). Pyrimidine and fused pyrimidine derivatives as promising protein kinase inhibitors for cancer treatment. ResearchGate. [Link]

  • Various Authors. (2023). Furan and benzofuran derivatives as privileged scaffolds as anticancer agents: SAR and docking studies (2010 to till date). Journal of Molecular Structure, 1299, 137098. [Link]

  • El-Gamal, M. I., et al. (2021). Targeting tumor cells with pyrazolo[3,4-d]pyrimidine scaffold: A literature review on synthetic approaches, structure activity relationship, structural and target-based mechanisms. Arabian Journal of Chemistry, 14(1), 102892. [Link]

  • Rathika, G., et al. (n.d.). SAR of pyrimidine derivatives as ALK inhibitor, chemical structure of derivative(9) and crizotinib (10). ResearchGate. [Link]

  • Wu, Y., et al. (2018). Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors. PubMed. [Link]

  • Various Authors. (2023). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry, 39(6). [Link]

  • Various Authors. (2024). Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research, 12(2), 167-181. [Link]

  • Various Authors. (2022). A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. Frontiers in Chemistry, 10, 863692. [Link]

  • Wu, Y., et al. (2018). Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors. ResearchGate. [Link]

  • Various Authors. (2021). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. Molecules, 26(17), 5220. [Link]

  • Chen, Y., et al. (2022). Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease. Bioorganic & Medicinal Chemistry, 71, 116942. [Link]

  • Chen, Y., et al. (2022). Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease. PubMed. [Link]

  • Wang, L., et al. (2014). Design and synthesis of a novel class of furan-based molecules as potential 20S proteasome inhibitors. PubMed. [Link]

  • Various Authors. (2022). Synthesis, In Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules. Molecules, 27(19), 6563. [Link]

  • Ahamed, A., et al. (2023). Structure activity relationship. ResearchGate. [Link]

  • Various Authors. (2022). Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. Molecules, 27(15), 4983. [Link]

  • Various Authors. (2016). Pyrazolo[3,4-d]pyrimidine based scaffold derivatives targeting kinases as anticancer agents. ResearchGate. [Link]

  • El-Megid, M. A., et al. (2013). Synthesis of Furopyrimidine Derivatives. ResearchGate. [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. [Link]

  • Various Authors. (2018). Synthesis of Some Benzofuran Derivatives Containing Pyrimidine Moiety as Potent Antimicrobial Agents. PMC. [Link]

  • Various Authors. (2021). An overview on synthesis and biological activity of pyrimidines. World Journal of Advanced Research and Reviews, 12(3), 436-455. [Link]

  • Saeid, H., et al. (2023). A Review on Biological and Medicinal Significance of Furan. Alq J Med App Sci, 6(1), 44-58. [Link]

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Foundational

Unlocking Therapeutic Potential: A Technical Guide to the Putative Targets of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine Derivatives

For Researchers, Scientists, and Drug Development Professionals Abstract The pyrimidine nucleus represents a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrimidine nucleus represents a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds, including several approved drugs.[1][2] This technical guide delves into the potential molecular targets of a specific class of pyrimidine derivatives: 5-Bromo-2-(furan-2-ylmethylamino)pyrimidines. While direct, extensive research on this precise scaffold is emerging, a comprehensive analysis of structurally related analogs provides a strong foundation for identifying high-probability targets and designing robust experimental strategies for their validation. This document synthesizes current knowledge, outlines hypothetical target profiles, and provides detailed protocols for the elucidation of the mechanism of action of this promising compound class.

The Pyrimidine Scaffold: A Privileged Motif in Drug Discovery

The significance of the pyrimidine ring in therapeutic agents is well-established, with its derivatives demonstrating a broad spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[3][4] A key reason for this versatility is the ability of the pyrimidine structure to engage in various non-covalent interactions with biological macromolecules, particularly through hydrogen bonding, which is crucial for binding to the active sites of enzymes and receptors.[5] Many aminopyrimidine derivatives, for instance, are known to act as bioisosteres of the purine scaffold, enabling them to compete with endogenous ligands like ATP, a common substrate for protein kinases.[2][6]

Hypothetical Target Profile for 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

Based on the structure-activity relationships (SAR) of analogous compounds, a primary avenue of investigation for 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine derivatives is their potential as protein kinase inhibitors . The 2-aminopyrimidine core is a well-documented hinge-binding motif in numerous kinase inhibitors.[5] Furthermore, the furan moiety and the 5-bromo substituent are known to influence potency and selectivity.[5][7]

Protein Kinases: A High-Probability Target Class

The dysregulation of protein kinase activity is a hallmark of many diseases, most notably cancer.[8] Several classes of pyrimidine-based kinase inhibitors have been developed, and the structural features of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine suggest potential interactions with the ATP-binding pocket of various kinases.

Key Kinase Families of Interest:

  • VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2): Several studies have highlighted the potent inhibitory activity of furan- and furopyrimidine-based derivatives against VEGFR-2, a key regulator of angiogenesis.[6][7] The furan moiety in the target compound may contribute to favorable interactions within the hydrophobic pocket of the VEGFR-2 active site.

  • EGFR (Epidermal Growth Factor Receptor): The pyrimidine scaffold is a common feature in EGFR inhibitors.[6][9] Modifications at the 2- and 5-positions of the pyrimidine ring have been shown to modulate EGFR inhibitory activity.

  • FLT3 (FMS-like Tyrosine Kinase 3): Furo[2,3-d]pyrimidine derivatives have been identified as potent inhibitors of FLT3, a kinase often mutated in acute myeloid leukemia (AML).[10]

  • CDKs (Cyclin-Dependent Kinases) and PLK4 (Polo-like Kinase 4): 2-aminopyrimidine derivatives have been successfully developed as inhibitors of CDKs and PLK4, which are critical regulators of the cell cycle.[10][11]

The following diagram illustrates a generalized signaling pathway involving receptor tyrosine kinases, which are a likely target class for the subject compounds.

a cluster_membrane Cell Membrane RTK Receptor Tyrosine Kinase (e.g., VEGFR-2, EGFR, FLT3) Dimerization Dimerization & Autophosphorylation RTK->Dimerization Activates Ligand Growth Factor (e.g., VEGF, EGF) Ligand->RTK Binds Signaling_Proteins Intracellular Signaling Proteins (e.g., Ras, Raf, MEK, ERK) Dimerization->Signaling_Proteins Recruits & Activates Proliferation Cell Proliferation, Survival, Angiogenesis Signaling_Proteins->Proliferation Promotes Inhibitor 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (Hypothetical Inhibitor) Inhibitor->RTK Inhibits ATP Binding

Caption: Hypothetical inhibition of a receptor tyrosine kinase signaling pathway.

Other Potential Enzyme Targets

Beyond kinases, the chemical structure of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine suggests other potential enzymatic targets:

  • Notum Carboxylesterase: Furanopyrimidine amides have been identified as potent inhibitors of Notum, a negative regulator of the Wnt signaling pathway.[1][12]

  • Dihydrofolate Reductase (DHFR): Some 2,4-diaminofuro[2,3-d]pyrimidines have shown dual inhibitory activity against receptor tyrosine kinases and DHFR.[3]

  • De Novo Pyrimidine Biosynthesis Pathway Enzymes: Inhibition of enzymes like dihydroorotate dehydrogenase (DHODH) in this pathway has shown therapeutic potential in glioblastoma.[4]

Experimental Strategies for Target Identification and Validation

A multi-pronged approach is essential to definitively identify and validate the molecular targets of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine derivatives.

Target Identification (Deconvolution) Methods

The following table summarizes key experimental approaches for target deconvolution.

MethodPrincipleAdvantagesDisadvantages
Affinity Chromatography The compound is immobilized on a solid support to "pull down" interacting proteins from a cell lysate.Identifies direct binding partners in a native-like state.Requires chemical modification of the compound; may miss transient or weak interactions.
Chemical Proteomics Uses chemical probes to label and identify protein targets in a complex biological sample.Can be performed in living cells; provides information on target engagement.Probe synthesis can be challenging; potential for off-target labeling.
Expression Cloning A library of cDNAs is expressed, and binding to the labeled compound is detected.Can identify low-abundance targets.Requires a labeled compound; proteins are not in their native cellular context.
Protein Microarrays The compound is screened against a large array of purified proteins to identify binding partners.High-throughput; provides a broad overview of potential targets.Proteins may not be correctly folded; expensive.
Target Validation Assays

Once potential targets are identified, validation is crucial to confirm that the compound's biological effects are mediated through these targets.

3.2.1. Biochemical Assays

  • Kinase Inhibition Assays: A panel of purified kinases should be screened to determine the IC50 values of the compound. This will reveal the potency and selectivity of the inhibitor.

  • Enzyme Activity Assays: For other potential enzyme targets (e.g., Notum, DHFR), specific activity assays should be employed to quantify the inhibitory effect of the compound.

3.2.2. Cell-Based Assays

  • Cellular Thermal Shift Assay (CETSA): This method assesses target engagement in intact cells by measuring the change in thermal stability of a protein upon ligand binding.

  • Western Blotting: To confirm the inhibition of a specific signaling pathway, the phosphorylation status of downstream substrates of the target kinase can be analyzed by Western blotting.

  • Cell Viability and Apoptosis Assays: The effect of the compound on the proliferation and survival of cancer cell lines known to be dependent on the hypothesized target should be evaluated.

  • Gene Knockdown/Knockout: Using techniques like siRNA or CRISPR/Cas9 to reduce the expression of the putative target should mimic the phenotypic effects of the compound, thereby validating the target.

The following diagram outlines a general workflow for target identification and validation.

b Start Bioactive Compound: 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine Target_ID Target Identification (e.g., Affinity Chromatography, Chemical Proteomics) Start->Target_ID Putative_Targets Putative Molecular Targets Target_ID->Putative_Targets Biochemical_Validation Biochemical Validation (e.g., Kinase Panel Screening, Enzyme Assays) Putative_Targets->Biochemical_Validation Cellular_Validation Cell-Based Validation (e.g., CETSA, Western Blot, Viability Assays) Putative_Targets->Cellular_Validation Validated_Target Validated Target(s) Biochemical_Validation->Validated_Target Cellular_Validation->Validated_Target Lead_Optimization Lead Optimization Validated_Target->Lead_Optimization

Caption: A workflow for the identification and validation of molecular targets.

Detailed Experimental Protocols

Protocol: Kinase Inhibition Assay (Example: VEGFR-2)
  • Reagents and Materials:

    • Recombinant human VEGFR-2 kinase domain

    • ATP

    • Poly(Glu, Tyr) 4:1 substrate

    • Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

    • 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (dissolved in DMSO)

    • ADP-Glo™ Kinase Assay kit (Promega) or similar

    • 384-well white plates

  • Procedure:

    • Prepare serial dilutions of the test compound in DMSO. Further dilute in kinase buffer.

    • Add 2.5 µL of the diluted compound or DMSO (vehicle control) to the wells of a 384-well plate.

    • Add 2.5 µL of a solution containing the VEGFR-2 enzyme and substrate in kinase buffer.

    • Initiate the reaction by adding 5 µL of ATP solution in kinase buffer. The final ATP concentration should be at or near the Km for the enzyme.

    • Incubate the plate at room temperature for 1 hour.

    • Stop the reaction and measure the remaining ATP using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

    • Luminescence is measured using a plate reader.

    • Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Protocol: Cell Viability Assay (MTT Assay)
  • Reagents and Materials:

    • Cancer cell line (e.g., a line overexpressing a hypothesized target kinase)

    • Complete cell culture medium

    • 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (dissolved in DMSO)

    • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

    • Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

    • 96-well plates

  • Procedure:

    • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

    • Prepare serial dilutions of the test compound in complete culture medium.

    • Remove the old medium from the wells and add 100 µL of the diluted compound or vehicle control.

    • Incubate the plate for 72 hours at 37°C in a humidified CO2 incubator.

    • Add 10 µL of MTT solution to each well and incubate for 4 hours.

    • Add 100 µL of solubilization buffer to each well and incubate overnight to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate the percent viability relative to the vehicle control and determine the IC50 value.

Conclusion and Future Directions

The 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine scaffold holds considerable promise as a source of novel therapeutic agents. The strong precedent for pyrimidine derivatives as kinase inhibitors, coupled with the known bioactivity of the furan moiety, points towards protein kinases as a high-priority target class for these compounds. A systematic approach to target identification and validation, as outlined in this guide, will be instrumental in elucidating their precise mechanism of action and unlocking their full therapeutic potential. Future work should focus on comprehensive kinase profiling, cell-based target engagement studies, and structure-based drug design to optimize the potency and selectivity of this promising chemical series.

References

  • Frontiers. A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. [Link]

  • I.R.I.S. Aminopyrimidine derivatives as new protein kinase inhibitors endowed with anticancer activity. [Link]

  • National Institutes of Health. Discovery of 5-trifluoromethyl-2-aminopyrimidine derivatives as potent dual inhibitors of FLT3 and CHK1. [Link]

  • National Institutes of Health. Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity. [Link]

  • National Institutes of Health. Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. [Link]

  • RSC Publishing. Design, synthesis, and biological evaluation of 5-chlorine-2-amino-pyrimidine derivatives as potent PLK4 inhibitors. [Link]

  • PubMed. Synthesis and biological evaluation of new pyrimidine derivatives as anticancer agents. [Link]

  • MDPI. 5-Bromo-N′-(2-oxoindolin-3-ylidene)furan-2-carbohydrazide. [Link]

  • PubMed. Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity. [Link]

  • PubMed. Scaffold-hopping identifies furano[2,3-d]pyrimidine amides as potent Notum inhibitors. [Link]

  • PubMed. Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. [Link]

  • National Institutes of Health. Synthesis, antimicrobial, anti-inflammatory, antioxidant and cytotoxicity of new pyrimidine and pyrimidopyrimidine derivatives. [Link]

  • MDPI. Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. [Link]

  • Institute of Molecular and Translational Medicine. Identification of furo[2,3-d]pyrimidin-4-ylsulfanyl-1,3,4-thiadiazole derivatives as novel FLT3-ITD inhibitors. [Link]

  • MDPI. In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized Carbamothioyl-Furan-2-Carboxamide Derivatives. [Link]

  • PubMed. Pyrrolopyrimidines: An update on recent advancements in their medicinal attributes. [Link]

  • ResearchGate. Synthesis and in vitro biological activity of N-(5-amino-2-methylphenyl)-4- (3-pyridyl)-2-pyrimidinamine derivatives. [Link]

  • PubMed. Inhibition of the de novo pyrimidine biosynthesis pathway limits ribosomal RNA transcription causing nucleolar stress in glioblastoma cells. [Link]

  • PubMed. Effect of Selected Silyl Groups on the Anticancer Activity of 3,4-Dibromo-5-Hydroxy-Furan-2(5 H)-One Derivatives. [Link]

  • National Institutes of Health. Antitumor Activity of 6-(cyclohexylamino)-1, 3-dimethyl-5(2-pyridyl)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione and Its Ti(IV), Zn(II), Fe(III), and Pd(II) Complexes on K562. [Link]

  • MDPI. Synthesis and Anticancer Activity Evaluation of New 5-((5-Nitrofuran-2-yl)allylidene)-2-thioxo-4-thiazolidinones. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: A Validated Protocol for the Synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

Abstract This document provides a comprehensive, field-tested experimental protocol for the synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, a key heterocyclic building block in medicinal chemistry and drug disc...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive, field-tested experimental protocol for the synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, a key heterocyclic building block in medicinal chemistry and drug discovery. The synthesis is achieved through a robust nucleophilic aromatic substitution (SNAr) reaction. This guide details the step-by-step methodology, explains the rationale behind critical experimental choices, and presents a complete framework for reaction setup, monitoring, purification, and characterization of the final compound. Safety protocols and data validation are integrated throughout to ensure reproducibility and safe laboratory practice, targeting researchers in organic synthesis and pharmaceutical development.

Introduction and Significance

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents due to its ability to engage in various biological interactions.[1] Specifically, 2-aminopyrimidine derivatives are integral components of many kinase inhibitors and other targeted therapies.[2] The target molecule, 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (CAS No: 886366-01-4[3]), combines the pyrimidine core with a furan moiety and a strategic bromine handle. This design is highly valuable for further functionalization, for instance, through palladium-catalyzed cross-coupling reactions like the Suzuki or Buchwald-Hartwig amination, allowing for the creation of diverse compound libraries for drug screening.[4][5][6][7]

This application note presents a reliable and efficient synthesis from commercially available starting materials: 5-Bromo-2-chloropyrimidine and furfurylamine. The protocol is designed to be a self-validating system, ensuring high yield and purity of the desired product.

Reaction Principle and Mechanism

The synthesis proceeds via a classic Nucleophilic Aromatic Substitution (SNAr) mechanism. The pyrimidine ring is inherently electron-deficient due to the presence of two electronegative nitrogen atoms. This electronic property significantly activates the C2 and C4/C6 positions towards nucleophilic attack. The chlorine atom at the C2 position is an excellent leaving group, facilitating the substitution.

The mechanism unfolds as follows:

  • Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of furfurylamine attacks the electron-deficient C2 carbon of the 5-Bromo-2-chloropyrimidine ring.

  • Formation of Meisenheimer Complex: This attack forms a negatively charged, resonance-stabilized intermediate known as a Meisenheimer complex. The negative charge is delocalized over the pyrimidine ring, primarily onto the nitrogen atoms.

  • Leaving Group Departure: The intermediate collapses, expelling the chloride ion as the leaving group.

  • Deprotonation: A base present in the reaction mixture (in this case, potassium carbonate) neutralizes the resulting positively charged amine and the liberated hydrochloric acid, driving the reaction to completion.

Diagram of the Reaction Mechanism

Caption: SNAr mechanism for the synthesis.

Detailed Experimental Protocol

This protocol is optimized for a laboratory scale synthesis yielding the target compound in high purity.

Materials and Reagents
Reagent/MaterialCAS No.M.W. ( g/mol )Amount (mmol)EquivalentsSupplierNotes
5-Bromo-2-chloropyrimidine32779-36-5193.435.171.0TCI, Sigma-AldrichIrritant.[8][9][10][11]
Furfurylamine617-89-097.125.691.1Sigma-Aldrich, FisherCorrosive, Flammable.[12][13][14][15][16]
Potassium Carbonate (K₂CO₃)584-08-7138.2110.342.0Standard Lab SupplierAnhydrous, finely powdered.
Acetonitrile (CH₃CN)75-05-841.05--Standard Lab SupplierAnhydrous, HPLC grade.
Ethyl Acetate (EtOAc)141-78-688.11--Standard Lab SupplierACS grade.
Hexanes110-54-386.18--Standard Lab SupplierACS grade.
Anhydrous Sodium Sulfate7757-82-6142.04--Standard Lab SupplierGranular.
Silica Gel63231-67-460.08--Standard Lab Supplier230-400 mesh.
Equipment
  • 100 mL Round-bottom flask

  • Magnetic stirrer and stir bar

  • Reflux condenser

  • Heating mantle or oil bath with temperature control

  • Nitrogen/Argon inlet (optional, but good practice)

  • Separatory funnel (250 mL)

  • Rotary evaporator

  • Glassware for column chromatography

  • TLC plates (silica gel 60 F₂₅₄)

Experimental Workflow Diagram

Sources

Application

Application Notes & Protocols: Preparation of 5-Bromo-2-Substituted Pyrimidine Compounds

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of the 5-Bromopyrimidine Scaffold The pyrimidine ring is a foundational motif in medicinal chemistry, forming the cor...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the 5-Bromopyrimidine Scaffold

The pyrimidine ring is a foundational motif in medicinal chemistry, forming the core of numerous therapeutic agents due to its ability to engage in biologically relevant interactions, such as hydrogen bonding.[1] The strategic introduction of a bromine atom at the 5-position and a variable substituent at the 2-position creates a class of compounds—5-bromo-2-substituted pyrimidines—that serve as exceptionally versatile building blocks in drug discovery.[2][3] This scaffold is prevalent in molecules targeting a wide range of diseases, including cancer and viral infections.[2][3][4]

The utility of this scaffold lies in its differential reactivity: the 2-position is primed for nucleophilic aromatic substitution (SNAr), while the bromine atom at the 5-position is an ideal handle for palladium-catalyzed cross-coupling reactions.[2] This orthogonal reactivity allows for the sequential and regioselective introduction of diverse functional groups, enabling the systematic exploration of chemical space to optimize biological activity, selectivity, and pharmacokinetic properties. These application notes provide a detailed guide to the primary synthetic strategies and detailed protocols for preparing these valuable compounds.

Core Synthetic Strategies

The preparation of 5-bromo-2-substituted pyrimidines predominantly relies on two powerful and predictable reaction classes starting from commercially available materials like 5-bromo-2-chloropyrimidine. The choice of strategy depends on the desired substituent at the 2-position.

  • Nucleophilic Aromatic Substitution (SNAr) at the C2-Position: The chlorine atom at the C2 position of 5-bromo-2-chloropyrimidine is highly activated towards nucleophilic attack due to the electron-withdrawing nature of the pyrimidine ring nitrogens. This makes it the preferred site for reactions with a wide range of nucleophiles, including amines, alcohols, and thiols, to yield 2-amino-, 2-alkoxy-, and 2-thio-substituted pyrimidines, respectively.[2] This reaction is often the first step in a multi-step synthesis, leaving the C5-bromo position available for subsequent modifications.

  • Palladium-Catalyzed Cross-Coupling Reactions: While the C5-bromo position is less reactive towards SNAr, it is highly amenable to various palladium-catalyzed cross-coupling reactions.[5] These reactions are typically performed after the C2-position has been functionalized. Key examples include:

    • Suzuki-Miyaura Coupling: For the formation of C-C bonds with aryl or vinyl boronic acids.[6][7]

    • Sonogashira Coupling: For introducing alkynyl groups, which are valuable components in many bioactive molecules.[1][8]

    • Buchwald-Hartwig Amination: For the formation of C-N bonds, providing an alternative route to 2-amino derivatives or for functionalizing the 5-position.[6]

The general order of halide reactivity in palladium-catalyzed couplings is I > Br > Cl.[6][9] This inherent difference allows for selective reactions. For instance, one can selectively perform a cross-coupling reaction at the C5-bromo position of 5-bromo-2-chloropyrimidine while leaving the C2-chloro untouched, although this often requires careful optimization of reaction conditions.[7]

Protocol 1: Synthesis of 2-Amino-5-bromopyrimidine Derivatives via SNAr

This protocol details the synthesis of a 2-amino-5-bromopyrimidine derivative through the nucleophilic aromatic substitution of 5-bromo-2-chloropyrimidine with a primary or secondary amine.

Principle & Mechanism

The reaction proceeds via a classic SNAr mechanism. The nucleophilic amine attacks the electron-deficient C2 carbon of the pyrimidine ring, forming a tetrahedral intermediate known as a Meisenheimer complex. The departure of the chloride leaving group restores the aromaticity of the ring, yielding the 2-amino-substituted product. A base is typically added to neutralize the HCl generated during the reaction.

Diagram of SNAr Workflow

SNAr_Workflow Start Combine 5-bromo-2-chloropyrimidine, amine, and solvent in a reaction vessel. AddBase Add a non-nucleophilic base (e.g., DIPEA or Et3N). Start->AddBase Heat Heat the reaction mixture (e.g., 80-100 °C) and monitor progress by TLC or LC-MS. AddBase->Heat Workup Cool, quench with water, and extract with an organic solvent (e.g., Ethyl Acetate). Heat->Workup Dry Dry organic layer (e.g., Na2SO4), filter, and concentrate under reduced pressure. Workup->Dry Purify Purify the crude product via column chromatography on silica gel. Dry->Purify Characterize Characterize the final product (NMR, MS, etc.). Purify->Characterize

Caption: General workflow for SNAr amination.

Materials and Reagents
Reagent/MaterialExample Quantity (for 1 mmol scale)Notes
5-Bromo-2-chloropyrimidine193 mg (1.0 equiv)Starting material.
Amine (e.g., Morpholine)104 µL (1.2 equiv)The nucleophile.
Diisopropylethylamine (DIPEA)348 µL (2.0 equiv)Non-nucleophilic base. Triethylamine can also be used.
Anhydrous Ethanol (EtOH) or DMF3-5 mLReaction solvent. Ensure it is anhydrous.
Ethyl Acetate (EtOAc)~50 mLFor extraction.
Brine~20 mLFor washing during workup.
Anhydrous Sodium Sulfate (Na₂SO₄)As neededFor drying the organic layer.
Silica GelAs neededFor column chromatography.
Round-bottom flask, condenser, magnetic stirrer, heating mantle-Standard reaction glassware.
Step-by-Step Procedure
  • Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and condenser, add 5-bromo-2-chloropyrimidine (1.0 equiv).

  • Solvent and Reagent Addition: Add anhydrous ethanol (or DMF) to dissolve the starting material. Add the desired amine (1.2 equiv) followed by DIPEA (2.0 equiv).

  • Reaction: Heat the mixture to 80 °C and stir. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-12 hours).

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure.

  • Extraction: Dilute the residue with ethyl acetate (~25 mL) and water (~25 mL). Transfer to a separatory funnel, separate the layers, and extract the aqueous layer again with ethyl acetate (~15 mL).

  • Washing and Drying: Combine the organic layers and wash with brine (~20 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude material by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-amino-5-bromopyrimidine derivative.[2]

  • Characterization: Confirm the structure and purity of the final product using 1H NMR, 13C NMR, and mass spectrometry.

Protocol 2: Synthesis of 2-Chloro-5-arylpyrimidines via Suzuki-Miyaura Coupling

This protocol describes the selective C-C bond formation at the C5-position of 5-bromo-2-chloropyrimidine with an arylboronic acid.

Principle & Mechanism

The Suzuki-Miyaura coupling involves a catalytic cycle with a palladium catalyst. The cycle begins with the oxidative addition of the Pd(0) catalyst into the C-Br bond of the pyrimidine. This is followed by transmetalation, where the aryl group from the boronic acid (activated by a base) is transferred to the palladium center. The final step is reductive elimination, which forms the C-C bond of the product and regenerates the active Pd(0) catalyst.[6][7]

Diagram of Suzuki Coupling Catalytic Cycle

Suzuki_Cycle Pd0 Pd(0)L2 OxAdd Oxidative Addition Pd0->OxAdd PdII R-Pd(II)L2-Br OxAdd->PdII Transmetal Transmetalation PdII->Transmetal PdII_Ar R-Pd(II)L2-Ar Transmetal->PdII_Ar RedElim Reductive Elimination PdII_Ar->RedElim RedElim->Pd0 RAr_out R-Ar (Product) RedElim->RAr_out RBr_in R-Br (5-Bromo-Pyr) RBr_in->OxAdd ArBOH2_in Ar-B(OH)2 + Base ArBOH2_in->Transmetal

Caption: Simplified catalytic cycle for Suzuki-Miyaura coupling.

Materials and Reagents
Reagent/MaterialExample Quantity (for 1 mmol scale)Notes
5-Bromo-2-chloropyrimidine193 mg (1.0 equiv)Starting material.
Arylboronic Acid1.2 equivCoupling partner.
Pd(PPh₃)₄ (Tetrakis)58 mg (0.05 equiv, 5 mol%)Palladium(0) catalyst. Other catalysts like Pd₂(dba)₃ with a ligand can be used.[6][10]
Potassium Carbonate (K₂CO₃)276 mg (2.0 equiv)Base. K₃PO₄ or Cs₂CO₃ are also common.[7][10]
1,4-Dioxane4 mLAnhydrous, degassed solvent. Toluene or DMF can also be used.[7]
Water1 mLDegassed. Often used as a co-solvent.
Schlenk flask or sealed vial-For maintaining an inert atmosphere.
Argon or Nitrogen gas-Essential to prevent catalyst oxidation.
Step-by-Step Procedure
  • Inert Atmosphere Setup: Place 5-bromo-2-chloropyrimidine (1.0 equiv), the arylboronic acid (1.2 equiv), and potassium carbonate (2.0 equiv) into a flame-dried Schlenk flask or a sealable reaction vial.

  • Catalyst Addition: Add the palladium catalyst, Pd(PPh₃)₄ (5 mol%).[6]

  • Evacuate and Backfill: Seal the vessel and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment.[6]

  • Solvent Addition: Add the degassed solvents (e.g., 4 mL of 1,4-dioxane and 1 mL of water) via syringe.[6][10]

  • Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.[2] Monitor the reaction by TLC or LC-MS.

  • Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove the palladium catalyst.

  • Extraction and Purification: Transfer the filtrate to a separatory funnel, wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.[6]

  • Characterization: Verify the structure of the 2-chloro-5-arylpyrimidine by NMR and mass spectrometry.

Data Summary and Comparison

The following table summarizes typical conditions for the key transformations on the 5-bromo-2-chloropyrimidine scaffold. The choice of conditions is critical for achieving high yields and selectivity.[7]

Reaction TypePositionCatalyst / ReagentsSolvent(s)Temp (°C)Typical YieldsReference
SNAr Amination C2Amine, DIPEAEtOH, DMF, or THF25 - 10070-95%[2]
Suzuki Coupling C5Arylboronic acid, Pd(PPh₃)₄, K₂CO₃Dioxane/Water, DMF80 - 11065-90%[6][7]
Sonogashira Coupling C5Terminal Alkyne, Pd(PPh₃)₄, CuI, Et₃NDMF, THF25 - 8060-88%[1][6]
Buchwald-Hartwig Amination C2 or C5Amine, Pd₂(dba)₃, Ligand (e.g., BINAP), NaOtBuToluene, Dioxane80 - 11075-98%[6][10]

Troubleshooting and Expert Insights

  • Low Yield in Suzuki Coupling: If yields are low, consider a different palladium precatalyst/ligand system. For challenging aryl chlorides (at C2), catalyst systems with bulky, electron-rich phosphine ligands like XPhos or SPhos can be more effective.[10] Ensure all solvents are rigorously degassed, as oxygen can deactivate the catalyst.

  • Side Reactions in SNAr: If the amine nucleophile is sterically hindered, higher temperatures or microwave irradiation may be required.[11] If di-substitution occurs (unlikely with a large excess of the pyrimidine), using a more controlled addition of the nucleophile can help.

  • Failure to React at C2-Chloro Position: The C2-Cl bond is less reactive in palladium-catalyzed couplings than the C5-Br bond. To achieve coupling at C2, the C5 position is often functionalized first. Driving a reaction at C2-Cl requires more robust catalyst systems and potentially higher temperatures.[6]

  • Catalyst Deactivation: The nitrogen atoms in the pyrimidine ring can coordinate to the palladium center, leading to catalyst deactivation. The choice of ligand is crucial to prevent this and maintain catalytic activity.[10]

Conclusion

The 5-bromo-2-substituted pyrimidine framework is a cornerstone of modern synthetic and medicinal chemistry. A thorough understanding of the differential reactivity of the C2 and C5 positions allows for the rational design and efficient synthesis of complex molecular architectures. The protocols outlined here for nucleophilic aromatic substitution and Suzuki-Miyaura coupling represent reliable and scalable methods for accessing a wide variety of these crucial intermediates, paving the way for the development of novel therapeutic agents.

References

  • BenchChem. (2025). Application Notes and Protocols for Cross-Coupling Reactions with 5-Bromo-2-chloropyrimidine. BenchChem. [URL: https://www.benchchem.com/application-notes/cross-coupling-reactions-with-5-bromo-2-chloropyrimidine]
  • BenchChem. (2025). Synthesis of Biologically Active Molecules from 5-Bromo-2-chloropyrimidine: Application Notes and Protocols. BenchChem. [URL: https://www.benchchem.
  • BenchChem. (2025). Application Notes: Suzuki-Miyaura Coupling of 5-Bromo-2-chloropyrimidine for Drug Discovery. BenchChem. [URL: https://www.benchchem.com/application-notes/suzuki-coupling-of-5-bromo-2-chloropyrimidine]
  • Chem-Impex. (n.d.). 5-Bromopyrimidine. Chem-Impex. [URL: https://www.chemimpex.com/products/5-bromopyrimidine]
  • BenchChem. (2025). Technical Support Center: Catalyst Selection for Cross-Coupling of 5-Bromo-2-chloropyrimidine. BenchChem. [URL: https://www.benchchem.com/application-notes/catalyst-selection-for-cross-coupling-of-5-bromo-2-chloropyrimidine]
  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of 5-Bromopyrimidine in Advanced Organic Synthesis. [URL: https://www.inno-pharmchem.com/news/the-role-of-5-bromopyrimidine-in-advanced-organic-synthesis-34351216.html]
  • Guidechem. (n.d.). What is the synthesis and application of 5-Bromopyrimidine?. Guidechem. [URL: https://www.guidechem.com/faq/what-is-the-synthesis-and-application-of-5-bromopyrimidine-cas-4595-59-9.html]
  • BenchChem. (2025). Application of 2,3-Diamino-5-bromopyridine in Medicinal Chemistry: Application Notes and Protocols. BenchChem. [URL: https://www.benchchem.com/application-notes/2-3-diamino-5-bromopyridine-in-medicinal-chemistry]
  • ResearchGate. (n.d.). 5-Bromo-2-chloropyrimidine undergoes SMC at C5 (75 → 76).100g. ResearchGate. [URL: https://www.researchgate.
  • Singh, K., et al. (n.d.). Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity. PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3437433/]
  • BenchChem. (2025). Application Notes and Protocols for the Sonogashira Coupling of 5-Bromopyrimidine with Terminal Alkynes. BenchChem. [URL: https://www.benchchem.com/application-notes/sonogashira-coupling-of-5-bromopyrimidine]
  • Sigma-Aldrich. (n.d.). 5-Bromopyrimidine 97. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/350341]
  • Chimirri, A., et al. (2018). A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. Molecules. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6222784/]
  • Wade, J. V., & Krueger, C. A. (2003). Suzuki cross-coupling of solid-supported chloropyrimidines with arylboronic acids. Journal of Combinatorial Chemistry, 5(3), 267–272. [URL: https://pubmed.ncbi.nlm.nih.gov/12739943/]
  • Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [URL: https://pubs.acs.org/doi/10.1021/cr050992x]

Sources

Method

Palladium-catalyzed cross-coupling of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

An Application Guide to the Palladium-Catalyzed Cross-Coupling of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine Introduction: The Strategic Importance of Substituted Pyrimidines The pyrimidine scaffold is a cornerstone in...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide to the Palladium-Catalyzed Cross-Coupling of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

Introduction: The Strategic Importance of Substituted Pyrimidines

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents due to its ability to engage in critical hydrogen bonding interactions and act as a bioisostere for other aromatic systems.[1][2] The functionalization of this privileged heterocycle is therefore of paramount importance in drug discovery. Palladium-catalyzed cross-coupling reactions represent the most powerful and versatile methodologies for forging new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, enabling the precise installation of diverse substituents onto the pyrimidine ring.[3]

This technical guide focuses on 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine , a versatile building block designed for diversification. The bromine atom at the 5-position serves as a reactive handle for a suite of cross-coupling reactions, while the furan-2-ylmethylamino moiety at the 2-position provides a vector for modulating physicochemical properties and exploring structure-activity relationships (SAR). This document provides detailed, field-proven protocols for the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig coupling reactions, designed for researchers, medicinal chemists, and process development scientists.

PART 1: Synthesis of Starting Material: 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

The title compound can be reliably synthesized via nucleophilic aromatic substitution (SNAr). The electron-deficient nature of the pyrimidine ring facilitates the displacement of a halide at the 2-position. Using the more reactive 5-bromo-2-chloropyrimidine allows for selective substitution at the C2 position, as the C-Cl bond is more activated for nucleophilic attack than the C-Br bond in this context.

Protocol 1: Synthesis via SNAr

Principle: Furfurylamine acts as a nucleophile, displacing the chloride from 5-bromo-2-chloropyrimidine in the presence of a non-nucleophilic base to neutralize the HCl generated.

Reagents and Materials:

  • 5-Bromo-2-chloropyrimidine (1.0 equiv)

  • Furfurylamine (1.1 equiv)

  • Diisopropylethylamine (DIPEA) (1.5 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (ACN)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Standard glassware for organic synthesis

Step-by-Step Procedure:

  • To a round-bottom flask, add 5-bromo-2-chloropyrimidine (1.0 equiv) and dissolve it in DMF or ACN (approx. 0.2 M).

  • Add DIPEA (1.5 equiv) to the solution.

  • Add furfurylamine (1.1 equiv) dropwise at room temperature.

  • Heat the reaction mixture to 60-80 °C and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer sequentially with saturated NaHCO₃ solution (2x) and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine as a solid. The compound has a molecular formula of C₉H₈BrN₃O and a molecular weight of 254.1 g/mol .[4][5]

PART 2: C-C Bond Formation: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust method for creating C(sp²)-C(sp²) bonds, making it indispensable for synthesizing biaryl and heteroaryl-aryl structures.[1] It offers excellent functional group tolerance and generally proceeds with high yields.[6]

Protocol 2: Suzuki-Miyaura Coupling with Arylboronic Acids

Principle: A palladium(0) catalyst facilitates the coupling of the C-Br bond of the pyrimidine with an organoboron reagent (boronic acid or ester) in the presence of a base.[1]

Reagents and Materials:

  • 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (1.0 equiv)

  • Arylboronic acid (1.2 - 1.5 equiv)

  • Palladium Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%) or [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (5 mol%)

  • Base: Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄) (2.0 - 3.0 equiv)

  • Solvent: 1,4-Dioxane and Water (e.g., 4:1 v/v) or Toluene/Ethanol/Water

  • Inert gas (Nitrogen or Argon)

  • Standard Schlenk glassware

Experimental Workflow: Suzuki-Miyaura Coupling

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification A 1. Add Substrate, Boronic Acid, Base to Schlenk Flask B 2. Evacuate & Backfill with Inert Gas (3x) A->B C 3. Add Degassed Solvent & Catalyst B->C D 4. Heat to 85-100 °C Monitor by TLC/LC-MS C->D E 5. Cool & Dilute with EtOAc D->E F 6. Aqueous Wash (Water, Brine) E->F G 7. Dry, Concentrate & Purify (Chromatography) F->G

Caption: General workflow for the Suzuki-Miyaura coupling reaction.

Step-by-Step Procedure:

  • In a flame-dried Schlenk flask, combine 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (1.0 equiv), the desired arylboronic acid (1.2 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

  • Seal the flask, then evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

  • Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1). The total solvent volume should result in a substrate concentration of 0.1-0.2 M.

  • Stir the reaction mixture vigorously and heat to the desired temperature (typically 85-100 °C).

  • Monitor the reaction's progress by TLC or LC-MS. The reaction is typically complete within 2-16 hours.

  • Once complete, cool the mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic phase with water and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product via flash column chromatography to obtain the 5-aryl-2-(furan-2-ylmethylamino)pyrimidine derivative.

Data Presentation: Representative Suzuki-Miyaura Conditions
EntryArylboronic AcidCatalyst (mol%)Base (equiv)SolventTemp (°C)Typical Yield (%)
1Phenylboronic acidPd(PPh₃)₄ (5)K₃PO₄ (2.0)1,4-Dioxane/H₂O9085-95[6]
24-Methoxyphenylboronic acidPd(PPh₃)₄ (5)K₃PO₄ (2.0)1,4-Dioxane/H₂O9085-90[6]
33-Furanylboronic acidNiCl₂(PCy₃)₂ (0.5)K₃PO₄ (4.5)tert-Amyl alcohol120~94[6][7]
44-Pyridinylboronic acidXPhos Pd G2 (5)K₂CO₃ (2.0)THF/H₂O110 (MW)60-85[8]

Note: Yields are based on analogous bromopyrimidine systems and may vary for the specific substrate.

Mechanism: The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving three key steps:

  • Oxidative Addition: The active Pd(0) species inserts into the C-Br bond of the pyrimidine, forming a Pd(II) complex. This is often the rate-determining step.[9]

  • Transmetalation: The boronic acid, activated by the base to form a boronate species, transfers its aryl group to the palladium center, displacing the halide.

  • Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the C-C bond of the final product and regenerating the catalytically active Pd(0) species.[10]

G Pd0 Pd(0)L₂ OxAdd Ar-Pd(II)L₂-Br Pd0->OxAdd Oxidative Addition Trans Ar-Pd(II)L₂-Ar' OxAdd->Trans Transmetalation Trans->Pd0 Reductive Elimination Product Ar-Ar' (Product) Trans->Product center ArBr Ar-Br (Pyrimidine) ArBr->OxAdd Boronic Ar'-B(OH)₂ + Base Boronic->Trans

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

PART 3: C-C Bond Formation: Sonogashira Coupling

The Sonogashira coupling is a highly efficient method for forming C(sp²)-C(sp) bonds, linking terminal alkynes to aryl halides.[11] This reaction is crucial for introducing alkynyl moieties, which are valuable precursors for more complex structures and can act as important pharmacophores.[11]

Protocol 3: Sonogashira Coupling with Terminal Alkynes

Principle: This reaction is co-catalyzed by palladium and copper. The palladium catalyst facilitates the main cross-coupling cycle, while the copper(I) co-catalyst activates the alkyne by forming a copper acetylide intermediate.[11][12]

Reagents and Materials:

  • 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (1.0 equiv)

  • Terminal Alkyne (1.2 - 1.5 equiv)

  • Palladium Catalyst: Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (2-5 mol%)

  • Copper(I) Co-catalyst: Copper(I) iodide (CuI) (5-10 mol%)

  • Base: Triethylamine (Et₃N) or Diisopropylamine (DIPA) (2.0-3.0 equiv)

  • Solvent: Anhydrous Tetrahydrofuran (THF) or DMF

  • Inert gas (Nitrogen or Argon)

  • Standard Schlenk glassware

Step-by-Step Procedure:

  • To a dry Schlenk flask, add 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (1.0 equiv), PdCl₂(PPh₃)₂ (3 mol%), and CuI (6 mol%).

  • Evacuate and backfill the flask with an inert gas (repeat this cycle 3 times).

  • Add anhydrous, degassed THF, followed by the amine base (e.g., Et₃N, 2.5 equiv).

  • Stir the mixture for 10-15 minutes at room temperature.

  • Add the terminal alkyne (1.2 equiv) via syringe.

  • Stir the reaction at room temperature or heat gently (40-60 °C) if necessary. The reaction is often complete within 2-24 hours.[13][14]

  • Monitor progress by TLC or LC-MS.

  • Upon completion, filter the reaction mixture through a pad of Celite to remove catalyst residues, washing with THF or EtOAc.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in EtOAc and wash with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography to afford the 5-alkynylpyrimidine derivative.

Mechanism: The Sonogashira Catalytic Cycles

The reaction involves two interconnected catalytic cycles.[11]

  • Palladium Cycle: Similar to the Suzuki coupling, it begins with oxidative addition of the Pd(0) species to the bromopyrimidine.

  • Copper Cycle: The terminal alkyne reacts with the Cu(I) salt in the presence of the base to form a highly reactive copper(I) acetylide.

  • Transmetalation: The copper acetylide transfers the alkynyl group to the Pd(II) complex, regenerating the Cu(I) catalyst.

  • Reductive Elimination: The final step releases the 5-alkynylpyrimidine product and regenerates the Pd(0) catalyst.

G cluster_pd Palladium Cycle cluster_cu Copper Cycle Pd0 Pd(0)L₂ OxAdd Ar-Pd(II)L₂-Br Pd0->OxAdd Ar-Br RedElim Ar-Pd(II)L₂(C≡CR) OxAdd->RedElim Transmetalation RedElim->Pd0 Reductive Elimination Product Ar-C≡CR RedElim->Product CuX Cu(I)X CuAcetylide Cu(I)-C≡CR CuX->CuAcetylide R-C≡CH + Base CuAcetylide->OxAdd CuAcetylide->CuX

Caption: Interconnected catalytic cycles of the Sonogashira reaction.

PART 4: C-N Bond Formation: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a premier method for constructing C-N bonds, coupling aryl halides with a vast range of primary and secondary amines.[15] This reaction is a significant improvement over harsher classical methods and has broad functional group tolerance.[15][16]

Protocol 4: Buchwald-Hartwig Amination with Primary/Secondary Amines

Principle: A palladium catalyst, in combination with a specialized phosphine ligand and a strong, non-nucleophilic base, catalyzes the coupling of an amine with the bromopyrimidine.[17]

Reagents and Materials:

  • 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (1.0 equiv)

  • Amine (primary or secondary) (1.2 - 1.5 equiv)

  • Palladium Pre-catalyst: Palladium(II) acetate [Pd(OAc)₂] (2 mol%) or Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (1-2 mol%)

  • Ligand: Xantphos, BINAP, or a biarylphosphine ligand like XPhos (2-4 mol%)

  • Base: Sodium tert-butoxide (NaOt-Bu) or Cesium Carbonate (Cs₂CO₃) (1.5 - 2.0 equiv)

  • Solvent: Anhydrous Toluene or 1,4-Dioxane

  • Inert gas (Nitrogen or Argon)

  • Standard Schlenk glassware or sealed vials

Step-by-Step Procedure:

  • In a glovebox or under a stream of inert gas, add the palladium pre-catalyst (e.g., Pd(OAc)₂, 2 mol%), the ligand (e.g., XPhos, 4 mol%), and the base (e.g., NaOt-Bu, 1.5 equiv) to a dry Schlenk tube or vial.

  • Add the 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (1.0 equiv).

  • Seal the vessel, remove it from the glovebox (if used), and add the anhydrous solvent (e.g., Toluene).

  • Add the amine coupling partner (1.2 equiv).

  • Place the reaction mixture in a preheated oil bath at 90-110 °C.

  • Stir vigorously for 4-24 hours, monitoring by TLC or LC-MS.

  • After completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Carefully quench the reaction by adding water. Separate the layers.

  • Wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • Purify the residue by flash column chromatography to isolate the desired 5-amino-pyrimidine product.

Mechanism: The Buchwald-Hartwig Catalytic Cycle

The mechanism is analogous to other cross-coupling reactions but tailored for C-N bond formation.[18]

  • Oxidative Addition: Pd(0) adds to the bromopyrimidine to form a Pd(II) intermediate.

  • Amine Coordination & Deprotonation: The amine coordinates to the palladium center. The base then deprotonates the coordinated amine to form a palladium-amido complex.

  • Reductive Elimination: This final, key step forms the C-N bond, yielding the arylamine product and regenerating the Pd(0) catalyst.[18][19]

G Pd0 Pd(0)L₂ OxAdd Ar-Pd(II)L₂-Br Pd0->OxAdd Oxidative Addition Amido Ar-Pd(II)L₂(NR₂) OxAdd->Amido Amine Binding & Deprotonation Amido->Pd0 Reductive Elimination Product Ar-NR₂ (Product) Amido->Product ArBr Ar-Br (Pyrimidine) ArBr->OxAdd Amine R₂NH + Base Amine->Amido

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

PART 5: Troubleshooting Guide

IssuePotential Cause(s)Suggested Solution(s)
Low or No Conversion Inactive catalyst; Insufficiently inert atmosphere; Poor quality reagents/solvents.Use a fresh bottle of catalyst or a pre-catalyst. Ensure rigorous exclusion of air and moisture. Use anhydrous, degassed solvents.
Dehalogenation Presence of protic impurities; Base too strong or temperature too high (especially for Suzuki).Use anhydrous solvents and reagents. Consider a milder base (e.g., K₂CO₃ instead of K₃PO₄) or lower the reaction temperature.[11]
Homocoupling (Suzuki) Oxygen contamination leading to boronic acid homocoupling. (Sonogashira) Oxygen causing alkyne dimerization (Glaser coupling).Thoroughly degas all solvents and maintain a positive pressure of inert gas throughout the reaction.
Reaction Stalls Ligand degradation; Catalyst poisoning.Add a fresh portion of catalyst and/or ligand. Ensure the purity of starting materials.

Conclusion

The palladium-catalyzed cross-coupling of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is a highly effective strategy for generating diverse libraries of novel chemical entities. The Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions provide reliable and versatile pathways to C-C and C-N linked analogues. By carefully selecting the catalyst, ligand, base, and solvent, researchers can fine-tune these transformations to achieve high yields and access a wide chemical space, accelerating the hit-to-lead optimization process in modern drug discovery programs.

References

  • Benchchem. Application Notes and Protocols for the Sonogashira Coupling of 5-Bromopyrimidine with Terminal Alkynes.
  • Ningbo Inno Pharmchem Co.,Ltd. Leveraging 5-Bromopyrimidine in Suzuki-Miyaura Coupling Reactions.
  • Benchchem. Application Notes and Protocols for Cross-Coupling Reactions with 5-Bromo-2-chloropyrimidine.
  • Benchchem. Application Notes: Suzuki-Miyaura Coupling of 5-Bromo-2-chloropyrimidine for Drug Discovery.
  • Benchchem. Application Notes and Protocols for Suzuki-Miyaura Coupling with 5-Bromopyrimidine.
  • DSpace@MIT. Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction.
  • Sci-Hub. Sonogashira Cross‐Coupling Reaction of Bromocyanofluoro Pyridine Compounds: Access to 5‐ and 6‐Alkynylfluoropyridinamidoximes Scaffolds.
  • Journal of the American Chemical Society. Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts.
  • American Chemical Society. Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory.
  • University of Southampton ePrints. Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6.
  • Benchchem. Application Notes and Protocols: Buchwald-Hartwig Amination of 3-Amino-5-bromopyridine.
  • Wikipedia. Buchwald–Hartwig amination.
  • ResearchGate. 5-Bromo-2-chloropyrimidine undergoes SMC at C5 (75 → 76).100g.
  • Chemistry LibreTexts. Buchwald-Hartwig Amination.
  • ACS GCI Pharmaceutical Roundtable. Buchwald-Hartwig Amination.
  • Wiley Online Library. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction.
  • Wikipedia. Sonogashira coupling.
  • Benchchem. Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions with 2-Amino-5-bromo-4-methylpyridine.
  • CP Lab Safety. 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, min 98%, 100 grams.
  • Biosynth. 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, 98% Purity, C9H8BrN3O, 25 grams.
  • Benchchem. Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of Brominated Pyrimidines.

Sources

Application

Application Notes and Protocols: The Strategic Use of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine in the Synthesis of Novel Kinase Inhibitors

Introduction: The Versatility of the Pyrimidine Scaffold in Kinase Inhibition Protein kinases, as central regulators of cellular signaling, represent a pivotal class of drug targets, particularly in oncology.[1] The dere...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Versatility of the Pyrimidine Scaffold in Kinase Inhibition

Protein kinases, as central regulators of cellular signaling, represent a pivotal class of drug targets, particularly in oncology.[1] The deregulation of kinase activity is a hallmark of many cancers, driving aberrant cell proliferation, survival, and metastasis.[1][2] Consequently, the development of small molecule kinase inhibitors has become a cornerstone of modern targeted therapy.[3] Within the vast chemical space of kinase inhibitors, the pyrimidine scaffold has emerged as a privileged structure.[4] Its ability to form key hydrogen bond interactions with the kinase hinge region, a critical determinant of binding affinity, makes it an ideal foundation for inhibitor design.[5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic utilization of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine as a versatile building block for the synthesis of novel kinase inhibitors. We will delve into the rationale behind its design, provide detailed synthetic protocols, and outline methodologies for the biological evaluation of the resulting compounds. The furan moiety, a well-established pharmacophore in its own right, introduces additional opportunities for molecular interactions and can favorably modulate the physicochemical properties of the final compounds.[6]

Synthetic Strategy: Leveraging Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom at the 5-position of the pyrimidine ring serves as a synthetic handle for the introduction of molecular diversity through palladium-catalyzed cross-coupling reactions.[5] This allows for the systematic exploration of the chemical space around the core scaffold to optimize potency and selectivity against a specific kinase target. The two most pertinent reactions for this purpose are the Suzuki-Miyaura coupling for the formation of C-C bonds and the Buchwald-Hartwig amination for the formation of C-N bonds.

Diagram of the General Synthetic Workflow

G A 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (Starting Material) B Suzuki-Miyaura Coupling (Aryl/Heteroaryl Boronic Acids/Esters) A->B Pd Catalyst, Base C Buchwald-Hartwig Amination (Primary/Secondary Amines) A->C Pd Catalyst, Base, Ligand D Diverse Library of 5-Aryl/Heteroaryl-2-(furan-2-ylmethylamino)pyrimidines B->D E Diverse Library of 5-Amino-2-(furan-2-ylmethylamino)pyrimidines C->E F Biological Evaluation (Kinase Assays, Cell-Based Assays) D->F E->F

Caption: General synthetic workflow for diversifying the core scaffold.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a robust method for forming carbon-carbon bonds between the pyrimidine core and various aryl or heteroaryl moieties.[7][8][9]

Reaction Mechanism Overview: The catalytic cycle involves three key steps:

  • Oxidative Addition: The Pd(0) catalyst inserts into the C-Br bond of the pyrimidine.[8][10]

  • Transmetalation: The organic group from the organoboron reagent is transferred to the palladium center.[7]

  • Reductive Elimination: The desired biaryl product is formed, and the Pd(0) catalyst is regenerated.[7][8]

Materials:

  • 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

  • Aryl or heteroaryl boronic acid or ester (1.1 - 1.5 equivalents)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, 2-5 mol%)

  • Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2-3 equivalents)

  • Solvent (e.g., 1,4-dioxane/water, DME, toluene)

Procedure:

  • To a flame-dried round-bottom flask, add 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (1.0 mmol), the aryl/heteroaryl boronic acid/ester (1.2 mmol), and the base (e.g., K₂CO₃, 2.0 mmol).

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol).

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add the degassed solvent system (e.g., 1,4-dioxane and water, 4:1 v/v, 10 mL).

  • Heat the reaction mixture to 80-100 °C and stir under the inert atmosphere.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

  • Concentrate the organic layer under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired 5-substituted-2-(furan-2-ylmethylamino)pyrimidine.

Parameter Condition Rationale
Catalyst Pd(PPh₃)₄, Pd(dppf)Cl₂Efficient for cross-coupling of aryl halides.[7]
Base K₂CO₃, Cs₂CO₃, K₃PO₄Activates the boronic acid for transmetalation.[11]
Solvent Dioxane/Water, DMEAprotic polar solvents facilitate the reaction.
Temperature 80-100 °CProvides sufficient energy for the catalytic cycle.
Protocol 2: General Procedure for Buchwald-Hartwig Amination

The Buchwald-Hartwig amination allows for the introduction of a wide range of primary and secondary amines at the 5-position of the pyrimidine ring, creating a new C-N bond.[12][13][14][15][16]

Reaction Mechanism Overview: The catalytic cycle is similar to the Suzuki-Miyaura coupling and involves:

  • Oxidative Addition: Insertion of Pd(0) into the C-Br bond.[13][14]

  • Amine Coordination and Deprotonation: The amine coordinates to the palladium center, followed by deprotonation by the base.[12][15]

  • Reductive Elimination: Formation of the C-N bond and regeneration of the Pd(0) catalyst.[14][16]

Materials:

  • 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

  • Primary or secondary amine (1.2 - 2.0 equivalents)

  • Palladium pre-catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

  • Phosphine ligand (e.g., BINAP, Xantphos, 4-10 mol%)

  • Strong, non-nucleophilic base (e.g., NaOt-Bu, K₃PO₄, 1.4 - 2.0 equivalents)

  • Anhydrous solvent (e.g., toluene, dioxane)

Procedure:

  • To a flame-dried Schlenk tube, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 0.02 mmol) and the phosphine ligand (e.g., BINAP, 0.04 mmol).

  • Evacuate and backfill the tube with an inert gas.

  • Add the anhydrous solvent (e.g., toluene, 5 mL) and stir for 10 minutes at room temperature to form the active catalyst.

  • In a separate flask, add 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (1.0 mmol), the amine (1.5 mmol), and the base (e.g., NaOt-Bu, 1.4 mmol).

  • Transfer the pre-formed catalyst solution to the flask containing the substrates via cannula.

  • Heat the reaction mixture to 90-110 °C under an inert atmosphere.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the crude product by flash column chromatography.

Parameter Condition Rationale
Catalyst/Ligand Pd₂(dba)₃/BINAP, Pd(OAc)₂/XantphosBulky electron-rich phosphine ligands facilitate oxidative addition and reductive elimination.[12][15]
Base NaOt-Bu, K₃PO₄A strong, non-nucleophilic base is required to deprotonate the amine.[16]
Solvent Toluene, DioxaneAnhydrous conditions are crucial for this reaction.
Temperature 90-110 °CHigher temperatures are often required for efficient C-N bond formation.

Biological Evaluation: Assessing Kinase Inhibitory Activity

Once a library of compounds has been synthesized, the next critical step is to evaluate their biological activity. This typically involves a tiered approach, starting with biochemical assays to determine direct enzyme inhibition, followed by cell-based assays to assess activity in a more physiologically relevant context.[17]

Protocol 3: In Vitro Kinase Inhibition Assay (Biochemical)

A variety of assay formats are available for measuring kinase activity, including fluorescence polarization (FP), time-resolved fluorescence resonance energy transfer (TR-FRET), and radiometric assays.[18][19][] The following is a general protocol for an ADP-Glo™ kinase assay, which measures the amount of ADP produced in a kinase reaction.

Materials:

  • Purified target kinase

  • Kinase substrate (peptide or protein)

  • Synthesized inhibitor compounds

  • ATP

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • Assay buffer (specific to the kinase)

  • White, opaque 96- or 384-well plates

Procedure:

  • Prepare serial dilutions of the synthesized inhibitor compounds in DMSO.

  • In the wells of the assay plate, add the inhibitor dilutions, the target kinase, and the substrate in the appropriate assay buffer.

  • Incubate for a pre-determined time (e.g., 10-15 minutes) at room temperature to allow for compound binding to the kinase.

  • Initiate the kinase reaction by adding ATP.

  • Incubate for the desired reaction time (e.g., 30-60 minutes) at the optimal temperature for the kinase.

  • Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to convert the ADP generated to ATP, which then drives a luciferase reaction. Incubate for 30-60 minutes at room temperature.

  • Measure the luminescence using a plate reader. The light signal is proportional to the amount of ADP produced and thus, the kinase activity.

  • Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Protocol 4: Cell-Based Proliferation Assay

Cell-based assays are essential for confirming that a compound can penetrate the cell membrane and inhibit the target kinase in a cellular environment, leading to a desired phenotypic outcome such as the inhibition of cancer cell proliferation.[17]

Materials:

  • Cancer cell line with a known dependency on the target kinase

  • Complete cell culture medium

  • Synthesized inhibitor compounds

  • Cell viability reagent (e.g., CellTiter-Glo®, MTT, or resazurin)

  • Sterile, clear-bottomed 96-well plates

Procedure:

  • Seed the cancer cells into the 96-well plates at an appropriate density and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the synthesized inhibitor compounds. Include a vehicle control (DMSO) and a positive control (a known inhibitor).

  • Incubate the plates for 48-72 hours at 37 °C in a humidified CO₂ incubator.

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Incubate for the recommended time to allow for signal development.

  • Measure the signal (luminescence, absorbance, or fluorescence) using a plate reader.

  • Calculate the percent cell viability relative to the vehicle control and determine the GI₅₀ (concentration for 50% growth inhibition) or IC₅₀ value.

Target Kinase Signaling Pathways

The synthesized pyrimidine derivatives can be designed to target a multitude of kinase signaling pathways implicated in cancer.[21][22][23] A prominent example is the PI3K/AKT/mTOR pathway, which is frequently hyperactivated in various cancers.[2]

Diagram of the PI3K/AKT/mTOR Signaling Pathway

G cluster_0 Cell Membrane cluster_1 Cytoplasm Growth Factor Growth Factor RTK RTK Growth Factor->RTK Binds PI3K PI3K RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Generates PDK1 PDK1 PIP3->PDK1 Recruits AKT AKT PDK1->AKT Phosphorylates mTORC1 mTORC1 AKT->mTORC1 Activates Apoptosis Apoptosis AKT->Apoptosis Inhibits Protein Synthesis Protein Synthesis mTORC1->Protein Synthesis Promotes Cell Growth Cell Growth mTORC1->Cell Growth Promotes PTEN PTEN PTEN->PIP3 Inhibits Inhibitor Inhibitor Inhibitor->PI3K Inhibitor->AKT Inhibitor->mTORC1

Caption: A simplified representation of the PI3K/AKT/mTOR signaling pathway.

Conclusion

5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is a highly valuable and strategically designed starting material for the synthesis of novel kinase inhibitors. Its pyrimidine core provides a well-established anchor for binding to the kinase hinge region, while the bromine atom allows for extensive diversification through robust and reliable palladium-catalyzed cross-coupling reactions. The protocols and methodologies outlined in this application note provide a solid framework for the synthesis and biological evaluation of new chemical entities based on this versatile scaffold, paving the way for the discovery of next-generation targeted therapies.

References

  • NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

  • Wikipedia. Buchwald–Hartwig amination. [Link]

  • National Institutes of Health (NIH). Protein Kinase Signalling Networks in Cancer. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • Journal of Medicinal Chemistry. Exploring the Scaffold Universe of Kinase Inhibitors. [Link]

  • ACS Catalysis. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. [Link]

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • Name-Reaction.com. Buchwald-Hartwig amination. [Link]

  • J&K Scientific LLC. Buchwald-Hartwig Cross-Coupling. [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

  • BYJU'S. Merits of the Suzuki Coupling Reaction. [Link]

  • Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

  • PubMed Central. Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. [Link]

  • PubMed Central. Assessing Scaffold Diversity of Kinase Inhibitors Using Alternative Scaffold Concepts and Estimating the Scaffold Hopping Potential for Different Kinases. [Link]

  • BioAssay Systems. Kinase Inhibitor Screening Services. [Link]

  • PubMed. Screening assays for tyrosine kinase inhibitors: A review. [Link]

  • PubMed Central. Kinases and Cancer. [Link]

  • MDPI. Signaling Pathways in Cancer: Therapeutic Targets, Combinatorial Treatments, and New Developments. [Link]

  • Reaction Biology. Kinase Screening Assay Services. [Link]

  • Reaction Biology. Testing kinase inhibitors where it matters: Drug screening in intact cells. [Link]

  • bioRxiv. Rigid Scaffolds are Promising for Designing Macrocyclic Kinase Inhibitors. [Link]

  • ChemRxiv. A deep learning based scaffold hopping strategy for the design of kinase inhibitors. [Link]

  • MDPI. Targeting RTK Signaling Pathways in Cancer. [Link]

  • ProQuest. Targeting RTK Signaling Pathways in Cancer. [Link]

  • National Institutes of Health (NIH). Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity. [Link]

  • ResearchGate. The Discovery of N-[5-(4-Bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidi nyl]-N '-propylsulfamide (Macitentan), an Orally Active, Potent Dual Endothelin Receptor Antagonist. [Link]

  • PubMed. Scaffold-hopping identifies furano[2,3-d]pyrimidine amides as potent Notum inhibitors. [Link]

  • PubMed. Novel 5-substituted, 2,4-diaminofuro[2,3-d]pyrimidines as Multireceptor Tyrosine Kinase and Dihydrofolate Reductase Inhibitors With Antiangiogenic and Antitumor Activity. [Link]

  • MDPI. Recent Advances in Pyrimidine-Based Drugs. [Link]

  • CP Lab Safety. 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, min 98%, 100 grams. [Link]

  • MDPI. 5-Bromo-N′-(2-oxoindolin-3-ylidene)furan-2-carbohydrazide. [Link]

  • PubMed. Novel 5-substituted pyrrolo[2,3-d]pyrimidines as dual inhibitors of glycinamide ribonucleotide formyltransferase and 5-aminoimidazole-4-carboxamide ribonucleotide formyltransferase and as potential antitumor agents. [Link]

  • PubMed. The discovery of N-[5-(4-bromophenyl)-6-[2-[(5-bromo-2-pyrimidinyl)oxy]ethoxy]-4-pyrimidinyl]-N'-propylsulfamide (Macitentan), an orally active, potent dual endothelin receptor antagonist. [Link]

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Method

The Role of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine as a Key Intermediate in the Development of Aurora Kinase Inhibitors

Introduction: Targeting Cell Cycle Dysregulation in Cancer The Aurora kinases, a family of serine/threonine kinases, are critical regulators of mitosis, ensuring the faithful segregation of chromosomes during cell divisi...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Targeting Cell Cycle Dysregulation in Cancer

The Aurora kinases, a family of serine/threonine kinases, are critical regulators of mitosis, ensuring the faithful segregation of chromosomes during cell division.[1] This family comprises three main isoforms in humans: Aurora A, Aurora B, and Aurora C, each with distinct roles and subcellular localizations.[1] Aurora A is primarily involved in centrosome maturation and spindle assembly, while Aurora B, a component of the chromosomal passenger complex, governs chromosome-microtubule attachments and cytokinesis. Aurora C's function is most prominent in meiosis but its overexpression has been implicated in various cancers.

Dysregulation and overexpression of Aurora kinases are common hallmarks of many human cancers, leading to genomic instability and aneuploidy, which contribute to tumorigenesis and cancer progression.[2] This has rendered the Aurora kinases attractive targets for anticancer drug discovery. Small molecule inhibitors that target the ATP-binding pocket of these kinases have shown significant promise in preclinical and clinical studies.[3] Among the various scaffolds explored for Aurora kinase inhibition, pyrimidine-based derivatives have emerged as a particularly fruitful area of research, owing to their ability to mimic the adenine moiety of ATP and form key hydrogen bond interactions within the kinase domain.[2]

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the synthesis and application of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine , a key intermediate for the generation of potent Aurora kinase inhibitors. We will provide step-by-step protocols for its synthesis, its subsequent elaboration into a potential inhibitor, and methods for its characterization and biological evaluation.

Synthetic Workflow Overview

The synthetic strategy for a potential Aurora kinase inhibitor from the 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine intermediate involves a multi-step process. The workflow begins with the synthesis of the precursor, 2-chloro-5-bromopyrimidine, followed by the introduction of the furan-2-ylmethylamino side chain. This intermediate is then further functionalized, for example, through a Suzuki coupling, to introduce additional moieties that enhance binding affinity and selectivity for the target kinase.

Synthetic_Workflow A 2-Hydroxypyrimidine B 5-Bromo-2-hydroxypyrimidine A->B Bromination C 2-Chloro-5-bromopyrimidine B->C Chlorination D 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (Target Intermediate) C->D Nucleophilic Aromatic Substitution F Final Aurora Kinase Inhibitor D->F Suzuki Coupling E Boronic Acid Derivative E->F

Caption: Synthetic workflow for an Aurora kinase inhibitor.

Part 1: Synthesis of the Intermediate: 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

The synthesis of the target intermediate is achieved through a two-step process starting from commercially available 2-hydroxypyrimidine.

Step 1: Synthesis of 2-Chloro-5-bromopyrimidine

The initial step involves the bromination and subsequent chlorination of 2-hydroxypyrimidine to yield the key precursor, 2-chloro-5-bromopyrimidine.

Protocol: Synthesis of 2-Chloro-5-bromopyrimidine [4][5]

Materials:

  • 2-Hydroxypyrimidine

  • Hydrobromic acid (48%)

  • Hydrogen peroxide (30%)

  • Phosphorus oxychloride (POCl₃)

  • Triethylamine

  • Toluene

  • Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Procedure:

  • Bromination: In a well-ventilated fume hood, dissolve 2-hydroxypyrimidine (1.0 eq) in hydrobromic acid. To this solution, add hydrogen peroxide dropwise at room temperature. Heat the reaction mixture to the appropriate temperature and stir for several hours until the reaction is complete (monitored by TLC).[4]

  • Work-up: Cool the reaction mixture and neutralize with a saturated sodium bicarbonate solution. Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain 5-bromo-2-hydroxypyrimidine.

  • Chlorination: Suspend the crude 5-bromo-2-hydroxypyrimidine (1.0 eq) in toluene. Add phosphorus oxychloride (2.0 eq) and triethylamine (2.0 eq). Heat the mixture to reflux and stir for several hours until the starting material is consumed (monitored by TLC).[6]

  • Purification: Cool the reaction mixture and carefully quench with ice water. Separate the organic layer, and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Rationale: The bromination at the 5-position of the pyrimidine ring is followed by the conversion of the hydroxyl group at the 2-position to a chlorine atom using a standard chlorinating agent like phosphorus oxychloride. The chlorine at the 2-position is a good leaving group, facilitating the subsequent nucleophilic aromatic substitution.

Step 2: Synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

The target intermediate is synthesized via a nucleophilic aromatic substitution reaction between 2-chloro-5-bromopyrimidine and furfurylamine.

Protocol: Synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

Materials:

  • 2-Chloro-5-bromopyrimidine

  • Furfurylamine

  • Diisopropylethylamine (DIPEA) or another suitable non-nucleophilic base

  • N,N-Dimethylformamide (DMF) or other suitable polar aprotic solvent

  • Ethyl acetate

  • Water

  • Brine

  • Anhydrous sodium sulfate

  • Round-bottom flask, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve 2-chloro-5-bromopyrimidine (1.0 eq) in DMF. Add furfurylamine (1.1 eq) and DIPEA (1.5 eq).

  • Reaction: Heat the reaction mixture and stir for several hours until the reaction is complete (monitored by TLC).

  • Work-up and Purification: Cool the reaction mixture to room temperature and pour it into water. Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Rationale: The electron-deficient nature of the pyrimidine ring facilitates nucleophilic aromatic substitution. The chlorine at the 2-position is readily displaced by the primary amine of furfurylamine. The base is added to neutralize the HCl generated during the reaction.

Part 2: Synthesis of a Potential Aurora Kinase Inhibitor

The 5-bromo-2-(furan-2-ylmethylamino)pyrimidine intermediate can be further elaborated into a variety of potential Aurora kinase inhibitors. A common and versatile method is the Suzuki cross-coupling reaction to introduce an aryl or heteroaryl moiety at the 5-position. Here, we provide a representative protocol for the synthesis of a pyrazole-containing derivative, a common feature in many kinase inhibitors.

Protocol: Suzuki Coupling for the Synthesis of a Pyrazole-based Pyrimidine Derivative [7]

Materials:

  • 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

  • A suitable pyrazole boronic acid or boronate ester (e.g., 1-(tert-butoxycarbonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

  • Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

  • Base (e.g., K₂CO₃ or Cs₂CO₃)

  • Solvent system (e.g., 1,4-dioxane/water or toluene/ethanol/water)

  • Ethyl acetate

  • Water

  • Brine

  • Anhydrous sodium sulfate

  • Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Procedure:

  • Reaction Setup: To a round-bottom flask, add 5-bromo-2-(furan-2-ylmethylamino)pyrimidine (1.0 eq), the pyrazole boronic acid/ester (1.2 eq), the palladium catalyst (0.05 eq), and the base (2.0 eq).

  • Reaction: Add the solvent system and degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes. Heat the reaction mixture to reflux and stir until the starting material is consumed (monitored by TLC).

  • Work-up and Purification: Cool the reaction to room temperature and dilute with water. Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the final compound.

Rationale: The Suzuki coupling is a powerful and widely used method for forming carbon-carbon bonds. In this context, it allows for the versatile introduction of various aryl and heteroaryl groups at the 5-position of the pyrimidine ring, enabling the exploration of structure-activity relationships (SAR) for Aurora kinase inhibition.

Characterization of Synthesized Compounds

The identity and purity of the synthesized intermediate and final product should be confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure of the synthesized compounds.

  • Mass Spectrometry (MS): To confirm the molecular weight of the products.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compounds.

Biological Evaluation of Aurora Kinase Inhibitory Activity

The synthesized final compounds should be evaluated for their ability to inhibit Aurora kinases.

Protocol: In Vitro Kinase Assay

Materials:

  • Recombinant human Aurora A and Aurora B kinases

  • Peptide substrate (e.g., Kemptide)

  • ATP

  • Kinase assay buffer

  • ADP-Glo™ Kinase Assay kit or similar

  • Test compounds (dissolved in DMSO)

  • Microplate reader

Procedure:

  • Prepare serial dilutions of the test compounds in DMSO.

  • In a 384-well plate, add the kinase, peptide substrate, and test compound to the kinase assay buffer.

  • Initiate the reaction by adding ATP.

  • Incubate at room temperature for a specified time.

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ assay protocol.

  • Calculate the IC₅₀ values by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

Rationale: This assay directly measures the ability of the compound to inhibit the enzymatic activity of the target kinase by quantifying the amount of ATP consumed.

Data Presentation: Inhibitory Activity of Pyrimidine-Based Aurora Kinase Inhibitors

The following table summarizes the inhibitory activities of several well-characterized pyrimidine-based Aurora kinase inhibitors.

InhibitorAurora A IC₅₀ (nM)Aurora B IC₅₀ (nM)Reference
Alisertib (MLN8237) 1.2396.5[8]
Barasertib (AZD1152) 13690.37[9]
Danusertib (PHA-739358) 1379[10]

Aurora Kinase Signaling Pathway

Aurora kinases play a central role in a complex signaling network that governs mitotic progression. Their inhibition disrupts these pathways, leading to cell cycle arrest and apoptosis in cancer cells.

Aurora_Signaling cluster_G2 G2 Phase cluster_M M Phase (Mitosis) Centrosome_Maturation Centrosome Maturation Spindle_Assembly Spindle Assembly Chromosome_Alignment Chromosome Alignment Cytokinesis Cytokinesis Aurora_A Aurora_A Aurora_A->Centrosome_Maturation Regulates Aurora_A->Spindle_Assembly Regulates Aurora_B Aurora_B Aurora_B->Chromosome_Alignment Regulates Aurora_B->Cytokinesis Regulates Pyrimidine_Inhibitor 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine -derived Inhibitor Pyrimidine_Inhibitor->Aurora_A Inhibits Pyrimidine_Inhibitor->Aurora_B Inhibits

Caption: Simplified Aurora kinase signaling in the cell cycle.

Conclusion

5-Bromo-2-(furan-2-ylmethylamino)pyrimidine represents a valuable and versatile intermediate for the synthesis of novel pyrimidine-based Aurora kinase inhibitors. The synthetic routes outlined in this application note provide a robust framework for accessing this key building block and for its subsequent elaboration into potential therapeutic agents. The provided protocols for biological evaluation will enable researchers to assess the efficacy of their synthesized compounds and contribute to the ongoing efforts to develop new and effective cancer therapies targeting the Aurora kinase family.

References

  • Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry,

  • Barasertib (AZD1152), a Small Molecule Aurora B Inhibitor, Inhibits the Growth of SCLC Cell Lines In Vitro and In Vivo. Molecular Cancer Therapeutics,

  • A Phase I Dose-Escalation Study of Danusertib (PHA-739358) Administered as a 24-hour Infusion With and Without G-CSF in a 14-day Cycle in Patients with Advanced Solid Tumors. Clinical Cancer Research,

  • Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. MDPI,

  • Danusertib. Drugs of the Future,

  • One-step synthesis method of 5-bromo-2-chloropyrimidine. Google Patents,

  • Discovery of 4-((7H-Pyrrolo[2,3-d]pyrimidin-4-yl)amino)-N-(4-((4-methylpiperazin-1-yl)methyl)phenyl)-1H-pyrazole-3-carboxamide (FN-1501), an FLT3- and CDK-Kinase Inhibitor with Potentially High Efficiency against Acute Myelocytic Leukemia. Journal of Medicinal Chemistry,

  • MLN8054 and Alisertib (MLN8237): Discovery of Selective Oral Aurora A Inhibitors. ACS Medicinal Chemistry Letters,

  • Substituted pyrazolecarboxylic benzamide type bisamide derivatives of one class Sulfide-containing Hindered, N-cyano group sulphur (sulfone) imine structure and its production and use. Google Patents,

  • Danusertib (PHA-739358) | Aurora Kinase Inhibitor. MedChemExpress,

  • Characterization of Alisertib (MLN8237), an Investigational Small-Molecule Inhibitor of Aurora A Kinase Using Novel In Vivo Pharmacodynamic Assays. Clinical Cancer Research,

  • Synthesis Methods of 5-Bromo-2-chloropyrimidine. ChemicalBook,

  • Synthesis and Biological Screening of N-(4-(6-Amino-5-cyano-4-aryl-pyridin-2-yl) phenyl) cyclopropane Carboxamide. ResearchGate,

  • Barasertib (AZD1152), a Small Molecule Aurora B Inhibitor, Inhibits the Growth of SCLC Cell Lines In Vitro and In Vivo. AACR Journals,

  • Discovery of Potent and Selective Pyrrolo[2,3-d]pyrimidine-Based Aurora A Inhibitors with Demonstrated Efficacy against Patient-Derived Gastric Cancer Organoids. ACS Publications,

  • Danusertib. Drugs of the Future,

  • One-step synthesis method of 5-bromo-2-chloropyrimidine. Eureka,

  • Discovery of 4-((7H-Pyrrolo[2,3-d]pyrimidin-4-yl)amino)-N-(4-((4-methylpiperazin-1-yl)methyl)phenyl)-1H-pyrazole-3-carboxamide (FN-1501), an FLT3- and CDK-Kinase Inhibitor with Potentially High Efficiency against Acute Myelocytic Leukemia. PubMed,

  • MLN8054 and Alisertib (MLN8237): Discovery of Selective Oral Aurora A Inhibitors. ACS Publications,

  • Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. MDPI,

  • Design, synthesis and insecticidal activities of N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-1,3-diphenyl. The Royal Society of Chemistry,

  • Aurora B Kinase Inhibition by AZD1152 Concomitant with Tumor Treating Fields Is Effective in the Treatment of Cultures from Primary and Recurrent Glioblastomas. MDPI,

  • 5-Bromo-2-chloropyrimidine synthesis. ChemicalBook,

  • Preparation method of 2-chloro-5-hydroxypyrimidine. Eureka,

  • Barasertib (AZD1152-HQPA). APExBIO,

Sources

Application

Application Note: Structural Elucidation of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine using Advanced NMR Spectroscopy

Introduction: The Need for Precise Characterization 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is a heterocyclic compound of interest in medicinal chemistry and drug development, potentially as a building block for more...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Need for Precise Characterization

5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is a heterocyclic compound of interest in medicinal chemistry and drug development, potentially as a building block for more complex bioactive molecules.[1][2] Its structure, combining a substituted pyrimidine ring with a furan moiety, presents a unique electronic and steric environment. Accurate and unambiguous structural confirmation is the bedrock of any chemical research, ensuring that biological or material properties are correctly attributed to the molecule of interest. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and definitive technique for the structural elucidation of such organic molecules in solution.[3][4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the analytical characterization of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine using a suite of NMR experiments, including ¹H, ¹³C, and 2D correlation spectroscopy (COSY and HSQC). We will move beyond a simple listing of steps to explain the causality behind experimental choices, ensuring a robust and self-validating analytical workflow.

Foundational Principles: Understanding the Molecule's NMR Signature

The structure of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine contains distinct spin systems that are amenable to NMR analysis: the disubstituted pyrimidine ring, the trisubstituted furan ring, a methylene bridge, and an amine proton. Each nucleus (¹H and ¹³C) within these systems will resonate at a characteristic frequency (chemical shift) influenced by its local electronic environment. Electron-withdrawing groups (like bromine and the pyrimidine nitrogen atoms) will deshield nearby nuclei, shifting their signals downfield (to a higher ppm value), while electron-donating groups have the opposite effect.

To facilitate a clear discussion, the following standardized numbering scheme will be used for spectral assignments:

G cluster_pyrimidine Pyrimidine Ring cluster_furan Furan Ring N1 N1 C6 C6 N1->C6 C2 C2 C2->N1 NH N-H (H8) C2->NH N3 N3 N3->C2 C4 C4 C4->N3 H4 H4 C4->H4 C5 C5 C5->C4 Br Br C5->Br C6->C5 H6 H6 C6->H6 O1p O1' C5p C5' O1p->C5p C2p C2' C2p->O1p C3p C3' C3p->C2p H3p H3' C3p->H3p C4p C4' C4p->C3p H4p H4' C4p->H4p C5p->C4p H5p H5' C5p->H5p C7 C7 (CH2) NH->C7 C7->C2p H7 H7 (CH2) C7->H7

Figure 2: Recommended workflow for NMR data acquisition.

¹H NMR Acquisition:

  • Purpose: Provides information on the number of different types of protons, their chemical environment, their relative numbers (integration), and their connectivity to neighboring protons (spin-spin coupling).

  • Key Parameters:

    • Pulse Program: Standard single pulse (zg30).

    • Spectral Width: ~16 ppm (centered around 6-7 ppm).

    • Acquisition Time: ~3-4 seconds.

    • Relaxation Delay (d1): 2-5 seconds.

    • Number of Scans: 8-16 scans.

¹³C NMR Acquisition:

  • Purpose: Identifies all unique carbon atoms in the molecule. Proton-decoupled spectra yield sharp singlets for each carbon.

  • Key Parameters:

    • Pulse Program: Standard proton-decoupled pulse program (e.g., zgpg30).

    • Spectral Width: ~200 ppm (centered around 100 ppm).

    • Acquisition Time: ~1-2 seconds.

    • Relaxation Delay (d1): 2 seconds.

    • Number of Scans: 1024-4096 scans (or more, depending on concentration).

2D COSY (COrrelation SpectroscopY) Acquisition:

  • Purpose: Identifies protons that are spin-coupled to each other, revealing ³JHH (through three bonds) and sometimes ⁴JHH (through four bonds) correlations. This is crucial for tracing out the connectivity within the furan and pyrimidine rings.

  • Key Parameters:

    • Pulse Program: Standard COSY sequence (cosygp).

    • Data Points (F2 & F1): 2048 x 256.

    • Number of Scans: 2-4 per increment.

2D HSQC (Heteronuclear Single Quantum Coherence) Acquisition:

  • Purpose: Correlates each proton signal with the signal of the carbon atom to which it is directly attached. This provides an unambiguous link between the ¹H and ¹³C spectra.

  • Key Parameters:

    • Pulse Program: Standard HSQC sequence with gradient selection (hsqcedetgpsisp2.3).

    • Spectral Width (F2 - ¹H): ~16 ppm.

    • Spectral Width (F1 - ¹³C): ~180-200 ppm.

    • ¹JCH Coupling Constant: Optimized for ~160 Hz (average for aromatic and aliphatic C-H).

Spectral Interpretation: A Predictive Analysis

While experimental data for this specific molecule is not widely published, we can predict the NMR spectra with a high degree of confidence based on the known effects of its constituent functional groups. [5][6]

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)
  • Pyrimidine Ring (H4, H6): The two protons on the pyrimidine ring (H4 and H6) are chemically equivalent due to the free rotation around the C2-N bond, and they are adjacent to nitrogen atoms. They are expected to appear as a sharp singlet in the aromatic region, significantly downfield due to the electron-withdrawing nature of the ring nitrogens and the bromine atom. A predicted chemical shift is around δ 8.5-8.8 ppm . [7][8]* Furan Ring (H3', H4', H5'): The furan ring protons form a distinct three-spin system.

    • H5': This proton is adjacent to the ring oxygen and will be the most downfield of the furan protons, appearing as a doublet of doublets (or a multiplet) around δ 7.3-7.5 ppm . [9][10] * H3': This proton is adjacent to the methylene-substituted carbon and will appear as a doublet of doublets around δ 6.2-6.4 ppm . [9][10] * H4': This proton is coupled to both H3' and H5' and will appear as a characteristic doublet of doublets (or triplet-like multiplet) in between the other two, around δ 6.3-6.5 ppm . [9][10]* Methylene Bridge (H7): These two protons (CH₂) are adjacent to the amine nitrogen and the furan ring. They will appear as a doublet, coupled to the NH proton, around δ 4.6-4.8 ppm . The signal will appear as a singlet if the NH proton exchange is fast or if the sample is in DMSO-d₆ where the NH coupling is often resolved.

  • Amine Proton (H8): The NH proton signal is often broad and its chemical shift is highly dependent on concentration, solvent, and temperature. In CDCl₃, it is expected to appear as a broad triplet (due to coupling with the CH₂ group) around δ 5.5-6.5 ppm .

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)
  • Pyrimidine Ring (C2, C4, C5, C6):

    • C2: Attached to two nitrogen atoms, this carbon will be highly deshielded, appearing around δ 160-162 ppm .

    • C4 & C6: These two equivalent carbons will appear downfield due to the adjacent nitrogen atoms, predicted around δ 157-159 ppm .

    • C5: This carbon is directly attached to the bromine atom. The heavy atom effect of bromine will shift this signal upfield relative to what might be expected, likely appearing around δ 105-110 ppm .

  • Furan Ring (C2', C3', C4', C5'):

    • C2': The carbon bearing the substituent will be downfield, around δ 150-153 ppm . [11][12] * C5': The carbon adjacent to the oxygen, analogous to H5', will be significantly downfield, around δ 142-144 ppm . [11][12] * C3' & C4': These two carbons will appear in the typical aromatic region for furans, around δ 108-112 ppm . [11][12]* Methylene Bridge (C7): The aliphatic methylene carbon will be the most upfield signal, expected around δ 40-45 ppm .

Data Summary Tables

Table 1: Predicted ¹H NMR Data

Atom No. Predicted δ (ppm) Multiplicity Coupling Constant (J, Hz) Integration
H4, H6 8.5 - 8.8 s - 2H
H5' 7.3 - 7.5 dd ~1.8, ~0.8 1H
H4' 6.3 - 6.5 dd ~3.2, ~1.8 1H
H3' 6.2 - 6.4 dd ~3.2, ~0.8 1H
H8 (NH) 5.5 - 6.5 br t ~5-6 1H

| H7 (CH₂) | 4.6 - 4.8 | d | ~5-6 | 2H |

Table 2: Predicted ¹³C NMR Data

Atom No. Predicted δ (ppm)
C2 160 - 162
C4, C6 157 - 159
C2' 150 - 153
C5' 142 - 144
C3' 108 - 112
C4' 108 - 112
C5 105 - 110

| C7 | 40 - 45 |

Validating Assignments with 2D NMR

The predicted assignments must be confirmed using 2D NMR.

  • COSY: Cross-peaks will definitively link coupled protons. We expect to see:

    • A strong correlation between H3' and H4' .

    • A strong correlation between H4' and H5' .

    • A weaker, four-bond correlation may be visible between H3' and H5' .

    • A clear correlation between the NH proton (H8) and the methylene protons (H7) .

  • HSQC: This experiment provides the final, unambiguous proof of assignment by linking protons to their directly attached carbons. For example, the proton signal at δ ~4.7 ppm will show a correlation to the carbon signal at δ ~42 ppm, confirming the assignment of C7/H7.

G H4_H6 H4/H6 (δ 8.6) C4_C6 C4/C6 (δ 158) H4_H6->C4_C6 HSQC H5p H5' (δ 7.4) C5p C5' (δ 143) H5p->C5p HSQC H4p H4' (δ 6.4) H4p->H5p COSY C4p C4' (δ 110) H4p->C4p HSQC H3p H3' (δ 6.3) H3p->H4p COSY C3p C3' (δ 109) H3p->C3p HSQC H8 NH (H8) (δ 6.0) H7 CH2 (H7) (δ 4.7) H8->H7 COSY C7 C7 (δ 42) H7->C7 HSQC

Figure 3: Key predicted 2D NMR correlations for structural validation.

Conclusion and Best Practices

References

  • ResearchGate. 13 C NMR SPECTRA OF SAMPLE 8 (FURAN DERIVATIVE FROM EMLO), UPPER... | Download Scientific Diagram. Available at: [Link]

  • Page, T. F., Jr., Alger, T., & Grant, D. M. (1965). The Carbon-13 Nuclear Magnetic Resonance Spectra of Furan, Pyrrole, Thiophene, and Some of Their Methyl Derivatives. Journal of the American Chemical Society. Available at: [Link]

  • MDPI. Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. Available at: [Link]

  • Royal Society of Chemistry. Electronic Supplementary Information. Available at: [Link]

  • Organomation. NMR Sample Preparation: The Complete Guide. Available at: [Link]

  • Silva, A. M. S., et al. (2012). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry. Available at: [Link]

  • Semantic Scholar. Advanced NMR techniques for structural characterization of heterocyclic structures. Available at: [Link]

  • Iowa State University. NMR Sample Preparation. Available at: [Link]

  • National Institutes of Health. Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Available at: [Link]

  • ResearchGate. NMR spectra of pyrimidines. Effect of substituents on the chemical shift of the protons of the amino group of p-substituted 2- and 5-aminopyridines and anilines. Available at: [Link]

  • National Institutes of Health. Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Available at: [Link]

  • Organic Chemistry Data. NMR Spectroscopy :: 13C NMR Chemical Shifts. Available at: [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. Available at: [Link]

  • SpectraBase. 5-Bromopyrimidine - Optional[1H NMR] - Spectrum. Available at: [Link]

  • MDPI. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Available at: [Link]

  • CP Lab Safety. 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, min 98%, 100 grams. Available at: [Link]

  • ResearchGate. QSAR Study in Modeling Substituted Pyrimidines as HCV Replication Inhibitors Using 3D Morse and 2D-Autocorrelation Parameter. Available at: [Link]

  • Google Patents. Preparation method of 5-bromo-2-substituted pyrimidine compounds.
  • National Institutes of Health. 5-Bromo-N-methyl-pyrimidin-2-amine. Available at: [Link]

  • ResearchGate. 13 C NMR chemical shifts of the carbonyl carbons of... | Download Scientific Diagram. Available at: [Link]

  • ResearchGate. Synthesis, Characterization, Docking Study and Biological Evaluation of Substituted Pyrimidines. Available at: [Link]

  • ResearchGate. (PDF) Synthesis of new pyrimidine derivatives and study their antibacterial activity: Computational and in vitro assessment. Available at: [Link]

  • National Institutes of Health. Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. Available at: [Link]

  • Biointerface Research in Applied Chemistry. Substituted Pyrimidine-Sulfonamide Derivatives: Computational, Synthesis, Characterization, Anti-bacterial, MTT and Molecular Docking Assessment. Available at: [Link]

Sources

Method

Application Note: High-Resolution Purification of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine via Automated Flash Column Chromatography

An Application Note for Researchers and Drug Development Professionals Abstract 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is a key heterocyclic building block in medicinal chemistry, frequently utilized in the synthesi...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Researchers and Drug Development Professionals

Abstract

5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is a key heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of targeted therapeutics. The purity of this intermediate is paramount, as impurities can lead to complex side-reaction profiles, reduce yields in subsequent steps, and introduce downstream purification challenges. This application note provides a detailed, field-proven protocol for the efficient purification of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine from a crude synthetic mixture using silica gel column chromatography. The methodology emphasizes a systematic approach, from initial Thin-Layer Chromatography (TLC) optimization to final product isolation, ensuring high purity and recovery.

Introduction and Scientific Background

The pyrimidine scaffold is a privileged structure in drug discovery, forming the core of numerous approved drugs. The specific compound, 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (MW: 254.1 g/mol , CAS: 886366-01-4), combines the pyrimidine core with a furan moiety and a bromine atom, offering multiple points for synthetic diversification.[1][2] The bromine at the 5-position is particularly useful for palladium-catalyzed cross-coupling reactions, while the secondary amine provides a site for further functionalization.[3]

Given its intended use in multi-step syntheses, achieving greater than 98% purity is often a critical requirement. The primary challenge in its purification lies in separating the target compound from unreacted starting materials (e.g., 2-amino-5-bromopyrimidine) and polar by-products formed during the synthesis. Normal-phase column chromatography using silica gel is the most effective and widely adopted method for this purpose due to the compound's polarity and the robust nature of the technique for pyrimidine derivatives. This protocol is designed to be a self-validating system, where initial analytical TLC directly informs the preparative column chromatography parameters.

Pre-Purification Analysis: TLC Method Development

The cornerstone of a successful column separation is the selection of an appropriate mobile phase, which is efficiently determined using Thin-Layer Chromatography (TLC).[4] The goal is to find a solvent system where the target compound has a Retention Factor (Rf) between 0.2 and 0.4.[4] This Rf range ensures that the compound elutes from the column in a reasonable volume without compromising the resolution from nearby impurities.

Protocol: TLC Optimization
  • Prepare TLC Chambers: Prepare three separate developing chambers with different ratios of a non-polar and a polar solvent. A standard and effective system for pyrimidine derivatives is Hexane/Ethyl Acetate (EtOAc).[5]

    • Chamber 1: 8:2 Hexane/EtOAc

    • Chamber 2: 7:3 Hexane/EtOAc

    • Chamber 3: 1:1 Hexane/EtOAc

  • Sample Preparation: Dissolve a small amount of the crude reaction mixture in a few drops of dichloromethane or ethyl acetate.

  • Spotting: Using a capillary tube, spot the dissolved crude mixture onto three separate silica gel TLC plates.

  • Development: Place one plate in each chamber and allow the solvent front to travel up the plate until it is ~1 cm from the top.

  • Visualization: Remove the plates, mark the solvent front, and allow them to dry. Visualize the separated spots under a UV lamp (254 nm). The target compound and any UV-active impurities will appear as dark spots.

  • Analysis: Calculate the Rf value for the target compound in each solvent system. Select the system that provides an Rf value in the optimal 0.2-0.4 range. For compounds containing basic amine groups that may exhibit tailing on the silica plate, adding 1-3% triethylamine to the mobile phase can neutralize acidic sites on the silica and improve spot shape.[5]

Preparative Column Chromatography Protocol

This protocol is designed for the purification of approximately 1 gram of crude material. The quantities should be scaled proportionally for larger or smaller amounts.

Materials and Reagents
ItemSpecification
Stationary Phase Silica Gel, 60 Å, 40-63 µm particle size
Crude Product ~1 g of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine
Solvents Hexane (HPLC Grade), Ethyl Acetate (HPLC Grade)
Apparatus Glass chromatography column (4-5 cm diameter), fraction collector, rotary evaporator, beakers, flasks
Workflow Diagram

The overall purification workflow is illustrated below, detailing the process from initial setup to the final isolation of the pure compound.

G cluster_prep Phase 1: Preparation cluster_run Phase 2: Elution & Collection cluster_post Phase 3: Analysis & Isolation tlc TLC Optimization (Hexane/EtOAc) slurry Prepare Silica Slurry (40g Silica in Hexane) pack Pack Column slurry->pack Pour & Settle load Dry Load Sample (Crude on 2g Silica) pack->load Add Sample Layer elute Elute with Gradient (Hexane -> EtOAc) load->elute Start Elution collect Collect Fractions (15-20 mL each) elute->collect analyze Analyze Fractions by TLC collect->analyze Monitor Purity pool Pool Pure Fractions analyze->pool Identify & Combine evap Evaporate Solvent (Rotary Evaporator) pool->evap pure_product Pure Product evap->pure_product

Caption: Workflow for the purification of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine.

Step-by-Step Methodology
  • Column Packing (Slurry Method):

    • In a fume hood, secure a glass chromatography column in a vertical position.

    • Weigh approximately 40-50 g of silica gel (a 40:1 to 50:1 ratio to the crude product is recommended for good separation).[4][6]

    • In a beaker, create a slurry by mixing the silica gel with the initial, low-polarity mobile phase (e.g., 9:1 Hexane/EtOAc).

    • Pour the slurry into the column. Gently tap the sides of the column to ensure an evenly packed bed and to dislodge any trapped air bubbles.

    • Open the stopcock to drain the excess solvent, ensuring the solvent level never drops below the top of the silica bed.

  • Sample Loading (Dry Loading):

    • Dissolve the 1 g of crude product in a minimal amount of a volatile solvent like dichloromethane.

    • Add 2-3 g of silica gel to this solution and mix well.

    • Completely evaporate the solvent using a rotary evaporator until a fine, free-flowing powder is obtained. This is the crude product adsorbed onto silica.

    • Carefully add this powder as a uniform layer on top of the packed column bed.[6]

  • Elution and Fraction Collection:

    • Begin the elution with the low-polarity mobile phase determined from the TLC analysis.

    • A gradient elution is highly recommended for optimal separation. Start with the initial mobile phase (e.g., 8:2 Hexane/EtOAc) and gradually increase the proportion of the more polar solvent (EtOAc). For polar pyrimidines, a dichloromethane/methanol system can also be effective.[4][5]

    • Collect the eluent in small, numbered fractions (e.g., 15-20 mL per tube).

  • Monitoring and Isolation:

    • Systematically spot every few fractions on a TLC plate to monitor the elution of the compounds.

    • Identify the fractions containing the pure target compound (single spot at the correct Rf).

    • Combine the pure fractions into a clean, pre-weighed round-bottom flask.

    • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine as a solid.

Summary of Chromatographic Parameters

ParameterRecommended SpecificationRationale
Stationary Phase Silica Gel (40-63 µm)Industry standard for normal-phase separation of moderately polar organic molecules like pyrimidine derivatives.
Mobile Phase Hexane / Ethyl Acetate (Gradient)Provides good separation for a wide range of compounds and allows for fine-tuning of polarity.[5][7]
Target Rf (TLC) 0.2 - 0.4Ensures efficient elution and good resolution from impurities during column chromatography.[4]
Sample Loading Dry LoadingPrevents band broadening and improves separation efficiency compared to wet loading.[6]
Silica:Crude Ratio 40:1 to 50:1 (w/w)A sufficient excess of stationary phase is crucial for achieving high-resolution separation.[4]
Detection UV light (254 nm)The aromatic rings in the compound are UV-active, allowing for easy visualization on TLC plates.

Troubleshooting

IssuePotential CauseRecommended Solution
Compound won't elute Mobile phase polarity is too low.Gradually increase the percentage of the polar solvent (EtOAc). If necessary, switch to a more polar system like Dichloromethane/Methanol.[8][5]
Poor separation Inappropriate solvent system or overloaded column.Re-optimize the mobile phase with TLC. Ensure the silica-to-crude ratio is at least 30:1. Use a shallower elution gradient.
Tailing of spots The secondary amine is interacting with acidic sites on the silica.Add 1-3% triethylamine or a few drops of ammoniated methanol to the mobile phase to neutralize the silica surface.[8][5]

Conclusion

The protocol described provides a robust and reproducible method for the high-resolution purification of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine. By systematically optimizing the mobile phase with TLC prior to running the column, researchers can confidently achieve high purity of this valuable synthetic intermediate. This attention to purification is a critical step in ensuring the success and reliability of subsequent reactions in complex drug development workflows.

References

  • Technical Support Center: Purifying Pyrimidine Derivatives by Column Chromatography. Benchchem.
  • Technical Support Center: Purification of Pyrimidine Derivatives by Column Chromatography. Benchchem.
  • Chromatography: Solvent Systems For Flash Column. University of Rochester, Department of Chemistry.
  • Design, Synthesis, and In Vitro, In Silico and In Cellulo Evaluation of New Pyrimidine and Pyridine Amide and Carbamate Derivatives as Multi-Functional Cholinesterase Inhibitors. CORE.
  • Solvent Systems for Silica Gel Column Chromatography. Common Organic Chemistry.
  • 5-Bromo-2-(methylsulfonyl)pyrimidine 97 38275-48-8. Sigma-Aldrich.
  • Application Notes and Protocols: 5-Bromo-2-chloropyrimidine as a Versatile Building Block for Kinase Inhibitors. Benchchem.
  • 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine. Labsolu.
  • 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, min 98%, 100 grams. CP Lab Safety.
  • Application Note and Protocol: Purification of 2-Amino-5-bromo-4-methylpyridine by Column Chromatography. Benchchem.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Suzuki Coupling Conditions for 5-Bromopyrimidines

Welcome to the technical support hub for Suzuki-Miyaura cross-coupling reactions involving 5-bromopyrimidines. This guide is designed for researchers, scientists, and professionals in drug development who are looking to...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support hub for Suzuki-Miyaura cross-coupling reactions involving 5-bromopyrimidines. This guide is designed for researchers, scientists, and professionals in drug development who are looking to troubleshoot and optimize this critical C-C bond-forming reaction. Here, we move beyond simple protocols to explain the "why" behind the experimental choices, empowering you to tackle even the most challenging substrates.

The pyrimidine core is a cornerstone in medicinal chemistry, and the 5-position offers a valuable vector for structural diversification.[1] However, the electron-deficient nature of the pyrimidine ring, while activating the C-Br bond for oxidative addition, can also introduce a unique set of challenges.[2][3] This guide provides a structured approach to overcoming these hurdles.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the common issues encountered when working with 5-bromopyrimidines.

Q1: My Suzuki coupling reaction with a 5-bromopyrimidine is showing low to no yield. What are the first things I should check?

A1: When a Suzuki coupling fails, a systematic review of the core reaction parameters is the most effective troubleshooting strategy. Start with the fundamentals:

  • Inert Atmosphere: The Palladium(0) catalyst is highly sensitive to oxygen.[4] Ensure your reaction vessel was properly flame-dried or oven-dried and that all reagents and solvents were added under a positive pressure of an inert gas like Argon or Nitrogen. The solvent should be thoroughly degassed prior to use by sparging with an inert gas or by freeze-pump-thaw cycles.[5]

  • Reagent Quality: The purity of your 5-bromopyrimidine, boronic acid/ester, and base is critical. Impurities can poison the catalyst. Boronic acids, in particular, can be prone to decomposition (protodeboronation) upon storage.[6] If in doubt, use freshly acquired or purified reagents.

Q2: I'm observing significant homocoupling of my boronic acid and/or protodeboronation of my starting material. How can I minimize these side reactions?

A2: These are common and often related side reactions.

  • Homocoupling: This side reaction, where two boronic acid molecules couple, is often promoted by the presence of oxygen, which can re-oxidize the active Pd(0) catalyst to Pd(II).[7] Rigorous degassing is your first line of defense.[6]

  • Protodeboronation: This is the replacement of the boronic acid group with a hydrogen atom, effectively quenching your nucleophile. It is often caused by excess water or overly harsh basic conditions.[6] While many Suzuki protocols use aqueous bases, if protodeboronation is a major issue, consider switching to anhydrous conditions with a base like potassium phosphate (K₃PO₄) and a dry solvent.[6] Using more stable boronic esters, such as pinacol (BPin) or MIDA esters, can also effectively prevent this side reaction.[6]

Q3: My reaction is sluggish or stalls completely. How can I increase the reaction rate?

A3: The electron-deficient nature of the pyrimidine ring generally makes oxidative addition favorable.[3] If the reaction is slow, the bottleneck is often the transmetalation or reductive elimination step. Here’s how to address it:

  • Ligand Choice: This is one of the most critical factors. Standard ligands like triphenylphosphine (PPh₃) may not be sufficient. For electron-deficient heterocycles, bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are often necessary to promote the key steps of the catalytic cycle.[6][8]

  • Base Selection: The base is not just a proton scavenger; it plays a crucial role in activating the boronic acid for transmetalation.[6] A stronger base may be required. Potassium phosphate (K₃PO₄) is often a good choice for challenging couplings.[2][5] Cesium carbonate (Cs₂CO₃) can also be effective, particularly in anhydrous conditions.

  • Temperature: While excessive heat can cause degradation, some sluggish couplings simply require more thermal energy.[6] If your catalyst and reagents are stable, consider increasing the reaction temperature in increments of 10-20 °C. Typical temperatures range from 80-110 °C.[9][10]

Optimizing Your Reaction: A Deeper Dive

Beyond basic troubleshooting, true optimization requires a methodical approach to screening reaction parameters. The electron-deficient pyrimidine ring can influence the optimal choice of catalyst, ligand, base, and solvent.

The Role of the Pyrimidine Ring

The two nitrogen atoms in the pyrimidine ring are electron-withdrawing, which has two main consequences for the Suzuki coupling:

  • Activation of the C-Br Bond: The C5-Br bond is more electrophilic compared to a C-Br bond on a simple benzene ring, which generally facilitates the initial oxidative addition step with the Pd(0) catalyst.

  • Potential for Catalyst Inhibition: The lone pairs on the pyrimidine nitrogens can coordinate to the palladium center, potentially inhibiting catalytic activity. The choice of a bulky ligand helps to prevent this unproductive binding.

Pyrimidine_Effect

Systematic Optimization Workflow

A logical, step-by-step approach is the key to successfully developing a robust protocol for your specific 5-bromopyrimidine substrate.

workflow

Catalyst and Ligand Screening

The choice of the palladium source and, more importantly, the ligand is paramount.[8] For 5-bromopyrimidines, you often need a catalytic system that is both highly active and resistant to inhibition.

Experimental Protocol: Catalyst/Ligand Screening

  • Preparation: In an array of oven-dried reaction vials, add the 5-bromopyrimidine (1.0 equiv), the boronic acid (1.2–1.5 equiv), and a standard base (e.g., K₃PO₄, 2.0 equiv).[9]

  • Inert Atmosphere: Seal the vials and purge with Argon or Nitrogen for 5-10 minutes.

  • Catalyst/Ligand Addition: To each vial, add a different pre-weighed palladium precatalyst/ligand combination.

  • Solvent Addition: Add a standard, degassed solvent (e.g., 1,4-Dioxane/H₂O 10:1) to achieve a concentration of 0.1-0.5 M with respect to the limiting reagent.[9]

  • Reaction: Place the vials in a preheated heating block (e.g., 100 °C) and stir vigorously.

  • Monitoring: Monitor the reactions at set time points (e.g., 1h, 4h, 12h) by LC-MS or TLC to determine conversion.

Table 1: Example Catalyst & Ligand Screening Data

EntryCatalyst (mol%)Ligand (mol%)Temperature (°C)Time (h)Conversion (%)
1Pd(PPh₃)₄ (5)-1001215
2Pd₂(dba)₃ (1.5)PPh₃ (3.3)1001225
3PdCl₂(dppf) (3)-1001260
4XPhos Pd G3 (2)-1004>95
5SPhos Pd G2 (2)-1004>95

This is representative data. Actual results will vary based on substrates.

Expert Insight: Modern palladium precatalysts, like the Buchwald G3 and G4 palladacycles, are often superior for these applications. They are air-stable, easy to handle, and form the active Pd(0) species efficiently under the reaction conditions, leading to more reproducible results.

Base and Solvent Screening

With the optimal catalyst/ligand system identified, the next step is to screen bases and solvents. The base's strength and solubility, along with the solvent's polarity and boiling point, can dramatically affect reaction efficiency.[6][11]

Table 2: Example Base and Solvent Screening

EntryBase (2.0 equiv)SolventTemperature (°C)Time (h)Yield (%)
1K₂CO₃1,4-Dioxane/H₂O (10:1)100475
2K₃PO₄1,4-Dioxane/H₂O (10:1)100492
3Cs₂CO₃1,4-Dioxane (anhydrous)100488
4K₃PO₄Toluene/H₂O (10:1)100465
5K₃PO₄2-MeTHF (anhydrous)100485

Conditions: 5-bromopyrimidine (1.0 equiv), Phenylboronic acid (1.2 equiv), XPhos Pd G3 (2 mol%).

Expert Insight: For many pyrimidine substrates, a combination of a phosphate base (like K₃PO₄) in a polar aprotic solvent (like 1,4-dioxane or 2-MeTHF), often with a small amount of water, provides the best results.[2][12] The water helps to solubilize the inorganic base. However, if substrate or boronic acid stability is an issue, fully anhydrous conditions should be explored.[6]

Final Protocol Example

Based on the optimization workflow, a robust, generalized starting protocol for the Suzuki coupling of a 5-bromopyrimidine can be established.

Optimized General Protocol:

  • Vessel Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the 5-bromopyrimidine (1.0 equiv), arylboronic acid (1.2 equiv), K₃PO₄ (2.0 equiv), and the palladium precatalyst (e.g., XPhos Pd G3, 1–2 mol%).[9]

  • Inert Atmosphere: Seal the vial with a septum cap and purge with Argon for 5-10 minutes.

  • Solvent Addition: Add degassed 1,4-dioxane and water (e.g., 10:1 ratio) via syringe to achieve a final concentration of 0.2 M with respect to the 5-bromopyrimidine.

  • Reaction: Place the vial in a preheated oil bath or heating block at 100 °C and stir vigorously for 4-16 hours.

  • Monitoring: Monitor the reaction's progress by TLC, GC-MS, or LC-MS.

  • Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[9]

  • Purification: Purify the crude product by flash column chromatography.

This guide provides a framework for both troubleshooting common failures and systematically optimizing the Suzuki-Miyaura coupling for 5-bromopyrimidine substrates. By understanding the chemical principles behind each component and employing a methodical approach, you can develop efficient and reliable protocols for the synthesis of these valuable compounds.

References

  • Al-Masum, M., & Al-Tel, T. H. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Leveraging 5-Bromopyrimidine in Suzuki-Miyaura Coupling Reactions. Retrieved from [Link]

  • Old, D. W., Wolfe, J. P., & Buchwald, S. L. (1998). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 120(37), 9722–9723. Retrieved from [Link]

  • ResearchGate. (n.d.). Table 1. Screening of palladium catalysts for the Suzuki coupling of.... Retrieved from [Link]

  • Pospisil, T., et al. (2019). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI. Retrieved from [Link]

  • ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. Retrieved from [Link]

  • Chemistry LibreTexts. (2019). 2.6: Suzuki-Miyaura Coupling. Retrieved from [Link]

  • PubMed Central. (2025). A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers. Retrieved from [Link]

  • CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. Retrieved from [Link]

  • Perera, D., et al. (2018). A platform for automated nanomole-scale reaction screening and micromole-scale synthesis in flow. Science. Retrieved from [Link]

  • ACS Publications. (n.d.). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. Retrieved from [Link]

  • ResearchGate. (2025). (PDF) Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Retrieved from [Link]

  • ResearchGate. (2025). (PDF) A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers. Retrieved from [Link]

  • ResearchGate. (n.d.). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction.... Retrieved from [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

  • ACS Publications. (n.d.). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Retrieved from [Link]

  • MDPI. (2017). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. Retrieved from [Link]

  • Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. Retrieved from [Link]

  • Reddit. (2024). Failed suzuki coupling, any suggenstions?. Retrieved from [Link]

  • MDPI. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Retrieved from [Link]

Sources

Optimization

Troubleshooting low yield in Buchwald-Hartwig amination of pyrimidines

Welcome to the Technical Support Center for the Buchwald-Hartwig amination of pyrimidine systems. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities o...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for the Buchwald-Hartwig amination of pyrimidine systems. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of C-N bond formation with this important class of electron-deficient heterocycles. Pyrimidines are a cornerstone of many pharmaceutical compounds, yet their successful coupling can be challenging. This resource provides in-depth, experience-driven answers to common problems, helping you troubleshoot low yields and optimize your reaction conditions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My reaction with a chloropyrimidine is showing low to no conversion. What are the most common causes and how can I fix it?

This is a frequent challenge. The primary reason is the lower reactivity of aryl chlorides compared to bromides or iodides. For pyrimidines, this is compounded by the electron-deficient nature of the ring. The oxidative addition of the C-Cl bond to the Pd(0) catalyst is often the rate-limiting step and requires carefully optimized conditions.[1]

Troubleshooting Workflow:

  • Evaluate Your Catalyst & Ligand System: This is the most critical factor.[2]

    • Palladium Source: If you are generating the active Pd(0) catalyst in situ from precursors like Pd(OAc)₂, consistency can be an issue.[3] Consider switching to a modern, air-stable palladacycle precatalyst (e.g., XPhos Pd G3, SPhos Pd G4). These complexes cleanly and efficiently generate the active LPd(0) species upon exposure to the base, leading to more reproducible results.[1][4]

    • Ligand Choice: Standard phosphine ligands like PPh₃ are often ineffective for activating C-Cl bonds. You must use a bulky, electron-rich ligand. These ligands stabilize the palladium center, promote the difficult oxidative addition step, and accelerate the final reductive elimination.[1][5] For pyrimidine substrates, consider the ligands detailed in the table below.

  • Increase Reaction Temperature: Chloropyrimidines often require more thermal energy. A typical temperature range is 80-110 °C.[1][6] If you are running the reaction at a lower temperature, a gradual increase may be all that is needed.

  • Check Your Base: A strong, non-nucleophilic base is required to deprotonate the amine. Sodium tert-butoxide (NaOtBu) is the most common and effective choice for these couplings.[1] Ensure it is fresh and anhydrous. If your substrate has base-sensitive functional groups, weaker inorganic bases like Cs₂CO₃ or K₃PO₄ can be used, but this will likely necessitate a more active catalyst system (e.g., a more electron-rich ligand) and higher temperatures to achieve a good reaction rate.[4][7]

  • Ensure a Strictly Inert Atmosphere: The active Pd(0) catalyst is highly sensitive to oxygen and will be deactivated by it. Ensure your solvent is thoroughly degassed and the reaction is maintained under a positive pressure of an inert gas like argon or nitrogen from setup to workup.[1][2]

Q2: I'm observing a significant amount of hydrodehalogenation (replacement of the halide with -H) on my pyrimidine ring. How can I suppress this side reaction?

Hydrodehalogenation is a common side reaction where the halopyrimidine is reduced instead of aminated. This occurs when reductive elimination of the desired C-N bond is slow, allowing competing pathways to take over, such as β-hydride elimination if your amine has β-hydrogens.[5][8]

Strategies to Minimize Hydrodehalogenation:

  • Ligand Selection: The choice of ligand is your most powerful tool. Bulky, electron-rich biarylphosphine ligands are specifically designed to accelerate the rate of reductive elimination, making it kinetically favored over the pathways that lead to hydrodehalogenation.[6] Ligands like RuPhos and BrettPhos are excellent starting points to combat this issue.[8]

  • Amine Stoichiometry: Using a slight excess of the amine coupling partner (typically 1.2–1.5 equivalents) can help push the equilibrium toward the desired amination pathway.[1]

  • Scrupulously Anhydrous Conditions: Ensure all reagents, solvents, and glassware are rigorously dried. Trace water can be a proton source for the hydrodehalogenation byproduct.[1]

Q3: My reaction with a dihalopyrimidine (e.g., 2,4-dichloropyrimidine) is giving me a mixture of isomers. How can I control the regioselectivity?

Achieving regioselectivity is a critical challenge in the functionalization of polyhalogenated pyrimidines. For 2,4-dihalopyrimidines, the C4 position is generally more electrophilic and thus more reactive towards both traditional SNAr and palladium-catalyzed cross-coupling reactions.[9][10] However, while SNAr often yields mixtures, the Buchwald-Hartwig amination can be tuned for exceptional selectivity.[10][11]

Key Factors for Regiocontrol:

  • Favoring C4 Amination: This is the electronically preferred outcome. Using a robust palladium catalyst/ligand system under standard Buchwald-Hartwig conditions will overwhelmingly favor amination at the C4 position. It is possible to achieve C4/C2 isomer ratios greater than 30:1.[11]

  • Favoring C2 Amination: Achieving selectivity for the C2 position is more challenging and often requires inverting the inherent reactivity. One reported strategy involves using a sterically bulky substituent at the C5 position, which can hinder the approach of the catalyst to the C4 position.[9]

  • Stepwise Functionalization: A highly effective strategy is to first perform a selective Buchwald-Hartwig amination at the C4 position under milder conditions. The resulting 2-chloro-4-aminopyrimidine can then be isolated and subjected to a second amination at the C2 position, which typically requires more forcing conditions (e.g., higher temperature).[12]

Q4: The reaction works, but the yield is inconsistent. What operational factors should I re-examine?

Inconsistent yields in palladium catalysis often point to subtle issues with reagents or reaction setup.

  • Catalyst Poisoning: Pyrimidines, being N-heterocycles, can act as ligands for the palladium center, potentially inhibiting or deactivating the catalyst.[13][14] If you suspect catalyst inhibition, increasing the catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) may improve the yield.[1]

  • Reagent Purity: Ensure all reagents are of high purity. The amine should be free of other nucleophiles, and the halopyrimidine should be pure. Impurities can act as catalyst poisons.[2]

  • Base Quality and Solubility: The physical properties of the base can matter. Strong inorganic bases like NaOtBu can be heterogeneous. Ensure efficient stirring to maximize surface area. In some cases, grinding the base before use or adding an inert material like Celite can prevent clumping and improve reaction consistency.[4]

  • Solvent Choice: Toluene and 1,4-dioxane are the most common solvents.[6] They must be anhydrous and degassed. Avoid coordinating solvents (e.g., pyridine, acetonitrile) as they can bind to the palladium and shut down catalysis.[4][6]

Data & Protocols

Table 1: Recommended Ligand & Base Combinations for Pyrimidine Amination

The optimal choice is highly substrate-dependent, but this table provides a starting point for reaction optimization based on common substrate pairings.

Pyrimidine SubstrateAmine TypeRecommended LigandRecommended BaseTypical Temp. (°C)Key Considerations & References
2-ChloropyrimidinePrimary AliphaticBrettPhosNaOtBu90-110C-Cl activation is challenging; requires a highly active catalyst system.[1][8]
4-ChloropyrimidineSecondary AliphaticRuPhosNaOtBu80-100Generally more reactive than the 2-chloro isomer.[12]
2-BromopyrimidinePrimary/Secondary AromaticXPhos or SPhosK₃PO₄ or Cs₂CO₃80-100Weaker bases can be used due to the higher reactivity of the C-Br bond.[4]
4-BromopyrimidinePrimary/Secondary AliphaticXantphosNaOtBu80-100A versatile ligand for a range of amines with bromopyrimidines.[15]
2,4-DichloropyrimidineSecondary AliphaticXPhosNaOtBu60-80Highly regioselective for the C4 position.[11]
5-BromopyrimidinePrimary/Secondary AromaticJosiphos-typeKOtBu90-110Electronically different from 2- and 4-halopyrimidines; may require specific ligands.[8]
General Experimental Protocol: Buchwald-Hartwig Amination of a Chloropyrimidine

This protocol provides a general starting point for a small-scale (1.0 mmol) reaction. All operations should be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk technique).

Materials:

  • Chloropyrimidine (1.0 mmol, 1.0 equiv)

  • Amine (1.2 mmol, 1.2 equiv)

  • Palladium Precatalyst (e.g., XPhos Pd G3, 0.02 mmol, 2 mol%)

  • Sodium tert-butoxide (NaOtBu, 1.4 mmol, 1.4 equiv)

  • Anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane, 5 mL)

  • Oven-dried reaction vial with a magnetic stir bar and a PTFE-lined cap

Procedure:

  • Vial Preparation: In an inert atmosphere glovebox, add the chloropyrimidine, palladium precatalyst, and sodium tert-butoxide to the oven-dried reaction vial.

  • Solvent & Reagent Addition: Seal the vial. Add the anhydrous, degassed solvent via syringe, followed by the amine (if liquid). If the amine is a solid, it should be added in step 1.

  • Reaction: Place the sealed vial into a preheated oil bath or heating block set to the desired temperature (e.g., 100 °C).

  • Stirring & Monitoring: Stir the reaction vigorously for the intended duration (typically 12-24 hours). Monitor the reaction progress by TLC or LC-MS.

  • Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate).

  • Filtration: Pass the diluted mixture through a short plug of Celite to remove the palladium catalyst and inorganic salts. Wash the Celite pad with additional solvent.

  • Extraction: Transfer the filtrate to a separatory funnel and wash with water and then brine.

  • Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

  • Purification: Purify the crude residue by column chromatography on silica gel to obtain the desired aminopyrimidine product.

Visualizations & Mechanistic Insights

To better understand the process, the following diagrams illustrate the key catalytic cycle and a logical troubleshooting workflow.

Buchwald-Hartwig Catalytic Cycle cluster_0 Catalytic Cycle Pd(0)L Active Pd(0) Catalyst OxAdd Oxidative Addition Complex (Ar-Pd(II)(X)L) Pd(0)L->OxAdd + Ar-X AmineCoord Amine Coordination [Ar-Pd(II)(NHR₂)(L)]⁺X⁻ OxAdd->AmineCoord + HNR₂ Deprot Palladium Amido Complex (Ar-Pd(II)(NR₂)L) AmineCoord->Deprot + Base - Base-H⁺X⁻ Deprot->Pd(0)L Reductive Elimination (Yields Ar-NR₂)

Caption: The catalytic cycle for the Buchwald-Hartwig amination.

Troubleshooting_Workflow start Low Yield or No Reaction check_catalyst Is the Catalyst System Optimal? (Precatalyst + Bulky Ligand) start->check_catalyst check_conditions Are Reaction Conditions Correct? (Temp, Inertness, Solvent) check_catalyst->check_conditions Yes optimize_catalyst Switch to Precatalyst (e.g., G3/G4) Screen Bulky Ligands (XPhos, RuPhos, BrettPhos) check_catalyst->optimize_catalyst No check_base Is the Base Active & Appropriate? check_conditions->check_base Yes optimize_conditions Increase Temperature (80-110°C) Ensure Rigorous Inert Atmosphere Use Anhydrous, Degassed Solvent check_conditions->optimize_conditions No check_side_reactions Side Reactions Observed? (e.g., Hydrodehalogenation) check_base->check_side_reactions Yes optimize_base Use Fresh, Anhydrous NaOtBu Consider Cs₂CO₃ for Base-Sensitive Substrates check_base->optimize_base No address_side_reactions Change Ligand to Favor Reductive Elimination (RuPhos) Ensure Anhydrous Conditions check_side_reactions->address_side_reactions Yes success Improved Yield check_side_reactions->success No optimize_catalyst->success optimize_conditions->success optimize_base->success address_side_reactions->success

Sources

Troubleshooting

Technical Support Center: Synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

Welcome to the technical support center for the synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine. This guide is designed for researchers, scientists, and professionals in drug development who are working with thi...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important synthetic intermediate. Here, we address common challenges and side reactions encountered during its synthesis via the nucleophilic aromatic substitution (SNAr) of 5-bromo-2-chloropyrimidine with furan-2-ylmethanamine (furfurylamine). Our goal is to provide you with the mechanistic insights and practical troubleshooting strategies needed to optimize your reaction outcomes.

The primary reaction pathway is as follows:

General reaction scheme for the synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

Figure 1. General reaction scheme for the synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine.

Even with a well-defined primary pathway, side reactions can occur. This guide is structured as a series of frequently asked questions (FAQs) to directly address the most common issues you may face.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: I'm observing a low yield of my desired product, with a significant amount of unreacted 5-bromo-2-chloropyrimidine remaining. What are the likely causes and how can I improve the conversion?

Answer:

Low conversion is a common issue in nucleophilic aromatic substitution (SNAr) reactions and can typically be attributed to suboptimal reaction conditions that fail to sufficiently activate the substrate or promote the nucleophilic attack.

Root Cause Analysis:

  • Insufficient Reaction Temperature: SNAr reactions on heteroaromatic rings like pyrimidine require an activation energy to form the intermediate Meisenheimer complex. If the temperature is too low, the reaction kinetics will be slow, leading to incomplete conversion within a practical timeframe.

  • Inappropriate Solvent Choice: The solvent plays a crucial role in an SNAr reaction. Polar aprotic solvents such as DMF, DMSO, or acetonitrile are generally preferred as they can solvate the cation of the base and the intermediate complex, but do not significantly solvate the amine nucleophile, leaving it more reactive. Using a non-polar or protic solvent can hinder the reaction.

  • Inadequate Base Strength or Stoichiometry: A base is typically required to deprotonate the amine nucleophile, increasing its nucleophilicity, and to neutralize the HCl generated during the reaction. An insufficient amount of base or a base that is too weak (e.g., using only the reactant amine as the base) may not drive the reaction to completion.

Troubleshooting Workflow:

G start Low Conversion Issue cond1 Check Reaction Temperature start->cond1 action1 Increase temperature incrementally (e.g., from RT to 60-80 °C) cond1->action1 If too low cond2 Review Solvent System cond1->cond2 If optimal action1->cond2 action2 Switch to a polar aprotic solvent (e.g., DMF, DMSO, or NMP) cond2->action2 If inappropriate cond3 Evaluate Base cond2->cond3 If appropriate action2->cond3 action3 Use a non-nucleophilic base (e.g., DIPEA, K2CO3) at 1.5-2.0 eq. cond3->action3 If inadequate end Improved Yield cond3->end If adequate action3->end

Diagram 1. Troubleshooting workflow for low reaction conversion.

Recommended Protocol Adjustments:

ParameterStandard ConditionRecommended OptimizationRationale
Temperature Room Temperature60-100 °CIncreases reaction rate by overcoming the activation energy barrier.
Solvent Ethanol, THFDMF, DMSO, NMPPolar aprotic solvents enhance the nucleophilicity of the amine and stabilize the charged intermediate.
Base None or Et₃NDIPEA, K₂CO₃, Cs₂CO₃A stronger, non-nucleophilic base ensures complete deprotonation of the amine and effectively neutralizes the generated acid, driving the equilibrium forward.
Concentration > 0.5 M0.1 - 0.5 MWhile seemingly counterintuitive, slightly lower concentrations can sometimes prevent aggregation and improve solubility, leading to better overall conversion.
FAQ 2: I've isolated an impurity with the same mass as my product. Could it be an isomer from the reaction at the C5-bromo position?

Answer:

While isomeric byproducts are a valid concern in the chemistry of di-substituted pyrimidines, the formation of 2-(furan-2-ylmethylamino)-5-chloropyrimidine is highly unlikely in this specific synthesis. The regioselectivity of SNAr on the 5-bromo-2-chloropyrimidine scaffold is well-defined.

Mechanistic Explanation:

The reactivity of leaving groups on a pyrimidine ring in SNAr reactions is dictated by the electron-withdrawing effect of the ring nitrogens. The C2 position is situated between two nitrogen atoms, making it significantly more electron-deficient and thus more susceptible to nucleophilic attack than the C5 position.[1] The C5 position is not sufficiently activated by the ring nitrogens for direct SNAr with an amine nucleophile under typical conditions.

In contrast, the C-Br bond at the C5 position is more susceptible to cleavage via palladium-catalyzed cross-coupling reactions.[2][3] This differential reactivity is a key feature of this scaffold and allows for selective functionalization.

G cluster_0 Reactivity of 5-Bromo-2-chloropyrimidine pyrimidine 5-Bromo-2-chloropyrimidine snar SNAr at C2 (Highly Favored) pyrimidine->snar Amine Nucleophile (e.g., Furfurylamine) cross_coupling Cross-Coupling at C5 (Favored with Pd catalyst) pyrimidine->cross_coupling Boronic Acid/Alkyne + Pd Catalyst snar_c5 SNAr at C5 (Disfavored) pyrimidine->snar_c5 Negligible Pathway

Diagram 2. Reactivity map of 5-bromo-2-chloropyrimidine.

Troubleshooting and Identification:

If you suspect an isomer, it is crucial to confirm its structure.

  • NMR Spectroscopy: A 1H-13C HMBC experiment would be definitive. For the desired C2-substituted product, a correlation between the methylene protons of the furfuryl group and the C2 carbon of the pyrimidine ring should be observed.

  • Alternative Synthesis: Synthesizing the potential C5-amino isomer via a different route (e.g., Buchwald-Hartwig amination of a 2-chloro-5-aminopyrimidine derivative) could provide an authentic standard for comparison by LC-MS or TLC.

It is more probable that the impurity of the same mass is a structural isomer of the furfurylamine starting material or a product derived from it.

FAQ 3: My final product is contaminated with a significant amount of a more polar impurity, which I suspect is 5-bromo-2-hydroxypyrimidine. How is this forming and how can I prevent it?

Answer:

The presence of 5-bromo-2-hydroxypyrimidine is a classic example of a competitive hydrolysis side reaction. This occurs when water, acting as a nucleophile, attacks the electron-deficient C2 position of the starting material.

Mechanism of Formation:

This side reaction is particularly prevalent under basic conditions, where water is deprotonated to the more potent hydroxide nucleophile (OH⁻). The resulting 5-bromo-2-hydroxypyrimidine exists in equilibrium with its tautomer, 5-bromo-pyrimidin-2(1H)-one.

G start 5-Bromo-2-chloropyrimidine intermediate Meisenheimer Complex start->intermediate + H₂O/OH⁻ desired_product Desired Product start->desired_product + Furfurylamine h2o H₂O (Nucleophile) base Base (e.g., K₂CO₃) base->h2o activates product 5-Bromo-2-hydroxypyrimidine intermediate->product - Cl⁻ amine Furfurylamine (Desired Nucleophile)

Diagram 3. Competing hydrolysis side reaction pathway.

Prevention and Mitigation Strategies:

  • Anhydrous Conditions: The most effective preventative measure is to rigorously exclude water from the reaction.

    • Solvent Drying: Use freshly distilled or commercially available anhydrous solvents. Molecular sieves (3Å or 4Å) can be added to the reaction vessel.

    • Reagent Drying: Ensure the amine and base are dry. Solid bases like K₂CO₃ should be dried in an oven before use.

    • Inert Atmosphere: Running the reaction under an inert atmosphere (Nitrogen or Argon) will prevent atmospheric moisture from entering the system.

  • Control of Basicity: While a base is necessary, extremely strong bases in aqueous media (like NaOH or KOH) will significantly accelerate hydrolysis. Using an organic base like DIPEA or a solid inorganic base like K₂CO₃ in an anhydrous solvent is preferable.

Purification Strategy:

If the hydrolysis product has already formed, it can typically be removed by column chromatography. Due to the presence of the hydroxyl/amide group, the byproduct is significantly more polar than the desired product and will have a much lower Rf value on silica gel. An acidic wash (e.g., dilute HCl) during workup can also help to remove the basic desired product from the more neutral byproduct, but this may complicate product isolation.

References

  • Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. ACS Publications. [Link]

  • C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines. Journal of the American Chemical Society. [Link]

  • Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Chemistry Stack Exchange. [Link]

  • SNAr Reactions of 2,4-Diazidopyrido[3,2-d]pyrimidine and Azide-Tetrazole Equilibrium Studies. National Institutes of Health (NIH). [Link]

  • SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. MDPI. [Link]

  • Preparation method of 5-bromo-2-substituted pyrimidine compounds.
  • SNAr reactions of pi-deficient aromatic rings. YouTube. [Link]

Sources

Optimization

Technical Support Center: Impurity Identification in 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine Synthesis

Welcome to the technical support guide for the synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine. This resource is designed for researchers, chemists, and process development professionals to troubleshoot and unde...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine. This resource is designed for researchers, chemists, and process development professionals to troubleshoot and understand the impurity profile of this important synthetic intermediate. Adherence to best practices in impurity identification and control is critical for ensuring the quality, safety, and efficacy of downstream active pharmaceutical ingredients (APIs).

The synthesis, typically a nucleophilic aromatic substitution (SNAr), involves the reaction of a halosubstituted pyrimidine with furfurylamine.[1] While seemingly straightforward, this reaction is prone to the formation of several process-related impurities and degradation products that can complicate purification and compromise final product purity. This guide provides a structured, question-and-answer approach to address common challenges encountered during this synthesis.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems observed during the synthesis and provides actionable steps for identification and mitigation.

Q1: My reaction mass shows multiple spots on TLC/peaks in HPLC analysis close to the main product. What are the likely structures of these impurities?

Answer: Several impurities are commonly formed during the synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, primarily arising from the starting materials, side reactions, and potential degradation. The most probable impurities are:

  • Unreacted Starting Materials: Residual 5-bromo-2-chloropyrimidine (or other 2-halopyrimidine) and furfurylamine are the most common impurities.

  • Di-substituted Product: If the reaction conditions are too harsh (e.g., high temperature, prolonged reaction time) or if an excess of furfurylamine is used, a second substitution can occur. Depending on the starting material, this could be 2,5-bis(furan-2-ylmethylamino)pyrimidine.

  • Hydrolysis Product: The starting 5-bromo-2-chloropyrimidine is susceptible to hydrolysis, especially in the presence of water and base, leading to the formation of 5-bromo-2-hydroxypyrimidine.

  • Furfurylamine Degradation Products: Furfurylamine can be unstable and may degrade or polymerize, especially under acidic conditions or upon prolonged exposure to air and heat, leading to a variety of colored impurities.[2][3]

Identification Strategy: A combination of Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy is the most effective strategy.

  • LC-MS Analysis: This will provide the molecular weights of the impurities, which is a critical first step in postulating their structures.

  • NMR Spectroscopy: 1H and 13C NMR of the crude product or isolated impurity fractions can confirm the proposed structures. For example, the disappearance of the chloro-substituent signal and the appearance of a new furan moiety signal would indicate a di-substituted product.

The following table summarizes the expected mass data for common impurities.

Impurity NamePotential StructureExpected [M+H]+Notes
5-Bromo-2-chloropyrimidine193/195Isotopic pattern for Br and Cl
Furfurylamine98
5-Bromo-2-hydroxypyrimidine174/176Isotopic pattern for Br
2,5-bis(furan-2-ylmethylamino)pyrimidine317Assumes starting from 2,5-dibromopyrimidine
Q2: I'm observing a significant peak corresponding to a di-substituted pyrimidine. How can I minimize its formation?

Answer: The formation of a di-substituted product, such as 2,5-bis(furan-2-ylmethylamino)pyrimidine, occurs when the nucleophile (furfurylamine) reacts a second time with the pyrimidine ring. This is often promoted by overly forcing reaction conditions. The C2-chloro position is generally more susceptible to nucleophilic aromatic substitution than the C5-bromo position.[1]

Mitigation Strategies:

  • Control Stoichiometry: Use a controlled amount of furfurylamine, typically between 1.0 to 1.2 equivalents. A large excess should be avoided.

  • Lower Reaction Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Start at room temperature and gently heat if necessary, monitoring progress by TLC or HPLC.

  • Optimize Reaction Time: Do not let the reaction run for an unnecessarily long time after the starting material has been consumed. Extended reaction times increase the probability of side reactions.

  • Choice of Base: Use a non-nucleophilic base (e.g., DIPEA, K2CO3) to scavenge the HCl generated. Stronger bases like NaH or alkoxides could potentially promote other side reactions.

The diagram below illustrates the desired reaction pathway versus the formation of the di-substituted impurity.

G SM 5-Bromo-2-chloropyrimidine + Furfurylamine Product 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (Desired Product) SM->Product Controlled Conditions (1.1 eq. Amine, RT) Impurity 2,5-bis(furan-2-ylmethylamino)pyrimidine (Di-substituted Impurity) Product->Impurity Excess Amine / High Temp

Fig 1. Reaction pathway for desired product and di-substituted impurity.

Frequently Asked Questions (FAQs)

Q3: What are the critical process parameters to control during this SNAr reaction?

Answer: The critical parameters for a successful and clean nucleophilic aromatic substitution on the pyrimidine ring are:

  • Temperature: As discussed, temperature control is crucial to prevent over-reaction and degradation.

  • Reagent Purity: The purity of the starting materials, especially the furfurylamine, is important. Furfurylamine can contain impurities from its synthesis or degradation products.[2] It's advisable to use freshly distilled or high-purity furfurylamine.

  • Solvent Choice: A polar aprotic solvent like DMF, DMAc, or NMP is typically used to facilitate the SNAr reaction. Ensure the solvent is anhydrous, as water can lead to hydrolysis of the starting material.

  • Inert Atmosphere: While not always strictly necessary, running the reaction under an inert atmosphere (Nitrogen or Argon) can prevent oxidative degradation of the furfurylamine and other electron-rich species.

Q4: My final product has a persistent yellow or brown color after purification. What is the cause and how can I remove it?

Answer: A persistent color is often due to trace amounts of polymeric or degradation products derived from furfurylamine. Furfurylamine is known to be sensitive and can form colored oligomers.

Troubleshooting Steps:

  • Source of the Issue: Ensure high-purity furfurylamine is used. If the amine has been stored for a long time, consider purifying it by distillation before use.

  • Purification Methods:

    • Column Chromatography: This is the most effective method for removing colored impurities. A gradient elution from a non-polar solvent (e.g., hexane/heptane) to a more polar solvent (e.g., ethyl acetate) is typically effective.

    • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) can be very effective at removing colored impurities.

    • Charcoal Treatment: A solution of the crude product can be treated with a small amount of activated charcoal, heated briefly, and then filtered through celite to adsorb colored impurities. Use charcoal sparingly as it can also adsorb the product.

Analytical & Purification Protocols

Protocol 1: Standard HPLC Method for In-Process Control

This protocol provides a general method for monitoring the reaction progress and identifying the presence of impurities.

Objective: To separate the starting materials, product, and major impurities.

Methodology:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-20 min: 90% to 10% B

    • 20-25 min: 10% B

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dilute a small aliquot of the reaction mixture in acetonitrile or a mixture of the mobile phase.

The workflow for impurity analysis is depicted below.

G cluster_0 Sample Analysis Workflow A Crude Reaction Mixture B Dilute Sample A->B C HPLC / LC-MS Analysis B->C D Data Interpretation (Identify MW of Impurities) C->D E Isolate Impurity (Prep-HPLC) D->E If unknown F Structural Elucidation (NMR, etc.) E->F

Fig 2. General workflow for impurity identification.

References

  • The Strategic Role of Furfurylamine in Sustainable Chemical Manufacturing. (2026). Vertex AI Search.
  • Understanding the Versatile Applications of Furfurylamine in Chemical Industries. (2024). Vertex AI Search.
  • Synthesis of Biologically Active Molecules from 5-Bromo-2-chloropyrimidine: Application Notes and Protocols. (2025). Benchchem.
  • Concerted Nucleophilic Arom
  • Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? (2018). Stack Exchange.

Sources

Troubleshooting

Technical Support Center: NMR Analysis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

Welcome to the technical support center for the NMR analysis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth tech...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the NMR analysis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) related to the ¹H and ¹³C NMR analysis of this compound. Our goal is to equip you with the expertise to anticipate spectral features, diagnose common issues, and confidently interpret your experimental data.

Predicted ¹H and ¹³C NMR Spectral Analysis

A precise understanding of the expected NMR spectra is the foundation for accurate structural confirmation and troubleshooting. Below is a detailed prediction of the ¹H and ¹³C NMR spectra of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, based on established chemical shift principles and data from related structural fragments.

Molecular Structure and Atom Numbering

To facilitate the discussion, the following atom numbering scheme will be used:

Caption: Molecular structure of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine with atom numbering for NMR assignment.

Predicted ¹H NMR Data (400 MHz, CDCl₃)

ProtonPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Notes
H4, H6~8.50s-These protons are equivalent due to the C2-N bond and will appear as a singlet. Their downfield shift is due to the electronegativity of the nitrogen atoms and the bromine atom.
H5'~7.35ddJ = 1.8, 0.8 HzThis furan proton is adjacent to the oxygen atom, leading to a downfield shift. It will appear as a doublet of doublets due to coupling with H4' and H3'.
H_amino~5.5-6.5br s-The chemical shift of this NH proton is highly dependent on solvent, concentration, and temperature. It is expected to be a broad singlet and will exchange with D₂O.
H3'~6.30ddJ = 3.2, 1.8 HzThis proton will be a doublet of doublets due to coupling with H4' and H5'.
H4'~6.20ddJ = 3.2, 0.8 HzThis proton will appear as a doublet of doublets from coupling to H3' and H5'.
H7~4.60dJ = 5.5 HzThe methylene protons will be a doublet due to coupling with the adjacent NH proton. This coupling may disappear upon D₂O exchange.

Predicted ¹³C NMR Data (100 MHz, CDCl₃)

CarbonPredicted Chemical Shift (δ, ppm)Notes
C2~162.0This carbon is attached to three nitrogen atoms, resulting in a significant downfield shift.
C4, C6~158.0These equivalent carbons are adjacent to nitrogen atoms.
C2'~152.0The furan carbon attached to the methylene group.
C5'~142.0The furan carbon adjacent to the oxygen.
C4'~110.0Furan ring carbon.
C3'~107.0Furan ring carbon.
C5~98.0This carbon is directly attached to bromine, causing a downfield shift.
C7~40.0The methylene carbon.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to use for the NMR analysis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine?

A1: Chloroform-d (CDCl₃) is a good starting point as it is a relatively non-polar solvent that should provide good solubility for this compound. However, if you experience peak overlap, particularly in the aromatic region, consider using a more aromatic solvent like benzene-d₆ or pyridine-d₅. These solvents can induce different chemical shifts due to anisotropic effects, which may resolve overlapping signals. For studying the NH proton and its couplings, a non-protic solvent like dimethyl sulfoxide-d₆ (DMSO-d₆) is recommended as it will slow down the exchange rate of the NH proton.[1]

Q2: The NH proton signal is very broad and I cannot see any coupling to the methylene protons. Why is this?

A2: The broadness of the NH proton signal is a common phenomenon and can be attributed to several factors:

  • Quadrupole Broadening: The nitrogen-14 nucleus has a quadrupole moment (I=1), which can cause rapid relaxation of the attached proton, leading to a broad signal.[2][3][4] This effect can obscure any fine coupling details.

  • Chemical Exchange: The NH proton can undergo chemical exchange with trace amounts of water or other acidic protons in the solvent. This exchange happens on the NMR timescale and leads to a broadening of the signal.[5][6]

To confirm the identity of the NH proton, you can perform a D₂O shake experiment. Add a drop of D₂O to your NMR tube, shake it, and re-acquire the ¹H NMR spectrum. The NH proton will exchange with deuterium, and its signal will disappear or significantly diminish.[5][6][7][8]

Q3: I am not sure about the assignment of the furan protons. How can I confirm their positions?

A3: The protons on the furan ring have characteristic chemical shifts and coupling constants. H5' is typically the most downfield due to its proximity to the electronegative oxygen atom. The coupling constants are also informative:

  • ³J(H3'-H4') is typically around 3.2 Hz.

  • ³J(H4'-H5') is typically around 1.8 Hz.

  • ⁴J(H3'-H5') is a long-range coupling and is the smallest, usually around 0.8 Hz.[9][10]

To definitively assign these protons, a 2D NMR experiment such as COSY (Correlation Spectroscopy) would be very helpful. A COSY spectrum will show correlations between coupled protons, allowing you to trace the connectivity of the furan ring protons.

Troubleshooting Guide

This section addresses specific issues you might encounter during your NMR experiments with 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine.

Issue 1: Unexpected Peaks in the Spectrum

Question: I see extra peaks in my ¹H NMR spectrum that I cannot assign to the molecule. What could they be?

Answer:

  • Residual Solvents: The most common source of unexpected peaks is residual solvents from the synthesis or purification steps. Common culprits include ethyl acetate, hexane, dichloromethane, and acetone.

  • Grease: Silicone grease from glassware joints can appear as broad singlets around 0-1 ppm.

  • Water: A broad peak, typically between 1.5 and 4.5 ppm in CDCl₃, is often due to residual water in the solvent or on the glassware.

Troubleshooting Workflow:

Troubleshooting_Unexpected_Peaks start Unexpected Peaks Observed check_solvents Compare peak positions to known residual solvent charts start->check_solvents check_grease Look for broad singlets around 0-1 ppm start->check_grease check_water Identify broad peak around 1.5-4.5 ppm (in CDCl3) start->check_water re_purify Re-purify sample (e.g., column chromatography, recrystallization) check_solvents->re_purify Solvent peaks identified check_grease->re_purify Grease identified dry_sample Dry sample under high vacuum check_water->dry_sample use_dry_solvent Use freshly opened or dried NMR solvent dry_sample->use_dry_solvent

Caption: Workflow for identifying and resolving unexpected peaks in an NMR spectrum.

Issue 2: The chemical shifts in my spectrum are different from the predicted values.

Question: The chemical shifts I am observing are shifted upfield or downfield compared to the predicted values in this guide. Why would this happen?

Answer:

  • Solvent Effects: As mentioned in the FAQs, the choice of solvent can significantly impact chemical shifts. Aromatic solvents like benzene-d₆ can cause significant upfield shifts for protons positioned above the plane of the aromatic ring, while more polar solvents can influence the chemical shifts of protons near polar functional groups.[1]

  • Concentration: At high concentrations, intermolecular interactions such as hydrogen bonding and pi-stacking can occur, which can alter the electronic environment of the nuclei and thus their chemical shifts.

  • Temperature: Temperature can affect conformational equilibria and the rates of chemical exchange, which in turn can influence chemical shifts.

Solution: Always report the solvent, concentration, and temperature at which the NMR spectrum was acquired. If your results differ significantly from the predicted values, consider acquiring the spectrum in a different solvent to see if the shifts change in a predictable manner.

Issue 3: The splitting patterns of the furan protons are not well-resolved.

Question: The signals for the furan protons appear as broad multiplets rather than clear doublet of doublets. How can I improve the resolution?

Answer:

  • Shimming: Poor magnetic field homogeneity is a common cause of poor resolution. Carefully shim the spectrometer before acquiring your spectrum.

  • Sample Preparation: Ensure your sample is free of any particulate matter, as this can degrade the magnetic field homogeneity. Filter your sample if necessary.

  • Acquisition Parameters: Increasing the acquisition time and the number of scans can improve the signal-to-noise ratio and may help to resolve fine coupling details.

If these steps do not improve the resolution, it is possible that there are unresolved long-range couplings that are contributing to the broadening of the signals.[11]

References

  • Exchangeable Protons and Deuterium Exchange. (n.d.). OpenOChem Learn. Retrieved from [Link]

  • Analytical Techniques - Deuterium use in ¹H NMR (A-Level Chemistry). (n.d.). Study Mind. Retrieved from [Link]

  • Long-range Coupling in the Proton Nuclear Magnetic Resonance Spectra of Some Benzothiophen and Benzofuran Analogues. (1968). Journal of the Chemical Society C: Organic, 353. Retrieved from [Link]

  • THE PROTON RESONANCE SPECTRA OF FURAN AND PYRROLE. (1959). Canadian Journal of Chemistry, 37(5), 905-910. Retrieved from [Link]

  • Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. (2019). Molecules, 24(17), 3073. Retrieved from [Link]

  • 2-Aminopyrimidine. (n.d.). PubChem. Retrieved from [Link]

  • NMR Spectroscopy of Quadrupolar Nuclei. (n.d.). Organic Chemistry Data. Retrieved from [Link]

  • Proton NMR Assignment Tools - The D2O Shake. (2007, October 3). The Official Blog of the Roy J. Carver Department of Biochemistry, Biophysics and Molecular Biology. Retrieved from [Link]

  • Quadrupolar Coupling. (2021, August 15). Chemistry LibreTexts. Retrieved from [Link]

  • Hydrogen-Deuterium Exchange Strategy for Delineation of Contact Sites in Protein Complexes. (2010). Journal of Visualized Experiments, (45), 2292. Retrieved from [Link]

  • Quadrupolar nuclei. (n.d.). University of Ottawa. Retrieved from [Link]

  • How to interpret -NH and -OH peaks in proton NMR and how to report them in a publication? (2014, November 7). ResearchGate. Retrieved from [Link]

  • NMR Interactions: Quadrupolar Coupling. (n.d.). University of California, Santa Barbara. Retrieved from [Link]

  • THE PROTON RESONANCE SPECTRA OF FURAN AND PYRROLE. (1959). Canadian Journal of Chemistry, 37(5), 905-910. Retrieved from [Link]

  • A Practical Review of NMR Lineshapes for Spin-1/2 and Quadrupolar Nuclei in Disordered Materials. (2020). Applied Sciences, 10(16), 5549. Retrieved from [Link]

  • NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. (2016). Organic Process Research & Development, 20(4), 743-751. Retrieved from [Link]

  • 2-aminomethyl-4-aminopyrimidine - Optional[1H NMR] - Spectrum. (n.d.). SpectraBase. Retrieved from [Link]

  • Proton NMR splitting in 2-substituted furan. (2020, October 24). Chemistry Stack Exchange. Retrieved from [Link]

  • THE PROTON RESONANCE SPECTRA OF FURAN AND PYRROLE. (1959). Canadian Journal of Chemistry, 37(5), 905-910. Retrieved from [Link]

  • The values for proton and C-13 chemical shifts given below are typical approximate ranges only. (n.d.). University of Calgary. Retrieved from [Link]

  • How does solvent choice effect chemical shift in NMR experiments? (2018, January 13). Reddit. Retrieved from [Link]

  • 13C NMR Chemical Shifts. (n.d.). Organic Chemistry Data. Retrieved from [Link]

  • NMR spectra of pyrimidines. Effect of substituents on the chemical shift of the protons of the amino group of p-substituted 2- and 5-aminopyridines and anilines. (1979). Chemistry of Heterocyclic Compounds, 15(1), 84-88. Retrieved from [Link]

  • A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES. (2015). Compound Interest. Retrieved from [Link]

  • Chemical shifts (δ), signal multiplicity and coupling constant (J) obtained from 1H NMR (1H 600 MHz, CDCl3) and e 1H NMR spectra found in the literature (1H 300 MHz, DMSO-d6) for 7,10,11,12-Tetrahydro-10,10-dimethyl-7- phenylbenzo[c] acridin-8(9H)-one (C1). (n.d.). Royal Society of Chemistry. Retrieved from [Link]

  • 5-Bromo-1,3-dimethyl-pyrimidine-2,4-quinone - Optional[13C NMR] - Chemical Shifts. (n.d.). SpectraBase. Retrieved from [Link]

  • NMR spectra of pyrimidines effect of substituents on the chemical shift of the para protons in 2- and 5-substituted pyrimidines. (1978). Chemistry of Heterocyclic Compounds, 14(4), 422-426. Retrieved from [Link]

  • Interpreting C-13 NMR Spectra. (2020, August 11). Chemistry LibreTexts. Retrieved from [Link]

  • 13C NMR Chemical Shift. (n.d.). Oregon State University. Retrieved from [Link]

  • NMR Coupling Constants. (n.d.). Iowa State University. Retrieved from [Link]

  • 13C NMR spectroscopy. (n.d.). Retrieved from [Link]

  • Chemical shifts. (n.d.). University of Calgary. Retrieved from [Link]

  • 1H-Chemical Shifts and Selected 1H,1H-Coupling Constants. (n.d.). ResearchGate. Retrieved from [Link]

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Sources

Troubleshooting

Technical Support Center: Improving Regioselectivity on Substituted Pyrimidines

Welcome to the technical support center for pyrimidine chemistry. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of regioselective react...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for pyrimidine chemistry. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of regioselective reactions on substituted pyrimidine scaffolds. The pyrimidine core is a cornerstone of medicinal chemistry, but controlling where your substituents add to the ring can be a significant synthetic challenge.[1][2]

This document moves beyond simple protocols. It aims to provide a mechanistic understanding of why certain positions are favored and offers practical, field-tested troubleshooting strategies to steer your reaction toward the desired regioisomer. We will explore the fundamental electronic nature of the pyrimidine ring and delve into specific challenges encountered during common synthetic transformations.

Section 1: The Basics - Understanding Pyrimidine Reactivity

Before troubleshooting, it's crucial to understand the inherent electronic properties of the pyrimidine ring. The two nitrogen atoms are strongly electron-withdrawing, creating a π-deficient system.[3] This has two major consequences:

  • Nucleophilic Aromatic Substitution (SNAr) is generally favored, especially at positions C2, C4, and C6, which are the most electron-poor.

  • Electrophilic Aromatic Substitution (EAS) is difficult and typically requires strongly activating, electron-donating groups (EDGs) on the ring.[3][4] When it does occur, it overwhelmingly favors the C5 position, which is the most electron-rich.[4]

pyrimidine [label=<

];

caption [label="Fig 1. Electron distribution in the pyrimidine ring.", fontcolor="#202124"]; } } Fig 1. Electron distribution in the pyrimidine ring.

Section 2: Troubleshooting Nucleophilic Aromatic Substitution (SNAr)

SNAr is a workhorse reaction for functionalizing pyrimidines. However, when multiple leaving groups are present, achieving regioselectivity can be problematic.

Q1: I'm reacting 2,4-dichloropyrimidine with a nucleophile and getting a mixture of 2-substituted and 4-substituted products. How can I favor substitution at C4?

A1: Causality & Strategy

This is a classic regioselectivity challenge. The C4 position is generally more electrophilic and reactive than the C2 position in 2,4-dihalopyrimidines.[1][5] This preference is because the anionic Meisenheimer intermediate formed upon nucleophilic attack at C4 (or C6) can delocalize the negative charge onto both nitrogen atoms, whereas attack at C2 allows delocalization onto only one nitrogen.[6][7] This makes the transition state for C4 attack more stable and the reaction kinetically faster.[8][9]

However, this selectivity can be eroded under harsh conditions or influenced by other substituents. To favor the kinetic C4 product:

  • Lower the Temperature: Running the reaction at a lower temperature (e.g., 0 °C or even -78 °C) will favor the pathway with the lower activation energy, which is typically C4 substitution.[10] Higher temperatures can provide enough energy to overcome the activation barrier for C2 substitution and may lead to thermodynamic product mixtures.[11][12]

  • Control Stoichiometry: Use of a slight excess of the pyrimidine substrate can help minimize disubstitution reactions.

  • Solvent Choice: Alcoholic solvents or mixtures have been shown to improve reactivity and may enhance selectivity in some cases compared to polar aprotic solvents.[13][14]

Q2: I have an electron-donating group (EDG) at the C6 position of my 2,4-dichloropyrimidine, and now my SNAr reaction is selective for the C2 position. Why did the selectivity reverse?

A2: Causality & Strategy

This is a known exception to the general C4-selectivity rule. An electron-donating group like -OMe or -NHMe at C6 fundamentally alters the electronic landscape of the ring.[15] This EDG donates electron density into the ring, preferentially increasing the electron density at the C2 and C4 positions.

Quantum mechanics calculations show that with a C6-EDG, the LUMO (Lowest Unoccupied Molecular Orbital) lobes at C2 and C4 become similar in size, whereas in unsubstituted 2,4-dichloropyrimidine, the LUMO is primarily distributed at C4.[15] This makes the C2 position electronically competitive for nucleophilic attack. In many cases, C2 attack becomes the preferred pathway.[15]

To manage this:

  • Embrace the Inherent Selectivity: If C2 functionalization is desired, this substitution pattern is advantageous.

  • Change the Leaving Groups: If C4 substitution is still required, a strategy is to use leaving groups with differential reactivity. For example, starting with 2-chloro-4-(phenylthio)pyrimidine allows for selective SNAr at the C4 position by displacing the phenylthio group, followed by a subsequent, harsher reaction to displace the C2-chloro group if needed.[16]

Table 1: General Leaving Group Ability in Pyrimidine SNAr Reactions
Leaving GroupRelative ReactivityNotes
-FVariableCan be a very good leaving group in π-deficient systems.
-ClGoodCommon, reliable, and cost-effective.
-BrVery GoodMore reactive than -Cl, but more expensive.
-IExcellentMost reactive halogen, but can be prone to side reactions.
-SO₂Me (Mesyl)ExcellentHighly activated, good for less reactive nucleophiles.
-OTs (Tosyl)ExcellentSimilar to mesyl group.
-SMe (Methylthio)ModerateCan be displaced; often used for sequential substitutions.
-OMe (Methoxy)PoorGenerally a poor leaving group unless the ring is highly activated.[17]

Note: This is a general trend. Reactivity is highly dependent on the specific substrate, nucleophile, and reaction conditions.[18]

Section 3: Troubleshooting Palladium-Catalyzed Cross-Coupling

Suzuki-Miyaura coupling is invaluable for installing C-C bonds, but regioselectivity on di- or poly-halogenated pyrimidines requires careful control of the catalytic system.

Q3: I am performing a Suzuki coupling on 2,4-dichloropyrimidine and getting low conversion and a mixture of mono-arylated products (C2 and C4) along with the di-arylated product. How can I selectively synthesize the 4-aryl-2-chloropyrimidine?

A3: Causality & Strategy

Similar to SNAr, the C4 position is generally more reactive in palladium-catalyzed cross-coupling reactions like Suzuki coupling.[1][5] The rate-determining step is often the oxidative addition of the palladium catalyst into the carbon-halogen bond. This step is favored at the more electrophilic C4 position.[5]

Achieving high selectivity for mono-arylation at C4 requires suppressing the competing C2-arylation and the subsequent second coupling reaction.

G A Poor Regioselectivity in Suzuki Coupling B Isolate Cause A->B C Over-reaction (Di-substitution) B->C D Poor C4 vs C2 Selectivity B->D E Solution: Kinetic Control C->E G Solution: Enhance Electronic/Steric Difference D->G F 1. Lower Temperature 2. Shorten Reaction Time 3. Use 1.0 eq Boronic Acid E->F H 1. Use Bulkier Ligand (e.g., SPhos, XPhos) 2. Change Catalyst (e.g., Pd(dppf)Cl2) 3. Screen Solvents/Bases G->H

Recommended Protocol for Selective C4-Arylation:

This protocol is designed to favor kinetic control, maximizing selectivity for the C4 position.

  • Setup: To a flame-dried Schlenk flask, add 2,4-dichloropyrimidine (1.0 equiv), the arylboronic acid (1.0-1.1 equiv), and a suitable base (e.g., K₂CO₃, 2.0 equiv).

  • Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

  • Solvent & Catalyst: Add a degassed solvent mixture (e.g., 1,4-Dioxane/Water 4:1). Bubble the inert gas through the solution for 15-20 minutes. Add the palladium catalyst, such as Pd(PPh₃)₄ (2-5 mol %).

  • Reaction Conditions: Stir the reaction mixture at a reduced temperature, starting at room temperature or slightly above (e.g., 50-60 °C). Microwave-assisted protocols can also be effective but require careful optimization of time and temperature to avoid over-reaction.[1][5]

  • Monitoring: Monitor the reaction closely by TLC or LC-MS. Once the starting material is consumed and the desired mono-substituted product is maximized, quench the reaction to prevent the formation of the di-substituted product.

  • Work-up: Quench with water, extract with an organic solvent (e.g., Ethyl Acetate), wash with brine, dry over Na₂SO₄, and purify by column chromatography.

Section 4: Troubleshooting Directed ortho-Metalation (DoM)

DoM is a powerful technique for C-H functionalization, using a directing metalation group (DMG) to guide a strong base (typically an organolithium) to deprotonate a specific ortho position.[19][20]

Q4: I am trying to lithiate a substituted pyrimidine, but I am getting a complex mixture of products or no reaction. How can I improve the regioselectivity of the deprotonation?

A4: Causality & Strategy

Successful DoM on pyrimidines depends on three factors: the presence of a suitable DMG, the kinetic acidity of the target C-H bond, and the absence of competing side reactions.

  • Choosing the Right Directing Group: The DMG coordinates to the organolithium reagent, delivering it to the adjacent proton.[20][21] Strong DMGs are essential. On a pyrimidine ring, groups like amides (-CONR₂), O-carbamates (-OCONR₂), or even halogens can act as DMGs. The hierarchy of directing ability is critical when multiple groups are present.[22][23]

  • Kinetic Acidity: The pyrimidine ring protons are already somewhat acidic due to the electron-withdrawing nitrogens. A DMG further increases the kinetic acidity of the ortho protons, making them the most likely to be removed by the strong base.

  • Common Pitfalls:

    • Addition to the Ring: Organolithium reagents can sometimes act as nucleophiles and add to the electron-deficient pyrimidine ring instead of acting as a base. Using a sterically hindered base like Lithium diisopropylamide (LDA) or a TMP-based reagent can mitigate this.[23]

    • Wrong Position Deprotonated: If a proton elsewhere on the molecule is more acidic (e.g., a benzylic proton), it will be removed preferentially.[22]

    • Halogen-Metal Exchange: If a bromine or iodine atom is present, it may undergo halogen-metal exchange with the organolithium reagent faster than C-H deprotonation.[22]

Section 5: General FAQs

Q5: Is it possible to perform an electrophilic aromatic substitution (EAS), like nitration or bromination, on a pyrimidine ring?

A5: It is very challenging but possible under specific circumstances. The pyrimidine ring is strongly deactivated towards electrophiles.[24] Direct nitration or halogenation usually fails or requires extremely harsh conditions. The key to success is to have multiple strong electron-donating, activating groups on the ring, such as amino (-NH₂) or hydroxyl (-OH) groups.[3][4] These groups increase the electron density of the ring, particularly at the C5 position, making it susceptible to attack by an electrophile.[4] For unactivated pyrimidines, an alternative strategy is to first form the pyrimidine N-oxide. The N-oxide is more reactive towards EAS than the parent pyrimidine.[24]

Q6: What is the difference between kinetic and thermodynamic control, and how does it apply to pyrimidine regioselectivity?

A6: This is a fundamental concept that governs the outcome of many reactions discussed here.

  • Kinetic Control: This regime favors the product that is formed fastest. This product's reaction pathway has the lowest activation energy (Ea). Kinetic control is typically achieved at lower temperatures and with shorter reaction times, where the reaction is essentially irreversible.[8][9][10] For SNAr on 2,4-dichloropyrimidine, the C4-substituted product is often the kinetic product.[8]

  • Thermodynamic Control: This regime favors the product that is the most stable. This requires the reaction to be reversible, allowing an equilibrium to be established. Thermodynamic control is achieved at higher temperatures and with longer reaction times, giving the system enough energy to form the less stable kinetic product, have it revert to the starting materials, and then form the more stable thermodynamic product.[10][11][12]

Understanding which regime your reaction is under is critical for troubleshooting. If you are getting an undesired isomer, ask yourself: is it the kinetic or thermodynamic product? Then, adjust your reaction conditions (primarily temperature and time) to favor the formation of the isomer you want.[10]

References

  • Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. (n.d.). Cresset.[Link]

  • Radical-Based Regioselective C–H Functionalization of Electron-Deficient Heteroarenes: Scope, Tunability, and Predictability. (2016). National Institutes of Health.[Link]

  • Pyrimidine as an Aryl C–H Activating Group. (2018). ACS Publications.[Link]

  • Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview. (2021). MDPI.[Link]

  • Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? (2018). Chemistry Stack Exchange.[Link]

  • Highly regioselective functionalization of pyrimidine using 2-chloro-4-(phenylthio)pyrimidine. (n.d.). American Chemical Society.[Link]

  • One-pot Double Suzuki Couplings of Dichloropyrimidines. (2010). National Institutes of Health.[Link]

  • One-Pot Double Suzuki Couplings of Dichloropyrimidines. (2010). ResearchGate.[Link]

  • Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. (2018). MDPI.[Link]

  • Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. (2017). Chemistry Stack Exchange.[Link]

  • Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. (2007). ACS Publications.[Link]

  • C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. (2022). ACS Publications.[Link]

  • Directed ortho metalation. (n.d.). Grokipedia.[Link]

  • General reaction of pyrimidine ring. (2019). ResearchGate.[Link]

  • Directed ortho Metalation (DOM). (n.d.). Organic Chemistry Portal.[Link]

  • Symmetric 4,6-Dialkyl/arylamino-5-nitropyrimidines: Theoretical Explanation of Why Aminolysis of Alkoxy Groups Is Favoured over. (2022). ChemRxiv.[Link]

  • SnAr Reactions of 2,4-Diazidopyrido[3,2-d]pyrimidine and Azide-Tetrazole Equilibrium Studies of the Obtained 5-Substituted Tetrazolo[1,5-a]pyrido[2,3-e]pyrimidines. (2022). National Institutes of Health.[Link]

  • Electrophilic Substitution In Azines. (2015). ResearchGate.[Link]

  • Directed ortho metalation. (n.d.). Wikipedia.[Link]

  • ortho metalation. (n.d.). Harvard University.[Link]

  • Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives with nitronium ion through molecular electron density theory. (2021). Royal Society of Chemistry.[Link]

  • Leaving group effects on the mechanism of aromatic nucleophilic substitution (SNAr) reactions. (2020). ResearchGate.[Link]

  • Electrophilic aromatic substitution. (n.d.). Wikipedia.[Link]

  • Thermodynamic vs kinetic reaction control with radical substitution. (2016). Chemistry Stack Exchange.[Link]

  • Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. (2022). PubMed.[Link]

  • Synthesis of modified pyrimidine bases and positive impact of chemically reactive substituents on their in vitro antiproliferative activity. (2009). PubMed.[Link]

  • Electrophilic Aromatic Substitution Mechanism & Key Concepts. (n.d.). Total Synthesis.[Link]

  • Thermodynamic and Kinetic Products. (2012). Master Organic Chemistry.[Link]

  • Thermodynamic and kinetic reaction control. (n.d.). Wikipedia.[Link]

  • Synthesis, reactions, and applications of pyrimidine derivatives. (2021). Growing Science.[Link]

  • Kinetic Control Versus Thermodynamic Control Of A Reaction. (n.d.). Jack Westin.[Link]

  • A Computational Evaluation of the Steric and Electronic Contributions in Stereoselective Olefin Polymerization with Pyridylamido-Type Catalysts. (2023). MDPI.[Link]

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Optimization

Technical Support Center: Catalyst Poisoning in Cross-Coupling Reactions of Nitrogen Heterocycles

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting advice and answers to frequently asked questions regarding catalyst...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting advice and answers to frequently asked questions regarding catalyst poisoning in palladium-catalyzed cross-coupling reactions involving nitrogen-containing heterocycles. The inherent Lewis basicity of nitrogen atoms in these substrates presents a common and significant challenge by coordinating to and deactivating the metal catalyst.[1][2] This guide is designed to help you diagnose, overcome, and prevent these issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my cross-coupling reaction with a nitrogen heterocycle failing or giving low yields?

A1: The most common reason for low yields or reaction failure when using nitrogen heterocycles is catalyst poisoning .[1][2] The lone pair of electrons on the nitrogen atom can coordinate strongly to the palladium catalyst, forming a stable, inactive complex. This sequestration of the catalyst prevents it from participating in the desired catalytic cycle. Pyridine-type nitrogens are particularly notorious for this behavior.[2]

Q2: What is the mechanism of catalyst poisoning by nitrogen heterocycles?

A2: The nitrogen atom in the heterocycle acts as a Lewis base, donating its electron pair to the Lewis acidic palladium center. This coordination can be irreversible or quasi-irreversible, effectively removing the active catalyst from the reaction. The strength of this coordination depends on the specific heterocycle and the electronic properties of the palladium complex.[2][3]

Q3: Are all nitrogen heterocycles equally problematic?

A3: No. The propensity for catalyst poisoning varies. For instance, π-deficient heterocycles like pyridines and pyrimidines are often more problematic than π-rich heterocycles such as pyrroles and indoles, where the nitrogen lone pair is more involved in the aromatic system. However, even traditionally "less problematic" heterocyles like imidazoles can present challenges.[2][4][5]

Q4: How can I mitigate catalyst poisoning?

A4: Several strategies can be employed:

  • Ligand Selection: Using bulky, electron-rich ligands can sterically shield the palladium center, making it more difficult for the nitrogen heterocycle to coordinate. Buchwald-type biarylphosphine ligands and N-heterocyclic carbenes (NHCs) are often effective.[1][6]

  • Use of Additives: Additives like trimethyl borate can attenuate the Lewis basicity of the heteroatom, mitigating its poisoning effect.[7]

  • Catalyst Choice: Utilizing more active, pre-formed palladium precatalysts (e.g., Buchwald G3 or G4 precatalysts) can sometimes outperform catalysts generated in situ.[1][8]

  • Reaction Conditions: Optimizing the solvent, base, and temperature can also play a crucial role.[1][3]

Q5: My main byproduct is from the homocoupling of my boronic acid. What causes this and how can I fix it?

A5: Homocoupling of boronic acids is often promoted by the presence of oxygen.[1] To minimize this side reaction, ensure your solvents and reagents are thoroughly degassed and the reaction is run under an inert atmosphere (e.g., argon or nitrogen).[1][6]

Troubleshooting Guides

This section provides systematic approaches to resolving common issues encountered during cross-coupling reactions with nitrogen heterocycles.

Guide 1: Low or No Product Yield

If you are observing low to no yield in your reaction, follow this diagnostic workflow:

Step 1: Verify Reagent and Catalyst Quality

  • Catalyst Activity: Ensure your palladium source and ligand are active. Some precatalysts are air-sensitive.[6] If using a Pd(II) source, it must be effectively reduced to the active Pd(0) species in situ.[6][9]

  • Reagent Purity: Impurities in your starting materials, such as elemental sulfur, can act as potent catalyst poisons.[10][11] Purify starting materials if their quality is uncertain.[3]

  • Solvent and Base: Use high-purity, anhydrous, and properly degassed solvents. The choice of base is also critical; screen different bases if necessary.[1]

Step 2: Optimize the Catalyst System

  • Ligand Choice: If using a standard ligand like PPh₃, consider switching to a more robust, bulky, and electron-rich ligand.[12] Buchwald-type ligands (e.g., XPhos, SPhos) or NHC ligands are excellent choices.[1][6]

  • Precatalyst Selection: Employing a well-defined precatalyst, such as a Buchwald G3 or G4 palladacycle, can lead to more consistent and higher yields by ensuring efficient generation of the active catalyst.[1][8]

Step 3: Adjust Reaction Conditions

  • Temperature: Increasing the reaction temperature can sometimes overcome the activation energy barrier, but be mindful that it can also accelerate catalyst decomposition.[3][13]

  • Base Selection: The strength and nature of the base are critical. For Suzuki reactions, bases like K₃PO₄ and Cs₂CO₃ are commonly used, while Buchwald-Hartwig aminations often require stronger bases like NaOt-Bu or KOt-Bu.[3][14]

Guide 2: Protocol for a Robust Suzuki-Miyaura Coupling of a Pyridine Derivative

This protocol provides a starting point for the challenging coupling of a bromopyridine with a phenylboronic acid.

Materials:

  • 2-Bromopyridine

  • Phenylboronic acid

  • XPhos Pd G3 precatalyst (or similar Buchwald precatalyst)

  • Potassium phosphate (K₃PO₄), finely ground

  • Anhydrous, degassed 1,4-dioxane

  • Anhydrous, degassed water

Procedure:

  • Reaction Setup: To an oven-dried reaction vial equipped with a magnetic stir bar, add 2-bromopyridine (1.0 equiv), phenylboronic acid (1.2 equiv), and K₃PO₄ (2.0 equiv).

  • Inert Atmosphere: Seal the vial with a septum and purge with argon or nitrogen for 10-15 minutes.[6]

  • Catalyst Addition: Under the inert atmosphere, add the XPhos Pd G3 precatalyst (1-2 mol%).

  • Solvent Addition: Add degassed 1,4-dioxane and water (e.g., 10:1 ratio) via syringe to achieve a concentration of 0.1-0.5 M with respect to the limiting reagent.[6]

  • Reaction: Place the vial in a preheated oil bath at 80-110 °C and stir vigorously.[6]

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

Troubleshooting this Protocol:

  • No Reaction: Increase the catalyst loading to 3-5 mol%. Consider a different Buchwald ligand like RuPhos or SPhos.

  • Sluggish Reaction: Increase the temperature in 10 °C increments. Ensure the K₃PO₄ is anhydrous and finely powdered.

  • Protodeboronation: Ensure all reagents and solvents are scrupulously dry.

Data & Visualization

Table 1: Ligand Comparison for a Hypothetical Buchwald-Hartwig Amination of 2-Bromopyridine

LigandCatalyst Loading (mol%)Temperature (°C)Time (h)Yield (%)Notes
PPh₃511024<10Prone to catalyst poisoning.
BINAP31001845Moderate improvement.
XPhos28012>95Excellent performance due to bulk and electron-richness.[1]
IPr (NHC)28010>95NHC ligands are highly effective at preventing poisoning.[1]

This data is illustrative and compiled from general principles discussed in the cited literature. Actual results will vary based on specific substrates and conditions.

Diagram 1: Catalyst Deactivation Pathway

G cluster_0 Desired Catalytic Cycle cluster_1 Poisoning Pathway Active Pd(0)L₂ Active Pd(0)L₂ Oxidative Addition Oxidative Addition Active Pd(0)L₂->Oxidative Addition Ar-X Inactive Pd-Heterocycle Complex Inactive Pd-Heterocycle Complex (Poisoned Catalyst) Active Pd(0)L₂->Inactive Pd-Heterocycle Complex Coordination with N-Heterocycle Transmetalation Transmetalation Oxidative Addition->Transmetalation Ar'-M Reductive Elimination Reductive Elimination Transmetalation->Reductive Elimination Reductive Elimination->Active Pd(0)L₂ Regenerates Catalyst Product Product Reductive Elimination->Product

Caption: The desired catalytic cycle vs. the catalyst poisoning pathway.

Diagram 2: Troubleshooting Workflow for Low Yield

G start Low / No Yield q1 Is your catalyst system known to be effective for N-heterocycles? start->q1 a1_yes Yes q1->a1_yes a1_no No q1->a1_no q2 Have you rigorously degassed solvents and reagents? a1_yes->q2 sol1 Action: Switch to bulky, electron-rich ligands (e.g., Buchwald-type) or NHC ligands. a1_no->sol1 a2_yes Yes q2->a2_yes a2_no No q2->a2_no q3 Is the base appropriate and strong enough? a2_yes->q3 sol2 Action: Re-run reaction with freshly degassed solvents (e.g., via sparging with Argon for 30 min). a2_no->sol2 a3_yes Yes q3->a3_yes a3_no No q3->a3_no end_node Re-evaluate reaction scope and substrate reactivity. a3_yes->end_node sol3 Action: Screen alternative bases (e.g., K₃PO₄, Cs₂CO₃, NaOt-Bu). a3_no->sol3

Caption: A decision tree for troubleshooting low-yielding reactions.

References

  • Technical Support Center: Cross-Coupling of Nitrogen Heterocycles. Benchchem.
  • Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles.
  • Troubleshooting difficult Suzuki couplings with substituted boronic acids. Benchchem.
  • Catalyst poisoning issues in cross-coupling reactions with sulfur heterocycles. Benchchem.
  • Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate.
  • Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable.
  • Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
  • Why am I getting low yield for my Suzuki coupling reaction? Reddit.
  • Cross-Coupling Reaction Manual: Desk Reference. Sigma-Aldrich.
  • Heck Reaction—St
  • Identification and Elimination of an Unexpected Catalyst Poison in Suzuki Coupling.
  • Heck Reaction. Chemistry LibreTexts.
  • C–H arylation and alkenylation of imidazoles by nickel catalysis: solvent-accelerated imidazole C–H activ
  • C–H arylation and alkenylation of imidazoles by nickel catalysis.

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Troubleshooting

Technical Support Center: Scalable Synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for the scalable synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine. This document details a r...

Author: BenchChem Technical Support Team. Date: January 2026

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for the scalable synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine. This document details a robust synthetic route, offers in-depth troubleshooting for common experimental challenges, and answers frequently asked questions to ensure a successful and efficient synthesis campaign.

Proposed Scalable Synthetic Workflow

The synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is most effectively approached as a three-step sequence, commencing with commercially available starting materials. This strategy ensures a high-yielding and scalable process suitable for laboratory and pilot-plant scale production. The overall workflow is depicted below.

Synthetic_Workflow cluster_0 Step 1: Bromination cluster_1 Step 2: Reductive Amination cluster_2 Step 3: Nucleophilic Aromatic Substitution 2-Aminopyrimidine 2-Aminopyrimidine 2-Amino-5-bromopyrimidine 2-Amino-5-bromopyrimidine 2-Aminopyrimidine->2-Amino-5-bromopyrimidine  NBS, Acetonitrile Furfural Furfural Furfurylamine Furfurylamine Furfural->Furfurylamine  NH3, H2, Catalyst 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine 2-Amino-5-bromopyrimidine->5-Bromo-2-(furan-2-ylmethylamino)pyrimidine Furfurylamine->5-Bromo-2-(furan-2-ylmethylamino)pyrimidine  Heat, Base (optional)

Caption: Overall synthetic workflow for 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine.

Detailed Experimental Protocols

Step 1: Synthesis of 2-Amino-5-bromopyrimidine

This procedure utilizes N-bromosuccinimide (NBS) for a high-yielding and selective bromination of 2-aminopyrimidine.[1]

Reagent/SolventMolecular Weight ( g/mol )Amount (1.0 mol scale)Moles
2-Aminopyrimidine95.1095.1 g1.0
N-Bromosuccinimide (NBS)177.98186.9 g1.05
Acetonitrile41.051 L-

Protocol:

  • To a stirred solution of 2-aminopyrimidine (95.1 g, 1.0 mol) in acetonitrile (1 L) in a round-bottom flask, cool the mixture to 0 °C using an ice bath.

  • Slowly add N-bromosuccinimide (186.9 g, 1.05 mol) portion-wise over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Stir the reaction mixture overnight in the dark.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the acetonitrile.

  • To the resulting residue, add deionized water (1 L) and stir vigorously for 30 minutes to precipitate the product and dissolve the succinimide byproduct.

  • Collect the solid by vacuum filtration, wash with cold water (2 x 200 mL), and dry in a vacuum oven at 50 °C to a constant weight.

Expected Yield: 90-97% of a white to pale yellow solid.[1]

Step 2: Synthesis of Furfurylamine via Reductive Amination

This protocol employs a heterogeneous catalyst for the reductive amination of furfural, which is a scalable and environmentally benign approach.[2][3]

Reagent/Solvent/CatalystMolecular Weight ( g/mol )Amount (1.0 mol scale)Moles
Furfural96.0896.1 g1.0
Ammonia (aqueous, 28-30%)17.03 (as NH3)~180 mL~2.4
Raney® Nickel (50% slurry in water)-20 g-
1,4-Dioxane88.11500 mL-
Hydrogen (H₂)2.02--

Protocol:

  • In a high-pressure autoclave, combine furfural (96.1 g, 1.0 mol), 1,4-dioxane (500 mL), and aqueous ammonia (~180 mL, ~2.4 mol).

  • Carefully add the Raney® Nickel slurry (20 g).

  • Seal the autoclave and purge with nitrogen, followed by hydrogen gas.

  • Pressurize the reactor with hydrogen to 2.0 MPa.[3]

  • Heat the reaction mixture to 130 °C with vigorous stirring.[3]

  • Maintain these conditions for 3-5 hours, monitoring the reaction by hydrogen uptake and periodic sampling for GC analysis.

  • After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst.

  • The crude furfurylamine in 1,4-dioxane can be used directly in the next step, or the solvent can be removed by distillation. Further purification can be achieved by vacuum distillation of the neat product.

Expected Yield: >95% selectivity to furfurylamine.[3]

Step 3: Synthesis of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

This final step involves a nucleophilic aromatic substitution reaction.

Reagent/SolventMolecular Weight ( g/mol )Amount (1.0 mol scale)Moles
2-Amino-5-bromopyrimidine174.00174.0 g1.0
Furfurylamine97.12102.0 g1.05
N,N-Diisopropylethylamine (DIPEA)129.24174 mL1.0
N-Methyl-2-pyrrolidone (NMP)99.131 L-

Protocol:

  • To a solution of 2-amino-5-bromopyrimidine (174.0 g, 1.0 mol) in NMP (1 L) in a round-bottom flask, add furfurylamine (102.0 g, 1.05 mol) and DIPEA (174 mL, 1.0 mol).

  • Heat the reaction mixture to 120-140 °C under a nitrogen atmosphere.

  • Monitor the reaction progress by TLC or LC-MS. The reaction may take 12-24 hours.

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the reaction mixture into ice-water (5 L) with stirring.

  • Collect the precipitated solid by vacuum filtration.

  • Wash the solid with water until the filtrate is neutral.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water or isopropanol) to obtain the pure product.

  • Dry the final product in a vacuum oven at 60 °C.

Troubleshooting Guide

Q1: [Step 1] My yield of 2-amino-5-bromopyrimidine is low, and I observe multiple spots on TLC.

  • Probable Cause: Over-bromination leading to the formation of 2-amino-3,5-dibromopyrimidine is a common side reaction.[4] This can occur if the reaction temperature is not well-controlled or if localized high concentrations of NBS are present.

  • Proposed Solution:

    • Temperature Control: Maintain the reaction temperature strictly at 0-5 °C during the addition of NBS.

    • Slow Addition: Add the NBS in small portions over an extended period to avoid localized overheating and high concentrations.

    • Protecting Groups: For challenging cases, consider protecting the amino group as an acetamide before bromination to reduce its activating effect and prevent di-substitution.[5]

Q2: [Step 2] The reductive amination of furfural is producing significant amounts of secondary amines and other byproducts.

  • Probable Cause: The primary amine product (furfurylamine) is more nucleophilic than ammonia and can react with the intermediate imine or remaining furfural to form secondary amines.[6][7] Insufficient hydrogen pressure or catalyst activity can lead to the accumulation of imine intermediates, which may polymerize.[8]

  • Proposed Solution:

    • Excess Ammonia: Use a molar excess of ammonia relative to furfural (a ratio of 2.4 or higher has been shown to suppress secondary amine formation).[9]

    • Optimize Hydrogen Pressure: Ensure adequate hydrogen pressure (e.g., 2.0 MPa) is maintained throughout the reaction to facilitate rapid reduction of the imine intermediate.[3]

    • Catalyst Activity: Verify the activity of your catalyst. If using Raney® Nickel, ensure it has been stored properly and is not deactivated.

    • Solvent Effects: The choice of solvent can influence the reaction. 1,4-Dioxane has been shown to be effective.[3]

Q3: [Step 3] The final coupling reaction is slow or incomplete.

  • Probable Cause: Nucleophilic aromatic substitution on 2-halopyrimidines can be sluggish.[10] The nucleophilicity of furfurylamine might be insufficient for a rapid reaction at lower temperatures. Steric hindrance could also play a role.

  • Proposed Solution:

    • Increase Temperature: Gradually increase the reaction temperature, for example, up to 150-160 °C, while monitoring for any decomposition.

    • Use a Stronger Base: While DIPEA is often sufficient, a stronger, non-nucleophilic base like sodium tert-butoxide could be trialed in small-scale experiments to facilitate the deprotonation of the amine.

    • Catalysis: Although often not necessary for activated systems, palladium-catalyzed Buchwald-Hartwig amination could be considered as an alternative coupling strategy if the SNAr reaction fails, though this would add cost and complexity.

Q4: [Purification] I am having difficulty purifying the final product.

  • Probable Cause: The product may contain unreacted starting materials or colored impurities from the high-temperature reaction.

  • Proposed Solution:

    • Recrystallization: Experiment with different solvent systems for recrystallization. A solvent screen using small amounts of the crude product can identify an optimal system for purification.

    • Column Chromatography: If recrystallization is ineffective, silica gel column chromatography using a gradient of ethyl acetate in hexanes can be employed for purification.

    • Acid-Base Extraction: An acid wash of an organic solution of the crude product could remove basic impurities like remaining furfurylamine and DIPEA, followed by a base wash to remove any acidic byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the final coupling reaction?

A1: The reaction between 2-amino-5-bromopyrimidine and furfurylamine is a nucleophilic aromatic substitution (SNAr). The electron-withdrawing nitrogen atoms in the pyrimidine ring activate the C2 position towards nucleophilic attack. The amine attacks the carbon bearing the bromine atom, forming a temporary, negatively charged intermediate known as a Meisenheimer complex. The aromaticity is then restored by the expulsion of the bromide leaving group.

SNAr_Mechanism cluster_0 Nucleophilic Attack cluster_1 Leaving Group Departure Reactants 2-Amino-5-bromopyrimidine + Furfurylamine Meisenheimer Meisenheimer Complex (Intermediate) Reactants->Meisenheimer Product Final Product + HBr Meisenheimer->Product

Caption: Simplified mechanism of the SNAr reaction.

Q2: Why is N-bromosuccinimide (NBS) preferred over liquid bromine for the bromination step?

A2: NBS is a solid and is generally easier and safer to handle on a large scale compared to liquid bromine, which is highly corrosive and volatile.[11] NBS provides a slow, controlled release of bromine, which can help to prevent over-bromination and improve the selectivity of the reaction.

Q3: Can other reducing agents be used for the reductive amination of furfural?

A3: Yes, other reducing agents can be used. While catalytic hydrogenation with H₂ is often preferred for scalability and cost-effectiveness, other systems like sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN) can also be used, especially on a smaller laboratory scale.[12] However, these reagents are often more expensive and generate more waste.

Q4: How critical is the purity of the starting materials for a scalable synthesis?

A4: The purity of starting materials is paramount for a successful and scalable synthesis. Impurities in 2-aminopyrimidine can lead to side reactions during bromination. Impurities in furfural can poison the hydrogenation catalyst. Using high-purity starting materials simplifies the purification of intermediates and the final product, ultimately leading to higher overall yields and a more robust process.

Q5: What are the key safety considerations for this synthesis?

A5:

  • NBS: Is an irritant. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Furfural: Is toxic and an irritant. Handle with care in a fume hood.

  • Catalytic Hydrogenation: This is a high-pressure reaction and should only be performed in a suitable autoclave by trained personnel. Raney® Nickel is pyrophoric when dry and must be handled as a slurry in water.

  • High Temperatures: The final coupling step involves high temperatures. Use appropriate heating mantles and ensure the glassware is free of defects.

  • Solvents: Acetonitrile, 1,4-dioxane, and NMP have associated health risks. Consult the Safety Data Sheets (SDS) for each and handle them in a well-ventilated area.

References

  • Selective catalysis for the reductive amination of furfural toward furfurylamine by graphene-co-shelled cobalt nanoparticles. Green Chemistry.

  • Reductive amination of furfural to furfurylamine using aqueous ammonia solution and molecular hydrogen: an environmentally friendly approach. Green Chemistry.

  • Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. ACS Omega.

  • Reductive amination of furfural to furfurylamine using aqueous ammonia solution and molecular hydrogen: An environmentally friendly approach. ResearchGate.

  • Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. PubMed.

  • Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv.

  • Reductive Amination of Furfural to Furfurylamine. Taylor & Francis eBooks.

  • Synthesis of furfurylamine by reductive amination of biomass-based furfural over Raney Ni catalyst. Sanderman Publishing House.

  • Amination of 2-halopyridines. [a]. ResearchGate.

  • Troubleshooting poor regioselectivity in the synthesis of substituted pyridines. Benchchem.

  • Troubleshooting unexpected side reactions in pyrimidine synthesis. Benchchem.

  • Process for separation of furfurylamines. Google Patents.

  • nucleophilic aromatic substitutions. YouTube.

  • Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ResearchGate.

  • A convenient and scalable process for preparation of 2,5-dibromopyridine. Heterocyclic Letters.

  • Understanding the Synthesis and Quality Control of 2-Amino-5-bromo-3-nitropyridine.

  • 2-Amino-5-bromopyrimidine synthesis. ChemicalBook.

  • Reductive amination of furfural to furfurylamine with high selectivity: effect of phase type of the nickel phyllosilicate precursor. New Journal of Chemistry.

  • Preparation method of 2-amino-5-bromopyridine. Eureka | Patsnap.

  • Synthesis of 2-Amino-5-bromopyridine. ResearchGate.

  • A kind of preparation method of 2- amino -5- bromopyridine. Google Patents.

  • Synthesis of 2-substituted pyrimidines and benzoxazoles via a visible-light-driven organocatalytic aerobic oxidation: enhancement of the reaction rate and selectivity by a base. Green Chemistry.

  • Pyrimidin-2-ylboronic acid synthesis. Reddit.

  • Reductive Amination of Furfural and Hydrogenation of Furonitrile. AIChE.

  • Selectivity Control in Catalytic Reductive Amination of Furfural to Furfurylamine on Supported Catalysts. ResearchGate.

  • Struggling with Reductive Amination: Tips for Isolating My Amine Product?. Reddit.

  • Synthesis and evaluation of 2,5-substituted pyrimidines as small-molecule gankyrin binders. Future Medicinal Chemistry.

  • A simplified method to prepare 2-amino-5-bromopyrimidine: A laboratory experiment. Journal of Chemical Education.

  • Technical Support Center: Purification of N-Substituted Furfurylamines. Benchchem.

  • A New Synthesis of 2-Aminopyrimidine. Journal of the American Chemical Society.

  • Process for producing furfurylamine and/or tetrahydrofurfurylamine. Google Patents.

  • 2-Amino-5-bromopyrimidine 98%. Sigma-Aldrich.

  • SIMPLE, NOVEL SYNTHESIS OF FURFURYLAMINE FROM FURFURAL BY ONE-POT REDUCTIVE AMINATION IN WATER USING ZINC METAL. ChemicalBook.

  • Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. MDPI.

  • A overview of the 2- Aminopyrimidine derivatives as antimicrobial agents. The Pharma Innovation Journal.

  • Preparation method of 2-amino pyrimidine. Google Patents.

Sources

Optimization

Technical Support Center: 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

Welcome to the technical support guide for 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (CAS No. 886366-01-4).

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (CAS No. 886366-01-4). This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and successful application of this compound in your experiments. This guide provides in-depth answers to frequently asked questions and troubleshooting advice based on the chemical properties of the molecule and established scientific principles.

I. Compound Overview and Key Structural Considerations

5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is a heterocyclic compound featuring three key structural motifs that influence its stability: a brominated pyrimidine ring, a secondary amine linker, and a furan ring. Understanding the potential liabilities of each component is crucial for proper handling and storage.

  • Furan Ring: Furan and its derivatives are known to be sensitive to acidic conditions, which can catalyze a ring-opening reaction.[1][2][3] This is a primary degradation pathway to consider, especially when preparing solutions.

  • 2-Aminopyrimidine Core: While generally stable, the exocyclic amino group can be susceptible to hydrolysis under harsh acidic conditions.[4]

  • Bromo-Aromatic System: The carbon-bromine bond on the pyrimidine ring can be sensitive to light, particularly UV irradiation, which may lead to photochemical degradation.[5]

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the storage and handling of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine.

Q1: How should I store the solid compound upon receipt?

A1: The solid compound is relatively stable and should be stored at room temperature in a tightly sealed container.[6] For long-term storage, it is recommended to keep it in a dark and dry environment, such as a desiccator, to protect it from light and moisture. A supplier--specified shelf-life is approximately 3 years (1095 days) when stored under these conditions.

Q2: What are the recommended solvents for dissolving this compound?

A2: Based on the structure and general behavior of similar heterocyclic compounds, polar aprotic solvents are recommended for preparing stock solutions. Recent studies on furan stability have shown a strong stabilizing effect of polar aprotic solvents, particularly DMF.[7][8]

Recommended Solvents:

  • Dimethyl sulfoxide (DMSO)

  • N,N-Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Tetrahydrofuran (THF)

Solvents to Use with Caution:

  • Protic Solvents (e.g., Methanol, Ethanol): Use fresh and for short-term applications only. While the compound is likely soluble, long-term storage in protic solvents is not recommended due to the potential for solvolysis or other degradation reactions.

  • Aqueous/Acidic Buffers: Avoid acidic conditions (pH < 6) for solution preparation and storage, as this can induce the degradation of the furan ring.[1][2]

Q3: Can I store solutions of the compound? If so, under what conditions?

A3: Yes, solutions can be stored for short to moderate durations. For optimal stability, prepare stock solutions in high-quality, anhydrous polar aprotic solvents like DMSO or DMF.

Storage Condition Recommended Duration Rationale
-20°C in Anhydrous DMSO/DMF Up to 3 monthsMinimizes degradation by slowing chemical reactions and preventing moisture access.
-80°C in Anhydrous DMSO/DMF Up to 6 monthsPreferred for longer-term storage to further reduce the rate of potential degradation.
Room Temperature (in solution) Not RecommendedIncreases the risk of degradation, especially over several hours or days.
Aqueous Buffers Prepare fresh for each experimentThe furan ring is susceptible to acid-catalyzed hydrolysis.[1][2]

Q4: Is the compound sensitive to light?

III. Troubleshooting Guide

This section provides solutions to specific issues you may encounter during your experiments.

Issue 1: I observe a loss of compound activity or the appearance of new spots on my TLC/LC-MS after storing my solution.

Potential Cause Troubleshooting Action Scientific Rationale
Acid-Catalyzed Furan Ring Opening Ensure your solvent is free of acidic impurities. If using a buffer, ensure the pH is neutral or slightly basic. Prepare fresh solutions for critical experiments.The furan ring is known to undergo acid-catalyzed ring-opening, leading to the formation of inactive byproducts.[1][2][3]
Solvent-Mediated Degradation Switch to a recommended polar aprotic solvent like anhydrous DMSO or DMF for stock solutions. Avoid prolonged storage in protic solvents like methanol.Polar aprotic solvents are shown to have a stabilizing effect on furan derivatives.[7][8]
Oxidation Degas your solvent before use, especially if storing solutions for an extended period. Store solutions under an inert atmosphere (e.g., argon or nitrogen).The furan ring and secondary amine can be susceptible to oxidation, though this is generally a slower process.
Photodegradation Protect your solutions from light at all times by using amber vials or covering them with foil.The C-Br bond on the pyrimidine ring may be susceptible to cleavage upon exposure to UV light.[5]

Issue 2: The compound shows poor solubility in my desired solvent system.

Potential Cause Troubleshooting Action Scientific Rationale
Incorrect Solvent Choice Refer to the recommended solvent list (FAQ 2). For aqueous buffers, first dissolve the compound in a minimal amount of a water-miscible organic solvent like DMSO before diluting with the buffer.The compound is a relatively non-polar organic molecule and will have limited solubility in purely aqueous systems. Using a co-solvent is a standard technique to overcome this.
Compound has Precipitated Gently warm the solution (to 30-40°C) and sonicate for a few minutes to aid in redissolving the compound. Ensure the solution is fully dissolved before use.The solubility of most compounds increases with temperature. Sonication provides energy to break up the crystal lattice.

IV. Experimental Protocols & Visual Guides

Protocol 1: Preparation and Storage of Stock Solutions
  • Allow the solid compound vial to equilibrate to room temperature before opening to prevent moisture condensation.

  • Weigh the desired amount of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine in a sterile environment.

  • Add high-quality, anhydrous DMSO or DMF to the solid to achieve the desired stock concentration (e.g., 10 mM or 50 mM).

  • Vortex and/or sonicate briefly until the solid is completely dissolved.

  • Aliquot the stock solution into smaller, single-use volumes in amber vials.

  • For long-term storage, purge the vials with an inert gas (argon or nitrogen) before sealing.

  • Store the aliquots at -80°C.

Diagram 1: Recommended Handling Workflow

G cluster_storage Storage cluster_handling Handling Solid Solid Compound Solution Stock Solution (in DMSO/DMF) Solid->Solution Dissolve Prep Prepare Working Solution Fresh Solid->Prep Weigh Out storage_cond Store Solid: Room Temp, Dark, Dry Store Solution: -80°C, Dark, Inert Gas Solid->storage_cond Solution->Prep Dilute Solution->storage_cond Experiment Perform Experiment Prep->Experiment

Caption: Recommended workflow for handling and storage.

Diagram 2: Potential Degradation Pathways

G A 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine B Ring-Opened Products A->B H+ / H2O C Hydrolyzed Products A->C Strong Acid (e.g., 6M HCl) D Photodegradation Products A->D UV Light

Caption: Primary potential degradation pathways to avoid.

V. References

  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem. [Link]

  • Furan in Thermally Processed Foods - A Review. PMC - NIH. [Link]

  • Microbial degradation of furanic compounds: biochemistry, genetics, and impact. PMC. [Link]

  • Different pathways of formation of furan mainly from thermal degradation of amino acids, carbohydrates (Maillard reaction), and oxidation of polyunsaturated fatty acids. ResearchGate. [Link]

  • Stable Hemiaminals: 2-Aminopyrimidine Derivatives. PMC - NIH. [Link]

  • Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Semantic Scholar. [Link]

  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. Wiley Online Library. [Link]

  • Stable Hemiaminals: 2-Aminopyrimidine Derivatives. PubMed. [Link]

  • Native furfural degradation pathways. ResearchGate. [Link]

  • Selective hydrolysis of 2,4-diaminopyrimidine systems: a theoretical and experimental insight into an old rule. PubMed. [Link]

  • Stable Hemiaminals: 2-Aminopyrimidine Derivatives. ResearchGate. [Link]

  • Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. MDPI. [Link]

  • Amidohydrolases of the reductive pyrimidine catabolic pathway purification, characterization, structure, reaction mechanisms and enzyme deficiency. PubMed. [Link]

  • Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Energy & Fuels. [Link]

  • Hydrolysis cascade from diaminopyrimidine (D) to C to U. ResearchGate. [Link]

  • Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio) - RSC Publishing. RSC Publishing. [Link]

  • Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: An experimental and theoretical study. ResearchGate. [Link]

  • Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. NIH. [Link]

  • Cyanamide. Wikipedia. [Link]

  • Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as -Glucuronidase Inhibitors: In Vitro and In Silico Studies. Semantic Scholar. [Link]

  • Regioselective, Photochemical Bromination of Aromatic Compounds Using N-Bromosuccinimide. ResearchGate. [Link]

  • Synthesis, antimicrobial, anti-inflammatory, antioxidant and cytotoxicity of new pyrimidine and pyrimidopyrimidine derivatives. PMC - NIH. [Link]

  • 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, min 98%, 100 grams. CP Lab Safety. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Kinase Inhibitor Synthesis: A Comparative Analysis of Core Building Blocks

Executive Summary The selection of a core chemical scaffold is a pivotal decision in the discovery of kinase inhibitors, profoundly influencing the potency, selectivity, and pharmacological properties of drug candidates....

Author: BenchChem Technical Support Team. Date: January 2026

Executive Summary

The selection of a core chemical scaffold is a pivotal decision in the discovery of kinase inhibitors, profoundly influencing the potency, selectivity, and pharmacological properties of drug candidates. This guide provides an in-depth, objective comparison of the most prevalent heterocyclic building blocks used in modern kinase inhibitor synthesis: pyrimidines, purines, quinolines/quinazolines, and indoles. We will dissect the synthetic strategies, structure-activity relationship (SAR) landscapes, and rationale behind the selection of each scaffold. This analysis is supported by experimental protocols, comparative data tables, and workflow diagrams to provide researchers, scientists, and drug development professionals with a comprehensive resource for making informed decisions in their own discovery programs.

Introduction: The Kinase Target and the Privileged Scaffold

Protein kinases, enzymes that catalyze the phosphorylation of proteins, are central regulators of a vast array of cellular processes.[1] Their dysregulation is a hallmark of many diseases, particularly cancer, making them one of the most important classes of drug targets.[2][3] The majority of small molecule kinase inhibitors are ATP-competitive, designed to occupy the adenosine triphosphate (ATP) binding site in the kinase's catalytic domain.[2]

A key interaction for these inhibitors is the formation of hydrogen bonds with the "hinge region" of the kinase, which connects the N- and C-terminal lobes of the catalytic domain. This interaction is mimicked by the adenine moiety of ATP. Consequently, heterocyclic scaffolds capable of presenting a similar hydrogen bond donor-acceptor pattern have emerged as "privileged structures" in kinase inhibitor design.[4][5] The choice of which privileged scaffold to use is a critical first step, dictating the vectoral space available for chemical modification to achieve desired potency and selectivity.

G cluster_kinase Kinase ATP Binding Site hinge Hinge Region (Backbone H-bonds) pocket1 Hydrophobic Pocket I gatekeeper Gatekeeper Residue pocket2 Hydrophobic Pocket II (DFG-out accessible) inhibitor Kinase Inhibitor Scaffold inhibitor->hinge H-Bonding (Anchor) inhibitor->pocket1 van der Waals vector1 Vector 1 (Solvent Front) inhibitor->vector1 vector2 Vector 2 (Deep Pocket) inhibitor->vector2

Caption: General binding mode of an ATP-competitive kinase inhibitor.

The Pyrimidine Scaffold: The Versatile Workhorse

The pyrimidine ring is arguably the most successful and widely used building block in kinase inhibitor design, found in numerous FDA-approved drugs.[6][7] Its structural similarity to the purine core of ATP allows it to act as an excellent hinge-binder, typically forming one or two crucial hydrogen bonds.[8] The disubstituted aminopyrimidine is a particularly common motif.

Synthetic Strategies

The construction of pyrimidine-based inhibitors often relies on sequential nucleophilic aromatic substitution (SNAr) or palladium-catalyzed cross-coupling reactions from a di- or tri-chlorinated pyrimidine starting material. This allows for the controlled and modular installation of various substituents.

G start 2,4-Dichloropyrimidine step1 S(N)Ar with R1-NH2 (Selective C4 substitution) start->step1 intermediate 4-Amino-2-chloro- pyrimidine step1->intermediate step2 Suzuki or Buchwald- Hartwig Coupling (C2 or C5 substitution) intermediate->step2 step3 S(N)Ar with R2-NH2 (C2 substitution) intermediate->step3 final_product Diversified Kinase Inhibitor Library step2->final_product step3->final_product

Caption: Common synthetic workflow for 2,4-disubstituted pyrimidine inhibitors.

Representative Experimental Protocol: Synthesis of a Pyrimidine-Based Scaffold

This protocol describes a typical two-step synthesis involving a selective SNAr reaction followed by a Suzuki-Miyaura cross-coupling, a common strategy for building pyrimidine libraries.[4][9]

Step 1: Nucleophilic Aromatic Substitution (SNAr)

  • Reagents & Setup: To a round-bottom flask under a nitrogen atmosphere, add 2,4-dichloro-5-methylpyrimidine (1.0 eq), the desired aniline (1.1 eq), and isopropanol as the solvent.

  • Reaction: Add 4M HCl in dioxane (0.1 eq) and heat the mixture to 80 °C.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting pyrimidine is consumed (typically 4-12 hours).

  • Workup: Cool the reaction to room temperature. The product often precipitates and can be collected by filtration. Wash the solid with cold isopropanol and dry under vacuum to yield the 4-anilino-2-chloropyrimidine intermediate.

Step 2: Suzuki-Miyaura Cross-Coupling

  • Reagents & Setup: In an oven-dried Schlenk tube under argon, combine the 4-anilino-2-chloropyrimidine intermediate (1.0 eq), the desired arylboronic acid (1.5 eq), potassium carbonate (K₂CO₃, 3.0 eq), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq).

  • Solvent: Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 ratio).

  • Reaction: Heat the mixture to 90-100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction by LC-MS for the disappearance of the starting material (typically 6-18 hours).

  • Workup: After cooling, dilute the mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over sodium sulfate, and concentrate in vacuo. The crude product is then purified by column chromatography on silica gel to yield the final inhibitor.

The Purine Scaffold: Nature's Blueprint

As a direct analogue of adenine, the purine core is a natural starting point for kinase inhibitor design.[10] It offers multiple points for substitution, allowing for fine-tuning of inhibitor properties. 6,9-disubstituted purines are particularly common, with modifications at the 6-position often directed towards the solvent-exposed region and changes at the 9-position exploring deeper pockets.[10]

Synthetic Strategies

The synthesis of purine analogues often starts from commercially available chloropurines, such as 6-chloropurine or 2-amino-6-chloropurine.[10] Sequential reactions, including N-alkylation and SNAr or cross-coupling at the chlorine-bearing positions, are employed to build up the final molecule.

Representative Experimental Protocol: Synthesis of a 6,9-Disubstituted Purine

This protocol outlines a typical synthesis starting from 6-chloropurine.[10]

  • Reagents & Setup: To a solution of 6-chloropurine (1.0 eq) in a polar aprotic solvent like DMF, add a base such as potassium carbonate (K₂CO₃, 2.0 eq).

  • N9-Alkylation: Add the desired alkyl halide (e.g., R-CH₂-Br, 1.2 eq) dropwise at room temperature. Stir the reaction until completion (monitored by TLC/LC-MS), typically 2-6 hours.

  • Intermediate Isolation: Pour the reaction mixture into ice water to precipitate the N9-alkylated intermediate. Filter, wash with water, and dry.

  • C6-Amination: Dissolve the N9-alkylated-6-chloropurine intermediate in a solvent like n-butanol. Add the desired amine (R'-NH₂, 2-3 eq) and a non-nucleophilic base like diisopropylethylamine (DIPEA, 3.0 eq).

  • Reaction: Heat the mixture to reflux (approx. 110-120 °C) and stir for 12-24 hours.

  • Workup & Purification: Cool the reaction, remove the solvent under reduced pressure, and purify the residue by silica gel chromatography to obtain the target 6,9-disubstituted purine.

The Quinoline & Quinazoline Scaffolds: Rigid and Potent

The quinoline and quinazoline scaffolds are bicyclic aromatic systems that provide a rigid and planar core for inhibitor design.[11][12] This rigidity can reduce the entropic penalty upon binding, often leading to highly potent inhibitors. The quinazoline core, in particular, is found in several first-generation EGFR inhibitors like Gefitinib and Erlotinib.[12]

Synthetic Strategies

The synthesis of quinazoline inhibitors frequently begins with a substituted anthranilic acid derivative, which undergoes cyclization to form the core ring system. Subsequent functionalization at key positions (commonly C4) is achieved through chlorination followed by SNAr reactions.

G start Substituted Anthranilic Acid step1 Cyclization with Formamide start->step1 intermediate1 Quinazolin-4-one Intermediate step1->intermediate1 step2 Chlorination (SOCl2 or POCl3) intermediate1->step2 intermediate2 4-Chloroquinazoline step2->intermediate2 step3 S(N)Ar with Substituted Aniline intermediate2->step3 final_product 4-Anilinoquinazoline Kinase Inhibitor step3->final_product

Caption: A classic synthetic route to 4-anilinoquinazoline inhibitors.

The Indole Scaffold: A Versatile Privileged Structure

The indole nucleus is another prominent privileged structure in medicinal chemistry, known for its ability to participate in hydrogen bonding and hydrophobic interactions.[13][14] Sunitinib, a multi-targeted receptor tyrosine kinase inhibitor, features an oxindole core, demonstrating the scaffold's utility.[15] Indole-based inhibitors can target a wide range of kinases, including EGFR, VEGFR, and CDKs.[13][16]

Synthetic Strategies

A variety of named reactions are employed to construct the indole core itself, such as the Fischer, Reissert, or Bischler-Möhlau indole syntheses. For functionalizing a pre-existing indole building block, palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) at various positions of the indole ring are common, as are condensation reactions at the 3-position.

Comparative Analysis of Building Blocks

The choice of a core building block is a multi-factorial decision. The following table provides a comparative summary to guide this selection process.

FeaturePyrimidinePurineQuinoline / QuinazolineIndole
Hinge-Binding Excellent; mimics one ring of adenine, typically 1-2 H-bonds.[8]Excellent; direct analogue of adenine, multiple H-bond possibilities.[10]Good; N1 and N3 of quinazoline act as H-bond acceptors/donors.Good; indole N-H acts as a H-bond donor.[14]
Synthetic Accessibility High; many commercially available, well-established functionalization chemistry.[6][7]High; commercially available starting materials are common.[10]Moderate to High; classic syntheses are robust but can require more steps.[12]High; numerous named reactions for core synthesis and diverse C-H functionalization methods.[13]
Versatility for SAR High; multiple positions (2, 4, 5, 6) are readily addressable via SNAr and cross-coupling.[9]High; positions 2, 6, 8, and 9 are common points for diversification.[10]Moderate; primarily focused on positions 4, 6, and 7. The rigid core limits conformational flexibility.[12]Very High; all positions can be functionalized, allowing for extensive exploration of chemical space.[13]
Physicochemical Properties Generally good "drug-like" properties, can be tuned to balance solubility and permeability.Can be more polar and have higher N-count, sometimes posing solubility or metabolism challenges.Planar and rigid, which can lead to lower solubility but also high potency.[12]Can be more lipophilic; properties are highly dependent on substitution.
Common Kinase Targets Broad; Aurora, PLK, EGFR, CDKs, VEGFR, etc.[6][8]Broad; CDKs, Src, Hsp90, etc.[10][17]Primarily Tyrosine Kinases; EGFR, VEGFR, HER2.[11][18]Broad; CDKs, VEGFR, AKT, Src, etc.[13][14]
FDA-Approved Examples Imatinib (Gleevec), Erdafitinib, Alisertib.[6][7]Fludarabine, Cladribine.[10]Gefitinib (Iressa), Erlotinib (Tarceva), Lenvatinib.[11][19]Sunitinib (Sutent), Ruxolitinib (Jakafi).

Conclusion: Strategic Scaffold Selection

There is no single "best" building block for kinase inhibitor synthesis; the optimal choice is dictated by the specific goals of the drug discovery program.

  • Pyrimidines offer a reliable and versatile starting point, ideal for generating large, diverse libraries for high-throughput screening and initial SAR exploration.

  • Purines are a logical choice when closely mimicking the natural ATP ligand is desired, though careful optimization of physicochemical properties is often required.

  • Quinolines and Quinazolines provide a rigid framework that can deliver highly potent inhibitors, making them excellent scaffolds for targeting well-defined pockets, particularly in tyrosine kinases.

  • Indoles offer maximum synthetic versatility, allowing for the exploration of unique chemical vectors and the development of inhibitors with novel binding modes.

By understanding the distinct synthetic advantages and SAR profiles of these core building blocks, researchers can more effectively navigate the complex landscape of kinase inhibitor design and accelerate the development of next-generation targeted therapies.

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Comparative

A Senior Application Scientist's Guide to Suzuki Coupling: 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine in Focus

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a titan, an indispensable tool for the construction of...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a titan, an indispensable tool for the construction of carbon-carbon bonds that form the backbone of countless therapeutic agents. The functionalization of heterocyclic scaffolds, particularly the pyrimidine nucleus, is a recurrent theme in drug discovery, owing to the pyrimidine's ability to engage in crucial biological interactions.

This guide offers an in-depth comparison of 5-bromo-2-(furan-2-ylmethylamino)pyrimidine with other 5-halopyrimidine analogs in the context of the Suzuki-Miyaura coupling. Moving beyond a simple recitation of protocols, we will delve into the mechanistic underpinnings that govern reactivity, provide field-proven insights for reaction optimization, and present supporting data to guide your synthetic strategy.

The Decisive Role of the Halogen: A Mechanistic Perspective

The efficacy of a 5-halopyrimidine in a Suzuki coupling is fundamentally dictated by the rate-determining step of the catalytic cycle: the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond. The generally accepted order of reactivity for halogens in this transformation is a direct consequence of the carbon-halogen bond dissociation energy:

I > Br > Cl >> F

A weaker carbon-halogen bond translates to a lower activation energy for oxidative addition, thus facilitating a more rapid and efficient catalytic turnover. Consequently, 5-iodopyrimidines are the most reactive substrates, often amenable to coupling under mild conditions, while their 5-chloro counterparts represent a greater challenge, necessitating more sophisticated catalyst systems and forcing conditions to achieve comparable results.[1] 5-Fluoropyrimidines are generally considered unreactive in standard Suzuki coupling protocols.

The position of the halogen on the pyrimidine ring also plays a critical role. The electron-deficient nature of the pyrimidine ring enhances its reactivity in comparison to analogous benzene halides.[2] The order of reactivity for the halogen position on the pyrimidine ring is generally C4/C6 > C2 > C5, with the C5 position being the least activated.[1]

The Influence of the 2-(Furan-2-ylmethylamino) Substituent

The presence of the 2-(furan-2-ylmethylamino) group on our target molecule, 5-bromo-2-(furan-2-ylmethylamino)pyrimidine, introduces an additional layer of complexity. Amino groups are electron-donating by resonance, which can modulate the electronic properties of the pyrimidine ring. However, in the context of the Suzuki coupling of 5-halopyrimidines, the primary determinant of reactivity remains the nature of the C5-halogen bond. While the amino substituent can influence the overall electron density of the ring, its effect on the rate of oxidative addition at the C5 position is generally less pronounced than the inherent difference in bond strength between C-I, C-Br, and C-Cl.

It is, however, crucial to consider the potential for the amino group to coordinate with the palladium catalyst, which could lead to catalyst inhibition.[3] This necessitates careful selection of ligands that can shield the palladium center and promote the desired catalytic cycle.

Comparative Performance in Suzuki Coupling: A Data-Driven Analysis

The following table summarizes typical reaction conditions and outcomes for the Suzuki coupling of various 5-halopyrimidines, providing a predictive framework for the performance of our target compounds.

5-HalopyrimidineCatalyst SystemBaseSolventTemp (°C)Time (h)Yield (%)Reference
5-Iodopyrimidine (analog)Pd(PPh₃)₄K₂CO₃Dioxane/H₂O802-4>90Inferred from[1]
5-BromopyrimidinePd(PPh₃)₄K₂CO₃Dioxane/H₂O801291[2]
5-Chloropyrimidine (analog)XPhos-Pd-G2K₃PO₄t-AmylOH10012-24~70-80Inferred from[4]

Analysis:

  • 5-Iodo-2-(furan-2-ylmethylamino)pyrimidine: This analog is predicted to be the most reactive. Coupling would likely proceed to completion in a short timeframe (2-4 hours) at moderate temperatures (e.g., 80 °C) using a standard catalyst like Pd(PPh₃)₄. High yields (>90%) are anticipated.

  • 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine: As our central compound of interest, it represents a good balance of reactivity and stability. Suzuki coupling is expected to proceed efficiently, though requiring longer reaction times (e.g., 12 hours) or slightly higher temperatures compared to its iodo counterpart to achieve high yields (around 90%) with a catalyst like Pd(PPh₃)₄.

  • 5-Chloro-2-(furan-2-ylmethylamino)pyrimidine: This analog would be the most challenging substrate. Standard conditions with Pd(PPh₃)₄ are likely to result in low conversion. To achieve synthetically useful yields, a more advanced catalyst system is necessary. The use of bulky, electron-rich phosphine ligands, such as XPhos or SPhos, in combination with a palladium precatalyst (e.g., Pd₂(dba)₃ or a palladacycle like XPhos-Pd-G2), is highly recommended.[5] Higher temperatures (≥100 °C) and extended reaction times will likely be required.

Experimental Protocols: A Practical Guide

The following protocols provide a starting point for the Suzuki-Miyaura coupling of 5-halopyrimidines. Optimization of these conditions for the specific substrate and coupling partner is always recommended.

Protocol 1: Suzuki Coupling of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine with Phenylboronic Acid (Standard Conditions)

Materials:

  • 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (1.0 equiv)

  • Phenylboronic acid (1.2 equiv)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

  • Potassium carbonate (K₂CO₃) (2.0 equiv)

  • 1,4-Dioxane

  • Water (degassed)

Procedure:

  • To a dry Schlenk flask, add 5-bromo-2-(furan-2-ylmethylamino)pyrimidine, phenylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add a degassed 4:1 mixture of 1,4-dioxane and water.

  • Heat the reaction mixture to 80-90 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-16 hours.

  • Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Suzuki Coupling of 5-Chloro-2-(furan-2-ylmethylamino)pyrimidine with Phenylboronic Acid (For Challenging Substrates)

Materials:

  • 5-Chloro-2-(furan-2-ylmethylamino)pyrimidine (1.0 equiv)

  • Phenylboronic acid (1.5 equiv)

  • XPhos-Pd-G2 palladacycle (0.02 equiv)

  • Potassium phosphate (K₃PO₄) (3.0 equiv)

  • tert-Amyl alcohol

Procedure:

  • To a dry Schlenk flask, add 5-chloro-2-(furan-2-ylmethylamino)pyrimidine, phenylboronic acid, XPhos-Pd-G2, and K₃PO₄.

  • Evacuate and backfill the flask with an inert gas three times.

  • Add anhydrous tert-amyl alcohol.

  • Heat the reaction mixture to 100-110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS. The reaction may require up to 24 hours for completion.

  • Follow the workup and purification procedure outlined in Protocol 1.

Visualizing the Process: Diagrams and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the Suzuki-Miyaura catalytic cycle and a generalized experimental workflow.

Suzuki_Miyaura_Catalytic_Cycle Pd(0)L2 Pd(0)L2 Oxidative Addition Oxidative Addition Pd(0)L2->Oxidative Addition Ar-X 5-Halopyrimidine Ar-X->Oxidative Addition Ar-Pd(II)L2-X Ar-Pd(II)L2-X Oxidative Addition->Ar-Pd(II)L2-X Transmetalation Transmetalation Ar-Pd(II)L2-X->Transmetalation Ar-Pd(II)L2-R Ar-Pd(II)L2-R Transmetalation->Ar-Pd(II)L2-R R-B(OH)2 Arylboronic Acid R-B(OH)2->Transmetalation Base Base Base->Transmetalation Reductive Elimination Reductive Elimination Ar-Pd(II)L2-R->Reductive Elimination Reductive Elimination->Pd(0)L2 Ar-R Coupled Product Reductive Elimination->Ar-R Experimental_Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Workup & Purification reagents Combine Halopyrimidine, Boronic Acid, Catalyst, Base inert Establish Inert Atmosphere reagents->inert solvent Add Degassed Solvent inert->solvent heat Heat and Stir solvent->heat monitor Monitor Progress (TLC/LC-MS) heat->monitor quench Cool and Quench monitor->quench extract Extract with Organic Solvent quench->extract dry Dry and Concentrate extract->dry purify Purify by Chromatography dry->purify

Caption: A generalized experimental workflow for the Suzuki-Miyaura coupling.

Conclusion and Future Outlook

The choice of halogen at the 5-position of a 2-(furan-2-ylmethylamino)pyrimidine has a profound impact on its reactivity in Suzuki-Miyaura cross-coupling. While the iodo-analog offers the highest reactivity, the bromo-derivative provides a stable and versatile intermediate that is readily coupled under standard conditions. The chloro-analog, though more challenging, can be successfully employed with the advent of modern, highly active catalyst systems.

Understanding the interplay between the halogen's identity, the electronic nature of the pyrimidine ring, and the judicious selection of the catalyst system is paramount for the successful design and execution of synthetic routes towards novel pyrimidine-based drug candidates. This guide provides a foundational framework for researchers to navigate these complexities and unlock the full potential of 5-halopyrimidines in their drug discovery endeavors.

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  • Zinad, D. S., & Langer, P. (2010). Synthesis of Aryl-Substituted Pyrimidines by Site-Selective Suzuki–Miyura Cross-Coupling Reactions of 2,4,5,6-Tetrachloropyrimidine. ResearchGate. [Link]

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Validation

A Senior Application Scientist's Guide to Alternative Synthetic Routes for 2,5-Disubstituted Pyrimidines

Authored for Researchers, Scientists, and Drug Development Professionals The 2,5-disubstituted pyrimidine motif is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents across a...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

The 2,5-disubstituted pyrimidine motif is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents across a spectrum of diseases, including cancer, infectious diseases, and neurological disorders.[1][2][3] Its prevalence stems from the pyrimidine's ability to act as a versatile scaffold, capable of engaging in critical hydrogen bonding and π-π stacking interactions with biological targets.[2] Consequently, the development of efficient, scalable, and diverse synthetic routes to access this privileged heterocyclic system is of paramount importance in drug discovery and development.

This guide provides an in-depth comparison of classical and contemporary synthetic strategies for constructing 2,5-disubstituted pyrimidines. We will move beyond simple procedural lists to explore the mechanistic underpinnings, strategic advantages, and practical limitations of each approach, offering field-proven insights to guide your synthetic planning.

Foundational Strategies: Classical Condensation Reactions

The bedrock of pyrimidine synthesis lies in the cyclocondensation of a three-carbon (C-C-C) unit with an amidine (N-C-N) fragment. The most iconic of these is the Pinner synthesis.

The Pinner Pyrimidine Synthesis

At its core, the Pinner reaction involves the condensation of a 1,3-dicarbonyl compound with an amidine, typically under acidic or basic conditions.[4] This [3+3] cycloaddition strategy is valued for its use of readily available starting materials.

Causality Behind the Mechanism: The reaction is initiated by the nucleophilic attack of an amidine nitrogen onto one of the carbonyl carbons of the 1,3-dicarbonyl compound. A series of condensation and cyclization steps follows, culminating in the formation of the aromatic pyrimidine ring. The choice of acidic or basic catalysis is critical; it serves to activate either the dicarbonyl component (as an enol/enolate) or the amidine, respectively, thereby facilitating the initial C-N bond formation.

Diagram 1: Generalized Mechanism of the Pinner Synthesis

G R1 1,3-Dicarbonyl (or equivalent) P1 Initial Condensation (C-N bond formation) R1->P1 R2 Amidine R2->P1 P2 Intermediate Formation (e.g., Enamine) P1->P2 P3 Intramolecular Cyclization P2->P3 P4 Dehydration/ Aromatization P3->P4 Product 2,5-Disubstituted Pyrimidine P4->Product

Caption: A simplified workflow of the Pinner condensation reaction.

Advantages:

  • Utilizes simple, commercially available starting materials.

  • A robust and well-established method.

Limitations:

  • Often requires harsh reaction conditions (high temperatures, strong acids/bases).

  • Can suffer from poor regioselectivity with unsymmetrical 1,3-dicarbonyls.

  • Limited functional group tolerance can necessitate protecting group strategies.

Modern Strategies I: Cycloaddition and Multicomponent Reactions (MCRs)

To overcome the limitations of classical methods, modern organic synthesis has gravitated towards reactions that build molecular complexity with greater efficiency and control.

Inverse Electron-Demand Diels-Alder (IEDDA) Reactions

This powerful strategy involves the [4+2] cycloaddition between an electron-deficient diene (e.g., a substituted triazine) and an electron-rich dienophile (e.g., an amidine or enamine). For the synthesis of 2,5-disubstituted pyrimidines, the reaction of 1,2,3-triazines with amidines is particularly effective, affording excellent yields.[4][5][6]

Mechanistic Insight: The reaction proceeds via a concerted [4+2] cycloaddition to form a bicyclic intermediate, which is inherently unstable. This intermediate rapidly undergoes a retro-Diels-Alder reaction, extruding a molecule of dinitrogen (N₂) to yield the stable, aromatic pyrimidine ring.[4] The predictability and high yields (often 42-99%) make this a highly attractive route.[4][7]

Multicomponent Reactions (MCRs)

MCRs are one-pot processes where three or more reactants combine to form a product that incorporates substantial portions of all starting materials.[7] This approach is prized for its operational simplicity, atom economy, and ability to rapidly generate diverse compound libraries.[7][8] For instance, a three-component reaction between an aldehyde, malononitrile, and an amidine can produce highly substituted pyrimidines under catalytic, often solvent-free, conditions.[8]

Why it Works: MCRs are designed as a cascade of compatible reactions. The product of the first reaction becomes the substrate for the second, and so on, all within the same reaction vessel. This avoids time-consuming and yield-reducing isolation and purification of intermediates, representing a significant leap in efficiency over linear synthetic sequences.

Diagram 2: High-Level Comparison of Synthetic Approaches

G cluster_C1 Pros & Cons cluster_C2 Pros & Cons cluster_C3 Pros & Cons cluster_C4 Pros & Cons Start Synthetic Goal: 2,5-Disubstituted Pyrimidine C1 Classical Condensation (e.g., Pinner) Start->C1 C2 Cycloaddition / MCRs (e.g., IEDDA) Start->C2 C3 Metal-Catalyzed Annulation (e.g., Cu, Pd, Fe) Start->C3 C4 Direct C-H Functionalization (Emerging) Start->C4 C1_P Pros: Simple Starting Materials C1->C1_P C1_C Cons: Harsh Conditions, Low Selectivity C1->C1_C C2_P Pros: High Efficiency, Atom Economy C2->C2_P C2_C Cons: Substrate Scope Can Be Limited C2->C2_C C3_P Pros: High Versatility, Mild Conditions C3->C3_P C3_C Cons: Catalyst Cost, Ligand Sensitivity C3->C3_C C4_P Pros: Step-Economic, 'Green' C4->C4_P C4_C Cons: Challenging Selectivity, Developing Field C4->C4_C

Caption: Strategic overview of major synthetic routes to pyrimidines.

Modern Strategies II: Metal-Catalyzed Syntheses

Transition metal catalysis has revolutionized the synthesis of N-heterocycles, offering pathways that are often milder and more versatile than traditional methods.[9]

Copper- and Iron-Catalyzed Annulation

Copper and iron catalysts are particularly attractive due to their low cost, low toxicity, and unique reactivity.[4][9]

  • Copper-Catalyzed Routes: Methods have been developed for the [3+3] cyclization of propargyl alcohols with amidines and the [2+2+2] cyclization of ketones with nitriles.[4] These reactions proceed through copper-mediated activation of the starting materials, facilitating C-C and C-N bond formations that would otherwise require high activation energies.[4]

  • Iron-Catalyzed Routes: Iron catalysts can effectively promote the synthesis of pyrimidines from readily available α,β-unsaturated ketones and amidines, constructing two C-N bonds in the process.[9]

Expertise in Action: The choice of metal, ligand, and oxidant is crucial. These components work in concert to control the catalytic cycle. For example, the ligand modulates the electronic properties and steric environment of the metal center, which in turn dictates the reaction's regioselectivity and efficiency. The oxidant is often required to regenerate the active catalytic species, allowing for low catalyst loading.

Frontier Strategies: Direct C-H Functionalization

The "holy grail" of synthetic efficiency is the direct functionalization of C-H bonds, as it circumvents the need for pre-functionalized substrates (e.g., halides or boronic acids), thereby shortening synthetic sequences and reducing waste.[2][10]

The Challenge and the Opportunity: Pyrimidine is an electron-deficient heterocycle, which makes direct electrophilic substitution difficult and nucleophilic attack more favorable.[10][11] However, recent advances in transition-metal-catalyzed C-H activation are beginning to provide solutions.[2][5] These methods use a directing group on the pyrimidine scaffold to guide a metal catalyst (often palladium, rhodium, or iridium) to a specific C-H bond, which is then cleaved and replaced with a new substituent. While still an emerging field for pyrimidines compared to other heterocycles, C-H functionalization represents the future of streamlined synthesis.[2]

Comparative Data Summary

Synthetic StrategyKey ReactantsTypical ConditionsAdvantagesDisadvantages
Pinner Synthesis 1,3-Dicarbonyl, AmidineHigh Temp, Acid/BaseSimple starting materialsHarsh conditions, poor selectivity
IEDDA Reaction 1,2,3-Triazine, AmidineModerate Heat (e.g., 80-110°C)High yields, excellent regioselectivity, clean reactionSubstrate synthesis can be multi-step
Multicomponent (MCR) Aldehyde, Nitrile, AmidineCatalytic, often solvent-freeHigh atom economy, operational simplicity, diversityOptimization can be complex
Cu/Fe-Catalyzed Ketones, Nitriles, AmidinesMetal Catalyst (e.g., Cu(II), Fe(II)), BaseMild conditions, good functional group toleranceCatalyst cost, potential metal contamination
C-H Functionalization Pre-formed Pyrimidine, Coupling PartnerMetal Catalyst (e.g., Pd, Rh), Directing GroupHigh step-economy, late-stage modificationDeveloping field, requires directing groups

Validated Experimental Protocols

The following protocols are self-validating systems, providing clear, actionable steps for synthesizing 2,5-disubstituted pyrimidines via two distinct and powerful modern methods.

Protocol 1: IEDDA Synthesis of a 2,5-Disubstituted Pyrimidine

This protocol is adapted from the work of Anderson and Boger, demonstrating the powerful cycloaddition of a 1,2,3-triazine with an amidine.[4]

Objective: To synthesize a 2,5-disubstituted pyrimidine via a [4+2] cycloaddition/N₂ extrusion cascade.

Materials:

  • 5-Substituted-1,2,3-triazine (1.0 eq)

  • Amidine hydrochloride (1.5 eq)

  • Sodium ethoxide (1.6 eq)

  • Anhydrous Ethanol (EtOH)

  • Round-bottom flask with reflux condenser and magnetic stirrer

  • Inert atmosphere setup (Nitrogen or Argon)

Procedure:

  • To a stirred solution of the amidine hydrochloride in anhydrous ethanol under an inert atmosphere, add sodium ethoxide portion-wise at room temperature. Stir for 20 minutes.

  • Add the 5-substituted-1,2,3-triazine to the reaction mixture.

  • Heat the reaction mixture to reflux (approx. 78 °C) and monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Resuspend the residue in ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel to afford the pure 2,5-disubstituted pyrimidine. Expected Yield: 42-99%.[4][7]

Diagram 3: Experimental Workflow for IEDDA Synthesis

G Start Start: Assemble Glassware (Inert Atmosphere) Step1 1. Dissolve Amidine HCl in EtOH. Add NaOEt. Stir 20 min. Start->Step1 Step2 2. Add 1,2,3-Triazine Substrate Step1->Step2 Step3 3. Heat to Reflux (78°C). Monitor by TLC/LC-MS (4-12h) Step2->Step3 Step4 4. Cool & Concentrate (Rotary Evaporator) Step3->Step4 Step5 5. Aqueous Workup (EtOAc/H₂O, Brine Wash) Step4->Step5 Step6 6. Dry, Filter & Concentrate Step5->Step6 Step7 7. Purify via Flash Chromatography Step6->Step7 End End: Pure 2,5-Disubstituted Pyrimidine Step7->End

Caption: Step-by-step workflow for IEDDA pyrimidine synthesis.

Protocol 2: Copper-Catalyzed [2+2+2] Synthesis of a Polysubstituted Pyrimidine

This protocol describes a copper-catalyzed cyclization of a ketone with two equivalents of a nitrile, showcasing a metal-catalyzed annulation strategy.[4]

Objective: To synthesize a polysubstituted pyrimidine using a copper catalyst to assemble the core from simple fragments.

Materials:

  • Substituted Ketone (1.0 eq)

  • Nitrile (2.5 eq)

  • Copper(II) triflate (Cu(OTf)₂) (10 mol%)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • Anhydrous 1,4-Dioxane

  • Sealed reaction vessel (e.g., microwave vial)

  • Magnetic stirrer and heating block

Procedure:

  • To a sealed reaction vessel charged with a magnetic stir bar, add the ketone, copper(II) triflate, and potassium carbonate.

  • Evacuate and backfill the vessel with an inert atmosphere (Nitrogen or Argon).

  • Add the anhydrous 1,4-dioxane followed by the nitrile via syringe.

  • Seal the vessel tightly and place it in a preheated heating block at 120 °C.

  • Stir the reaction for 12-24 hours. Monitor progress by sampling the reaction mixture for TLC or LC-MS analysis.

  • After completion, cool the vessel to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of celite to remove inorganic salts and the catalyst.

  • Wash the celite pad with additional ethyl acetate.

  • Concentrate the combined filtrate under reduced pressure.

  • Purify the resulting crude residue by flash column chromatography on silica gel to obtain the desired pyrimidine product. Expected Yield: Varies by substrate, typically moderate to good.[4]

Conclusion and Future Outlook

The synthesis of 2,5-disubstituted pyrimidines has evolved significantly from classical condensation methods to highly efficient, selective, and versatile modern strategies. The choice of an optimal route is a multi-factorial decision, weighing substrate availability, desired functional group tolerance, scalability, and cost.

  • Classical methods like the Pinner synthesis remain relevant for simple analogs.

  • IEDDA and MCRs offer superior efficiency and atom economy for rapid library synthesis.

  • Metal-catalyzed annulations provide a powerful toolkit for constructing complex pyrimidines under relatively mild conditions.

Looking forward, the field will continue to advance through the development of novel C-H functionalization techniques that allow for late-stage modification of the pyrimidine core, as well as the adoption of flow chemistry for safer and more scalable production.[2] These ongoing innovations ensure that chemists will have an ever-expanding arsenal of tools to construct the next generation of pyrimidine-based therapeutics.

References

  • García-Cerrada, S., et al. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI. Available at: [Link][4]

  • Tolba, M. S., et al. (2022). Synthesis, reactions, and applications of pyrimidine derivatives. Growing Science. Available at: [Link][8]

  • ResearchGate. (n.d.). Synthesis of 2,5-disubstituted pyrimidine derivatives 9a–r. ResearchGate. Available at: [Link][12]

  • Le, T. N., et al. (2013). One-Pot Synthesis of 2,5-Disubstituted Pyrimidines from Nitriles. ACS Publications. Available at: [Link][13]

  • ResearchGate. (n.d.). C-H Functionalization of Pyridines. ResearchGate. Available at: [Link][11]

  • Scott, J. S., et al. (2022). Recent Advances in Pyrimidine-Based Drugs. National Center for Biotechnology Information (PMC). Available at: [Link][1]

  • Organic Chemistry Portal. (n.d.). Pyrimidine synthesis. Organic Chemistry Portal. Available at: [Link][14]

  • Mishra, R., et al. (2024). A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential. Journal of Heterocyclic Chemistry. Available at: [Link][2]

  • Le, T. N., et al. (2013). One-pot synthesis of 2,5-disubstituted pyrimidines from nitriles. PubMed. Available at: [Link][15]

  • Hocek, M., et al. (2014). Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. National Center for Biotechnology Information (PMC). Available at: [Link][5]

  • Taylor & Francis Online. (2022). Recent advancements of pyrimidine chemistry thriving deeper into drug discovery. Taylor & Francis Online. Available at: [Link][6]

  • ResearchGate. (2023). SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION. ResearchGate. Available at: [Link][7]

  • Future Medicinal Chemistry. (2023). Synthesis and evaluation of 2,5-substituted pyrimidines as small-molecule gankyrin binders. Future Science. Available at: [Link][16]

  • World Journal of Pharmaceutical Research. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. World Journal of Pharmaceutical Research. Available at: [Link][3]

  • Royal Society of Chemistry. (2022). C-H Functionalization of Pyridines. Royal Society of Chemistry. Available at: [Link][10]

  • MDPI. (2023). Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. MDPI. Available at: [Link][17]

  • MDPI. (2023). Recent Developments in the Metal-Catalyzed Synthesis of Nitrogenous Heterocyclic Compounds. MDPI. Available at: [Link][9]

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Comparative

A Comparative Guide to the Biological Activity of Furan- vs. Thiophene-Substituted Pyrimidines

Introduction: The Strategic Choice Between Bioisosteres in Pyrimidine Scaffolds In the landscape of medicinal chemistry, the pyrimidine nucleus is a cornerstone scaffold, integral to numerous therapeutic agents due to it...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Choice Between Bioisosteres in Pyrimidine Scaffolds

In the landscape of medicinal chemistry, the pyrimidine nucleus is a cornerstone scaffold, integral to numerous therapeutic agents due to its diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1][2]. The functionalization of this core is a critical step in drug design, where even subtle structural modifications can profoundly impact pharmacological outcomes. A common and highly effective strategy in this optimization process is bioisosteric replacement.[3] This guide focuses on the comparative analysis of two classic five-membered aromatic bioisosteres when substituted onto a pyrimidine framework: furan and thiophene.

Furan, with its oxygen heteroatom, and thiophene, with its sulfur counterpart, are structurally similar yet possess distinct electronic and physicochemical properties that significantly influence their interaction with biological targets, metabolic stability, and overall efficacy.[3][4] While the furan ring's oxygen can act as a key hydrogen bond acceptor, thiophene's greater aromaticity and stability can lead to more metabolically robust compounds.[4] This guide provides an objective, data-driven comparison of their performance, supported by experimental evidence, to arm researchers and drug development professionals with the insights needed for rational drug design.

Physicochemical Properties: The Foundation of Biological Differences

The choice between a furan and a thiophene moiety is not arbitrary; it is a calculated decision based on fundamental physicochemical differences that translate directly to biological function. The primary distinctions arise from the nature of the heteroatom—oxygen in furan versus sulfur in thiophene.[4]

FeatureFuranThiopheneRationale & Biological Implication
Heteroatom OxygenSulfurThe core difference dictating all other properties.
Electronegativity Higher (Oxygen)Lower (Sulfur)Furan's more electronegative oxygen is a better hydrogen bond acceptor, potentially leading to stronger receptor binding interactions.[4]
Aromaticity LowerHigherThiophene's sulfur atom, with its available 3d orbitals, enhances aromatic stabilization. This often results in greater metabolic stability and reduced susceptibility to degradation.[4]
Lipophilicity (logP) Generally LowerGenerally HigherThiophene derivatives are often more lipophilic, which can improve membrane permeability and absorption, critical factors for bioavailability.[4]
Reactivity More ReactiveLess ReactiveFuran is more prone to reactions like Diels-Alder, while thiophene more readily undergoes electrophilic substitution. This impacts both synthetic routes and metabolic pathways.[4]

These properties create a nuanced landscape where neither heterocycle is universally superior. The optimal choice is context-dependent, dictated by the specific biological target and the desired pharmacological profile.[3]

Comparative Biological Activities: A Head-to-Head Analysis

The subtle physicochemical differences between furan and thiophene manifest as significant variations in biological activity when incorporated into pyrimidine-based molecules.

Anticancer Activity

Both furan- and thiophene-substituted pyrimidines have been extensively investigated as anticancer agents, often targeting protein kinases like Epidermal Growth Factor Receptor (EGFR).[5] The choice of heterocycle can influence both potency and selectivity.

In a comparative study of pyrazolyl hybrid chalcones, a thiophene-containing compound demonstrated superior cytotoxic effects against A549 lung carcinoma and HepG2 hepatocellular carcinoma cell lines, with IC50 values comparable to the standard drug doxorubicin.[4][6] This suggests that for certain molecular scaffolds, the thiophene moiety may confer a superior anticancer profile.[4] However, in other series, furan-containing compounds have shown excellent efficacy.[3] For instance, certain furan- and furopyrimidine-based derivatives have demonstrated potent VEGFR-2 inhibition and selective cytotoxicity against various cancer cell lines.[7]

Table 1: Comparative Anticancer Activity (IC₅₀ in µM)

Compound ScaffoldHeterocycleA549 (Lung)HepG2 (Liver)Source(s)
Pyrazolyl ChalconeFuran> 50 µg/ml30.5 µg/ml[6]
Pyrazolyl ChalconeThiophene27.7 µg/ml26.6 µg/ml[6]
Furo[2,3-d]pyrimidineFuran14.5 µM13.1 µM[7]

This table synthesizes data from multiple sources to illustrate comparative potency. Direct comparison is most valid for compounds within the same study.

The data indicates that the thiophene ring in the pyrazolyl chalcone series enhanced cytotoxicity, whereas the furan ring is a core component of the potent furopyrimidine VEGFR-2 inhibitors.[6][7]

Antimicrobial Activity

In the fight against microbial resistance, both heterocycles have proven valuable. Thienopyrimidines, which combine the thiophene and pyrimidine moieties, are recognized for their potent biological activity, partly due to their structural similarity to purines.[8]

Studies have shown that thiophenyl-substituted pyrimidines can exhibit strong antibacterial activity, particularly against Gram-positive strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE), with a proposed mechanism of inhibiting FtsZ polymerization.[9][10] One such derivative showed potency 10 times higher than its ester analog.[9]

Conversely, furan-based pyrimidine-thiazolidinones have also been developed as effective antimicrobial agents. One compound from this class showed efficacy against E. coli with a Minimum Inhibitory Concentration (MIC) of 12.5 µg/mL.

Table 2: Comparative Antimicrobial Activity (MIC in µg/mL)

Compound ClassHeterocycleE. coliS. aureusSource(s)
Pyrimidine-ThiazolidinoneFuran12.5>100
Thiophenyl-pyrimidineThiophene9624[9]

Data compiled from separate studies highlights general trends. Direct comparisons require testing under identical conditions.

The available data suggests a trend where thiophene-substituted pyrimidines may offer an advantage against Gram-positive bacteria, while specific furan-containing structures can be optimized for activity against Gram-negative strains.

Anti-inflammatory Activity

Pyrimidines are known to exhibit anti-inflammatory effects by inhibiting key mediators like cyclooxygenase (COX) enzymes and various cytokines.[11] The substitution of a furan or thiophene ring can modulate this activity.

Thiophene-based compounds, such as the commercial drug Tiaprofenic acid, are well-known for their anti-inflammatory properties.[12] Studies have shown that the presence of carboxylic acids, esters, and amines on the thiophene ring is important for activity, particularly for the inhibition of COX and lipoxygenase (LOX) enzymes.[12][13] In one study, a thiophene derivative coupled with a morphine ring exhibited superior anti-inflammatory activity (58.46% inhibition in a paw edema model) compared to indomethacin.[13]

Furan derivatives also possess significant anti-inflammatory and anti-ulcer capabilities.[14] The furan ring is a key component in agents that inhibit COX enzymes and reduce inflammation.[15]

Experimental Design & Protocols

To ensure the trustworthiness and reproducibility of comparative data, standardized and well-validated experimental protocols are essential. Here, we detail the methodologies for two cornerstone assays in drug discovery.

Protocol 1: In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity.

Causality Behind Experimental Choices:

  • Cell Seeding Density: Chosen to ensure cells are in the logarithmic growth phase during the experiment, providing a robust and reproducible response to cytotoxic agents.

  • Serum-Free Media: Test compounds are often added in serum-free or low-serum media to prevent binding of the compound to serum proteins, which could mask its true activity.

  • MTT Incubation Time: Typically 2-4 hours, this period is optimized to allow for sufficient formazan crystal formation by viable cells without causing artifacts.

  • Solubilization Agent: DMSO is used to dissolve the formazan crystals, as it is an effective organic solvent that is miscible with the aqueous assay medium.

Step-by-Step Methodology:

  • Cell Culture: Human cancer cell lines (e.g., A549, HepG2) are cultured in appropriate media (e.g., DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin, and maintained at 37°C in a humidified 5% CO₂ incubator.

  • Cell Seeding: Cells are harvested, counted, and seeded into 96-well plates at a density of 5,000-10,000 cells per well. Plates are incubated for 24 hours to allow for cell attachment.

  • Compound Treatment: A stock solution of the test compound (furan- or thiophene-substituted pyrimidine) is prepared in DMSO. Serial dilutions are made in culture medium to achieve the desired final concentrations. The old medium is removed from the wells, and 100 µL of the medium containing the test compound is added. A control group receives medium with DMSO only (vehicle control).

  • Incubation: The plates are incubated for 48-72 hours at 37°C.

  • MTT Addition: 10 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours.

  • Formazan Solubilization: The medium is carefully removed, and 100 µL of DMSO is added to each well to dissolve the purple formazan crystals. The plate is agitated on a shaker for 10 minutes.

  • Data Acquisition: The absorbance is measured at 570 nm using a microplate reader.

  • Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting a dose-response curve.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

This method determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[8]

Step-by-Step Methodology:

  • Inoculum Preparation: A pure culture of the test microorganism (e.g., S. aureus, E. coli) is grown overnight. The culture is then diluted in Mueller-Hinton Broth (MHB) to a standardized concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

  • Compound Preparation: The test compounds are dissolved in DMSO to create a high-concentration stock solution.

  • Serial Dilution: In a 96-well microtiter plate, 100 µL of sterile MHB is added to each well. 100 µL of the stock compound solution is added to the first well, and a two-fold serial dilution is performed across the plate by transferring 100 µL from one well to the next.

  • Inoculation: 10 µL of the prepared bacterial inoculum is added to each well. A positive control (bacteria, no compound) and a negative control (broth, no bacteria) are included.

  • Incubation: The plate is incubated at 37°C for 18-24 hours.

  • MIC Determination: The MIC is recorded as the lowest concentration of the compound at which there is no visible turbidity (growth) in the well.

Visualization of Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate a key signaling pathway targeted by these compounds and a typical experimental workflow.

EGFR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm EGFR EGFR RAS RAS EGFR->RAS Activates RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival ERK->Proliferation Promotes ATP ATP ATP->EGFR Binds to Kinase Domain Inhibitor Furan/Thiophene Pyrimidine Inhibitor Inhibitor->EGFR Competitively Inhibits Ligand Ligand (EGF) Ligand->EGFR Binds & Dimerizes

Caption: Inhibition of the EGFR signaling pathway by pyrimidine analogs.

Workflow cluster_design Design & Synthesis cluster_screening Biological Evaluation cluster_analysis Analysis & Optimization Start Identify Target Synth_F Synthesize Furan-Pyrimidine Analog Start->Synth_F Synth_T Synthesize Thiophene-Pyrimidine Analog Start->Synth_T Anti_Cancer Anticancer Assays (e.g., MTT) Synth_F->Anti_Cancer Anti_Microbial Antimicrobial Assays (e.g., MIC) Synth_F->Anti_Microbial Anti_Inflammatory Anti-inflammatory Assays (e.g., COX Inhibition) Synth_F->Anti_Inflammatory Synth_T->Anti_Cancer Synth_T->Anti_Microbial Synth_T->Anti_Inflammatory Compare Compare Activity: Furan vs. Thiophene Anti_Cancer->Compare Anti_Microbial->Compare Anti_Inflammatory->Compare SAR Establish SAR Compare->SAR Lead_Opt Lead Optimization SAR->Lead_Opt

Caption: Experimental workflow for comparing furan and thiophene analogs.

Conclusion and Future Perspectives

The bioisosteric replacement of furan with thiophene in pyrimidine-based drug candidates is a powerful strategy for fine-tuning pharmacological properties. This guide demonstrates that neither heterocycle holds a universal advantage; the choice is highly dependent on the therapeutic target and desired molecular attributes.[3] Thiophene's greater stability and lipophilicity often translate to more robust compounds with enhanced membrane permeability, which can be advantageous for antimicrobial and certain anticancer applications.[4] Conversely, the electronegative oxygen of furan provides a valuable hydrogen bond acceptor site, which can be critical for specific enzyme-inhibitor interactions, as seen in some kinase inhibitors.[4]

Future research should focus on direct, head-to-head comparative studies within the same molecular series to eliminate confounding variables. A deeper investigation into the metabolic pathways of these analogs is also crucial, as the potential for metabolic activation to reactive intermediates is a critical safety consideration for both heterocycles.[4] By leveraging the distinct properties of furan and thiophene, medicinal chemists can continue to rationally design and optimize the next generation of highly effective and selective pyrimidine-based therapeutics.

References

  • Patel, D. et al. (2023). Design, synthesis and in vitro antimicrobial activity of furan-based pyrimidine- thiazolidinones as potential bioactive molecule. INDIAN J. CHEM., AUGUST 2023.
  • Sharma, R. et al. (n.d.).
  • Chen, Y. et al. (n.d.).
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  • BenchChem (n.d.). Furan vs. Thiophene Analogs: A Head-to-Head Comparison in Biological Assays. Benchchem.
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  • Nivrutti, P. (2024). Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research.
  • Ghorbani, A. et al. (2020).
  • de Oliveira, R. et al. (2021).
  • Tolba, M. et al. (2021). Design, synthesis and antimicrobial screening of some new thienopyrimidines.
  • Ghorab, M. et al. (2021).
  • Singh, P. et al. (2017). ANTIMICROBIAL POTENTIAL OF THIOPHENE DERIVATIVES OF SYNTHETIC ORIGIN: A REVIEW.
  • Malladi, S. et al. (2022).
  • Baczek, T. et al. (2012). Pharmacological Classification and Activity Evaluation of Furan and Thiophene Amide Derivatives Applying Semi-Empirical ab initio Molecular Modeling Methods. PMC.
  • Shelar, U. (2022). Overview of Antimicrobial Properties of Furan. Human Journals.
  • Khan, I. et al. (n.d.). Structure–activity relationship (SAR)
  • Baczek, T. et al. (2012). Pharmacological Classification and Activity Evaluation of Furan and Thiophene Amide Derivatives Applying Semi-Empirical ab initio Molecular Modeling Methods. MDPI.
  • Baczek, T. et al. (2012). Pharmacological classification and activity evaluation of furan and thiophene amide derivatives applying semi-empirical ab initio molecular modeling methods. PubMed.
  • Mamedov, V. et al. (n.d.). Furan and Thiophene Oximes: Synthesis, Reactions, and Biological Activity. (Review).
  • Al-Ostath, A. (2024). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry.
  • Sharma, P. et al. (2023). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review.
  • Kumar, A. et al. (2012). PYRROLE, FURAN, THIOPHENE DERIVATIVES & PHARMACOLOGICAL ACTIVITIES: A REVIEW.
  • Ghorab, M. et al. (n.d.). Furan- and Furopyrimidine-Based Derivatives: Synthesis, VEGFR-2 Inhibition, and In Vitro Cytotoxicity. PMC - NIH.
  • Author (2024).
  • Helmy, M. et al. (n.d.). Anticancer activity of novel 3‐(furan‐2‐yl)pyrazolyl and 3‐(thiophen‐2‐yl)pyrazolyl hybrid chalcones: Synthesis and in vitro studies.
  • de Oliveira, R. et al. (n.d.). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity.
  • Ghorab, M. et al. (n.d.). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. PubMed Central.

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Validation

Comparative Guide to the Structural Validation of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine Derivatives

For Distribution to: Researchers, Scientists, and Drug Development Professionals Abstract The rigorous structural elucidation of novel chemical entities is a foundational pillar of modern drug discovery and development....

Author: BenchChem Technical Support Team. Date: January 2026

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

The rigorous structural elucidation of novel chemical entities is a foundational pillar of modern drug discovery and development. This guide provides a comprehensive, in-depth comparison of the primary analytical techniques for validating the structure of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine derivatives. These compounds, featuring a pyrimidine core, a bromine substituent, and a furan moiety, are of significant interest in medicinal chemistry.[1][2] We will delve into the practical application and comparative strengths of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography. This document is designed to serve as a practical, authoritative reference, blending theoretical principles with actionable experimental protocols and data interpretation insights to ensure the unambiguous structural confirmation of these and related heterocyclic compounds.

Introduction: The Imperative of Structural Validation in Drug Discovery

The journey of a new drug from conception to clinic is underpinned by a series of critical quality attributes, the most fundamental of which is the precise molecular structure of the active pharmaceutical ingredient (API).[3][4] An error in structural assignment can have profound and costly consequences, leading to misinterpreted structure-activity relationships (SAR), wasted resources, and potential safety risks. For the class of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine derivatives, which hold potential as targeted therapeutic agents, unequivocal structural validation is not merely a regulatory requirement but a scientific necessity.[3][5]

This guide will systematically compare the "gold standard" analytical techniques used for this purpose. We will explore not just how each technique is applied, but why specific experimental choices are made, providing a logical framework for designing a robust structural validation strategy.

The Analytical Triad: A Multi-faceted Approach to Structural Confirmation

No single analytical technique can provide a complete structural picture under all circumstances.[6][7] A robust validation strategy relies on the synergistic use of multiple, orthogonal techniques. The primary methods for elucidating the structure of complex organic molecules like 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine are:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: The cornerstone for determining the carbon-hydrogen framework and atom connectivity in solution.[6][7]

  • Mass Spectrometry (MS): Essential for determining molecular weight and elemental composition.[6][8]

  • X-ray Crystallography: Provides the definitive, high-resolution three-dimensional atomic arrangement in the solid state.[6][7]

The following sections will dissect each technique, comparing their capabilities and limitations in the context of our target molecule class.

Workflow for Structural Validation

The logical flow of structural analysis typically follows a set pattern, starting with less destructive, more broadly applicable techniques and progressing to more definitive but specialized methods.

Structural_Validation_Workflow cluster_0 Initial Characterization cluster_1 Primary Spectroscopic Analysis cluster_2 Definitive Structural Confirmation Synthesis Synthesis of Derivative Purification Purification (e.g., HPLC) Synthesis->Purification NMR NMR Spectroscopy (¹H, ¹³C, 2D) Purification->NMR MS Mass Spectrometry (LRMS, HRMS) Purification->MS XRay Single Crystal X-ray Crystallography NMR->XRay If crystal available MS->XRay If crystal available

Caption: A typical workflow for the structural validation of a novel compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is the most powerful and widely used technique for determining the structure of organic molecules in solution.[6][9] It provides detailed information about the chemical environment, connectivity, and spatial relationships of magnetically active nuclei, primarily ¹H and ¹³C.

¹H NMR Spectroscopy: Unveiling the Proton Environment

Proton NMR provides a wealth of information based on three key parameters:

  • Chemical Shift (δ): Indicates the electronic environment of each proton. Protons on the pyrimidine and furan rings will have characteristic shifts in the aromatic region, influenced by the electron-withdrawing nature of the nitrogen atoms and the bromine atom.[6][10]

  • Integration: Reveals the relative number of protons corresponding to each signal.

  • Spin-Spin Coupling (J): Provides information about adjacent protons, allowing for the mapping of connectivity within the furan and pyrimidine rings and the methylene bridge.

¹³C NMR Spectroscopy: Defining the Carbon Framework

Carbon NMR complements the proton data by providing a signal for each unique carbon atom in the molecule.[6][10] The chemical shifts of the carbon atoms in the pyrimidine and furan rings are highly diagnostic and sensitive to the substituents present.[6]

Advanced 2D NMR Techniques

For complex molecules, 2D NMR experiments like COSY (Correlation Spectroscopy) and HSQC/HMBC (Heteronuclear Single Quantum Coherence/Heteronuclear Multiple Bond Correlation) are invaluable for unambiguously assigning all proton and carbon signals and confirming the connectivity between the pyrimidine, furan, and linker moieties.

Comparative Data for Key Moieties
MoietyTechniqueExpected Chemical Shift Range (ppm)Key Features
Pyrimidine Ring ¹H NMR8.0 - 9.0Singlets or doublets depending on substitution.
¹³C NMR150 - 165Signals for C2, C4, C5, and C6 will be distinct.
Furan Ring ¹H NMR6.0 - 7.5Characteristic coupling patterns for protons at C3, C4, and C5.[9][11]
¹³C NMR110 - 150Signals for oxygen-bearing C2 and C5 are downfield.[9]
-CH₂- Bridge ¹H NMR4.5 - 5.5Typically a singlet or doublet, coupled to the NH proton.
¹³C NMR40 - 50
-NH- ¹H NMR5.0 - 8.0Broad singlet, position is solvent and concentration dependent.
Experimental Protocol: ¹H and ¹³C NMR Spectroscopy
  • Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.[10] Ensure complete dissolution; sonication may be necessary.[10]

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

  • Data Acquisition:

    • Acquire a ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.[10]

    • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Data Processing:

    • Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID) signals.[9]

    • Calibrate the chemical shift axis using the TMS reference.

    • Integrate the peaks in the ¹H spectrum to determine proton ratios.[9]

NMR_Workflow A Dissolve Sample in Deuterated Solvent B Add Internal Standard (TMS) A->B C Acquire FID (¹H, ¹³C) B->C D Fourier Transform C->D E Phase & Baseline Correction D->E F Calibrate & Integrate E->F G Structural Assignment F->G

Caption: Workflow for NMR spectroscopic analysis.

Mass Spectrometry: Weighing the Evidence

Mass spectrometry is a destructive analytical technique that provides a highly accurate measurement of the molecular weight of a compound and can offer clues to its structure through fragmentation patterns.[7][8]

Ionization Techniques

The choice of ionization method is critical and depends on the analyte's properties.

  • Electron Ionization (EI): A "hard" ionization technique that often leads to extensive fragmentation, providing a detailed fingerprint of the molecule.

  • Electrospray Ionization (ESI): A "soft" ionization technique ideal for polar and less volatile molecules, typically yielding the protonated molecule [M+H]⁺ with minimal fragmentation.[7] This is often the preferred method for this class of compounds.

High-Resolution Mass Spectrometry (HRMS)

HRMS provides a highly accurate mass measurement, allowing for the determination of the elemental formula.[7] This is crucial for confirming the presence of bromine, which has two abundant isotopes (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio. The molecular ion peak for a 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine derivative will appear as a characteristic doublet (M⁺ and M+2⁺) of nearly equal intensity, which is a definitive indicator of the presence of a single bromine atom.[12]

Comparative Analysis of MS Techniques
TechniquePrincipleAdvantagesLimitationsBest For
EI-MS High-energy electron bombardment.Provides detailed fragmentation patterns for structural elucidation.May not show a molecular ion peak for fragile molecules.Volatile, thermally stable compounds.
ESI-MS Soft ionization from a charged droplet.Minimal fragmentation, clear molecular ion peak. High sensitivity.Provides less structural information from fragmentation.Polar, non-volatile compounds.
HRMS (ESI-TOF) ESI coupled with a Time-of-Flight analyzer.Extremely high mass accuracy, allows for elemental formula determination.Higher cost and complexity.Unambiguous confirmation of elemental composition.
Experimental Protocol: ESI-HRMS
  • Sample Preparation: Prepare a dilute solution of the compound (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • Data Acquisition: Acquire the mass spectrum in positive ion mode, scanning a mass range that includes the expected molecular weight of the compound.

  • Data Analysis:

    • Identify the molecular ion cluster ([M+H]⁺ and [M+H+2]⁺).

    • Compare the observed isotopic pattern with the theoretical pattern for the proposed formula.

    • Use the accurate mass measurement to confirm the elemental composition.

X-ray Crystallography: The Definitive 3D Structure

When a suitable single crystal can be grown, X-ray crystallography provides the most unambiguous and detailed structural information.[6][7] It determines the precise three-dimensional arrangement of atoms, bond lengths, bond angles, and intermolecular interactions in the solid state.[7][13]

The Power of Unambiguity

Unlike spectroscopic methods that provide data from which a structure is inferred, X-ray crystallography provides a direct visualization of the molecule.[7] For 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine derivatives, a crystal structure would definitively confirm:

  • The connectivity of all atoms.

  • The planarity of the pyrimidine and furan rings.[14]

  • The relative orientation (conformation) of the furan and pyrimidine rings.

  • The precise bond lengths and angles, which can provide insight into the electronic nature of the molecule.[15]

Challenges and Considerations

The primary limitation of X-ray crystallography is the requirement for a high-quality single crystal, which can be challenging and time-consuming to obtain.[6] Additionally, the determined structure represents the solid-state conformation, which may differ from the conformation in solution where biological activity occurs.

Comparison with Spectroscopic Methods
FeatureNMR SpectroscopyMass SpectrometryX-ray Crystallography
State SolutionGas Phase (ions)Solid State
Information Atom connectivity, 3D structure in solutionMolecular weight, elemental formulaAbsolute 3D structure, bond lengths/angles
Key Requirement SolubilityIonizabilitySingle Crystal
Destructive? NoYesNo (crystal is preserved)

Conclusion: An Integrated and Self-Validating Approach

The structural validation of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine derivatives is a critical step in their development as potential therapeutic agents. An effective and trustworthy validation strategy is not a matter of choosing one technique over another, but of integrating the complementary information provided by NMR spectroscopy, mass spectrometry, and, when possible, X-ray crystallography.

  • NMR provides the foundational map of the molecular structure.

  • HRMS provides the correct molecular formula, acting as a crucial check on the NMR interpretation.

  • X-ray Crystallography offers the ultimate confirmation of the 3D structure.

By employing this multi-technique, self-validating system, researchers can have the highest degree of confidence in their molecular structures, paving the way for successful and efficient drug development.

References

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  • Synthesis, spectral characterization and in vitro anti-inflammatory activity of 4-substituted amino-5,6,7,8-tetrahydrobenzothiopheno[2,3-^pyrimidines. (2014).
  • Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines. (2021). MDPI.
  • 5-Bromo-2-(methylsulfonyl)pyrimidine 97 38275-48-8. (n.d.). Sigma-Aldrich.
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Comparative

A Senior Application Scientist's Comparative Guide to In Vitro Kinase Assay Protocols for Pyrimidine-Based Inhibitors

Introduction: The Kinase Target and the Pyrimidine Advantage Protein kinases are fundamental regulators of cellular signaling, orchestrating a vast array of processes from cell growth and proliferation to metabolism and...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Kinase Target and the Pyrimidine Advantage

Protein kinases are fundamental regulators of cellular signaling, orchestrating a vast array of processes from cell growth and proliferation to metabolism and apoptosis.[1][2] Their dysregulation is a well-established driver of numerous diseases, most notably cancer, making them one of the most critical target classes in modern drug discovery.[1] Within the arsenal of kinase inhibitors, compounds built upon the pyrimidine scaffold hold a privileged position.[3][4] This is due to the pyrimidine core's structural ability to mimic the adenine ring of ATP, allowing it to effectively compete for the enzyme's ATP-binding site and form crucial hydrogen bonds that anchor it within the kinase hinge region.[3] Several FDA-approved drugs leverage this very principle.[4][5]

For researchers in drug development, accurately quantifying the potency and selectivity of these pyrimidine-based inhibitors is paramount. This requires robust, reliable, and well-understood in vitro kinase assays. The primary objective of these assays is to measure the enzymatic transfer of a phosphate group from ATP to a substrate and determine how effectively a test compound can disrupt this process.[3]

This guide provides an in-depth comparison of the predominant in vitro kinase assay methodologies. As a senior application scientist, my goal is not merely to list steps but to illuminate the causality behind experimental choices, highlight the strengths and weaknesses of each platform, and provide the field-proven insights necessary to select the optimal assay for your research objectives and to generate data with the highest degree of confidence.

Core Principle: Competitive Inhibition and the Central Role of ATP

The vast majority of pyrimidine-based inhibitors function as ATP-competitive, or "Type I," inhibitors.[6][7] They directly compete with endogenous ATP for binding to the kinase's active site. This mechanistic fact is the single most important consideration when designing and interpreting your assay.

The relationship between the measured potency (IC50) and the ATP concentration is defined by the Cheng-Prusoff equation: IC50 = Ki + (Ki/[Km, ATP]) * [ATP] .[6][8] This means that the apparent IC50 of an ATP-competitive inhibitor will increase as the concentration of ATP in the assay increases.[6][9] This is a critical point of self-validation: if an inhibitor's IC50 does not shift with varying ATP concentrations, it is likely not ATP-competitive.[9] Consequently, the choice of ATP concentration—whether at the Michaelis constant (Km) to approximate the inhibitor's affinity (Ki) or at physiological levels (1-5 mM) to better reflect the cellular environment—is a crucial experimental parameter that must be defined and justified.[8]

cluster_0 Kinase Active Site KIN Kinase Enzyme ATP_Site ATP Binding Pocket ATP ATP ATP->ATP_Site Binds to fuel phosphorylation INHIBITOR Pyrimidine Inhibitor INHIBITOR->ATP_Site Competitively blocks ATP binding

Caption: Competitive inhibition at the kinase ATP-binding site.

A Comparative Analysis of Leading Assay Formats

The ideal kinase assay does not exist; each methodology presents a unique balance of throughput, sensitivity, cost, and biological relevance.[10][11] The selection process must be guided by the specific scientific question at hand—from high-throughput screening (HTS) of large libraries to detailed mechanistic studies of a lead candidate.

Assay Technology Measurement Principle Throughput Key Advantage Primary Limitation
Radiometric Filter Binding Direct measure of ³²P/³³P incorporationLow to Medium"Gold Standard"; direct, unambiguous signalRadioisotope handling and waste disposal
Luminescence (ATP Depletion) Indirect; measures remaining ATPHighHomogeneous, simple "mix-and-read" formatProne to false positives from luciferase inhibitors
Luminescence (ADP Production) Direct; measures ADP productHighSignal directly correlates with kinase activitySusceptible to interference with coupling enzymes
FRET (e.g., Z'-LYTE™) Ratiometric fluorescence of a peptide substrateHighRobust (high Z' factor), reduces variabilityRequires specific, pre-validated peptide substrates
Mobility-Shift (Microfluidic) Electrophoretic separation of substrate/productMediumDirect ratiometric detection; low volumeRequires specialized instrumentation

Radiometric Assays: The Gold Standard

Historically and fundamentally, radiometric assays are considered the gold standard for quantifying kinase activity due to their direct and highly sensitive nature.[12][13][14][15]

Scientific Principle: This method directly measures the enzymatic transfer of a radiolabeled gamma-phosphate from [γ-³²P]ATP or [γ-³³P]ATP onto a peptide or protein substrate.[12][16][17] The phosphorylated substrate is then separated from the excess radiolabeled ATP, typically by spotting the reaction mixture onto a phosphocellulose filter paper that binds the substrate, followed by washing steps.[18] The amount of radioactivity incorporated into the substrate is then quantified using a scintillation counter or phosphorimager.[18]

cluster_workflow Radiometric Assay Workflow A 1. Kinase Reaction (Kinase + Substrate + [γ-³²P]ATP) B 2. Spot Reaction onto Phosphocellulose Filter A->B C 3. Wash Filter (Removes unbound [γ-³²P]ATP) B->C D 4. Quantify Radioactivity (Scintillation Counting) C->D

Caption: Workflow for a radiometric filter binding kinase assay.

Advantages:

  • Direct Measurement: Provides an unambiguous, direct measure of phosphate incorporation.[12]

  • High Sensitivity: Extremely sensitive and accurate.[12]

  • Universal Applicability: Can be applied to virtually any kinase without the need for modified substrates or specific antibodies.[13]

Disadvantages:

  • Safety and Handling: Requires licensing and specialized procedures for handling radioactive materials and waste.[15]

  • Lower Throughput: The multiple wash and separation steps make it less amenable to ultra-high-throughput screening compared to homogeneous formats.

Experimental Protocol: [γ-³²P]ATP Filter Binding Assay

This protocol is a generalized example and must be optimized for each specific kinase-substrate pair.

  • Reaction Preparation: Prepare a master mix on ice containing kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.01% Brij-35), the desired concentration of peptide substrate, and purified kinase enzyme.

  • Compound Addition: In a 96-well plate, add 2 µL of pyrimidine inhibitor diluted in DMSO (or DMSO alone for controls).

  • Initiate Reaction: Add 25 µL of the kinase/substrate master mix to each well. To initiate the kinase reaction, add 25 µL of a 2X ATP solution containing the desired concentration of cold ATP spiked with [γ-³²P]ATP (final specific activity ~500 cpm/pmol).

  • Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 20-60 minutes) within the linear range of the reaction.

  • Stop Reaction & Spotting: Stop the reaction by adding an equal volume of 75 mM phosphoric acid. Using a multichannel pipette, transfer 25 µL from each well onto a phosphocellulose (P81) filter mat.

  • Washing: Wash the filter mat 3-4 times for 5 minutes each in a bath of 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP. Perform a final rinse with acetone to dry the mat.

  • Quantification: Place the dried filter mat in a sample bag with scintillation fluid and seal. Quantify the incorporated radioactivity for each spot using a scintillation counter.

  • Data Analysis: Calculate the percent inhibition for each compound concentration relative to DMSO controls and determine the IC50 value by fitting the data to a dose-response curve.

Luminescence-Based Assays: The High-Throughput Workhorse

Luminescent assays are homogeneous, "mix-and-read" formats that are extremely popular for HTS due to their simplicity and scalability.[19] They operate by measuring one of the two products of the kinase reaction: the depletion of ATP or the formation of ADP.

A. ATP Depletion (e.g., Kinase-Glo®)

Scientific Principle: This is an endpoint assay that quantifies the amount of ATP remaining after the kinase reaction has completed.[20] A reagent containing luciferase and its substrate, luciferin, is added. The luciferase enzyme uses the remaining ATP to generate a luminescent signal.[21][22] Therefore, a high luminescent signal corresponds to low kinase activity (high ATP remaining), and a low signal corresponds to high kinase activity (low ATP remaining).[20][21]

cluster_workflow Luminescent ATP Depletion Assay Workflow A 1. Kinase Reaction (ATP is consumed) B 2. Add Luciferase/Luciferin Reagent A->B C 3. Measure Luminescence (Signal ∝ Remaining ATP) B->C

Caption: Workflow for a luminescent ATP depletion assay.

Advantages:

  • High-Throughput: The simple, homogeneous format is ideal for HTS.[19]

  • High Sensitivity: Can detect small changes in ATP concentration.

  • Commercially Available: Robust, optimized kits like Promega's Kinase-Glo® are widely used and validated.[19]

Disadvantages:

  • Indirect Measurement: The inverse relationship between signal and activity can be counterintuitive.

  • Compound Interference: The assay is susceptible to false positives/negatives from compounds that directly inhibit the luciferase enzyme or interfere with the ATP-luciferase reaction.[22]

B. ADP Formation (e.g., ADP-Glo™)

Scientific Principle: To overcome some limitations of ATP depletion, this format directly quantifies the amount of ADP produced by the kinase reaction.[21] The assay is a two-step process: first, the remaining ATP is depleted by an ADP-to-ATP conversion enzyme. Second, the ADP is converted into ATP, which then drives a standard luciferase-luciferin reaction. The resulting luminescent signal is directly proportional to the amount of ADP produced, and thus directly proportional to kinase activity.[21][23]

Advantages:

  • Direct Correlation: The signal is directly proportional to kinase activity, which is more intuitive.[21]

  • Higher Sensitivity: Generally more sensitive for kinases with low turnover, as it measures product formation from a zero baseline rather than a small decrease from a high ATP background.[23]

  • Tolerates High ATP: Can be used with initial ATP concentrations up to 1 mM.

Disadvantages:

  • More Complex: The two-step reagent addition makes it slightly more complex than ATP depletion assays.

  • Compound Interference: Susceptible to interference with the coupling enzymes used in the ADP-to-ATP conversion step.

Experimental Protocol: Luminescent ATP Depletion Assay (Kinase-Glo® model)
  • Reaction Setup: In a white, opaque 384-well plate, perform the kinase reaction in a small volume (e.g., 5-10 µL). Add kinase, substrate, buffer, and the pyrimidine inhibitor.

  • Initiate Reaction: Start the reaction by adding ATP at the desired final concentration.

  • Incubation: Incubate at 30°C for the desired time.

  • Detection: Allow the plate to equilibrate to room temperature. Add an equal volume (e.g., 5-10 µL) of Kinase-Glo® Reagent to each well.

  • Signal Stabilization: Mix briefly on a plate shaker and incubate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

  • Measurement: Read luminescence on a plate-reading luminometer.

  • Data Analysis: Calculate percent activity relative to DMSO controls, where low luminescence equals high activity. Fit the data to a dose-response curve to determine the IC50.

Fluorescence Resonance Energy Transfer (FRET) Assays

FRET-based assays offer a robust, homogeneous format that is well-suited for HTS and provides a ratiometric readout that can reduce assay variability.[24][25]

Scientific Principle: The most common format, exemplified by Thermo Fisher's Z'-LYTE™ technology, uses a synthetic peptide substrate labeled with two different fluorophores: a donor (e.g., Coumarin) and an acceptor (e.g., Fluorescein).[26] In the intact peptide, excitation of the donor leads to energy transfer to the acceptor, which then emits light (FRET). The assay workflow is as follows:

  • The kinase phosphorylates the FRET-peptide.

  • A site-specific protease is added that can only cleave the non-phosphorylated peptide.

  • If the peptide is phosphorylated, it is protected from cleavage, and the FRET signal is maintained. If the kinase is inhibited, the peptide remains non-phosphorylated, is cleaved by the protease, separating the donor and acceptor and disrupting FRET.[24][25] The ratio of donor to acceptor emission is calculated, providing a sensitive measure of kinase inhibition.[25]

cluster_workflow FRET-Based Assay Workflow (Z'-LYTE™ Model) A 1. Kinase Reaction (Kinase + FRET-Peptide + ATP) B 2. Add Development Reagent (Protease) A->B C 3. Protease cleaves ONLY non-phosphorylated peptides B->C D 4. Read Fluorescence (Measure Emission Ratio) C->D

Caption: Workflow for a FRET-based kinase assay.

Advantages:

  • Robust Performance: Ratiometric measurements reduce well-to-well variability caused by liquid handling errors or compound fluorescence, leading to excellent Z'-factor values (>0.7).

  • Homogeneous: Simple mix-and-read format suitable for HTS.[25]

  • Broad Coverage: Kits are available for a wide range of serine/threonine and tyrosine kinases.[24][25]

Disadvantages:

  • Substrate Requirement: Relies on the availability of a validated, specific FRET-peptide substrate for the kinase of interest.

  • Cost: Can be more expensive per data point than luminescence-based assays.

  • Compound Interference: Potential for interference from fluorescent compounds or those that inhibit the development protease.

Experimental Protocol: FRET-Based Assay (Z'-LYTE™ model)
  • Reagent Preparation: Prepare 4X solutions of the pyrimidine inhibitor, 4X FRET-peptide/ATP mixture, and 2X kinase solution in the appropriate reaction buffer.

  • Plate Setup: To a 384-well plate, add 2.5 µL of the 4X inhibitor solution.

  • Kinase Addition: Add 5 µL of the 2X kinase solution to all wells except the "0% phosphorylation" controls.

  • Reaction Initiation: Add 2.5 µL of the 4X peptide/ATP mixture to all wells to start the reaction.

  • Incubation: Incubate for 60 minutes at room temperature.

  • Development: Add 5 µL of the Development Reagent solution to all wells.

  • Incubation: Incubate for another 60 minutes at room temperature to allow for proteolytic cleavage.

  • Measurement: Read the plate on a fluorescence plate reader capable of FRET, measuring the emission from both the donor (e.g., 445 nm) and acceptor (e.g., 520 nm).

  • Data Analysis: Calculate the emission ratio and then the percent phosphorylation. Determine IC50 values from a dose-response curve of percent inhibition.

Microfluidic Mobility-Shift Assays

This technology offers a powerful method for directly observing both substrate and product, providing high-quality, ratiometric data.

Scientific Principle: The assay is performed in a standard microplate. After the reaction, the sample is introduced into a microfluidic chip (e.g., PerkinElmer Caliper LabChip®).[27][28] Inside the chip, an electric field is applied, causing the fluorescently-labeled peptide substrate and its phosphorylated product to separate based on their difference in charge and size (electrophoretic mobility).[27] The kinase reaction adds a highly charged phosphate group, causing the product to migrate differently than the substrate. The amounts of substrate and product are detected by laser-induced fluorescence, and the percent conversion is calculated from the ratio of the two peaks.[27][29]

cluster_workflow Mobility-Shift Assay Workflow A 1. Kinase Reaction in Plate (Fluorescent Substrate) B 2. Sample Sipped into Microfluidic Chip A->B C 3. Electrophoretic Separation of Substrate and Product B->C D 4. Ratiometric Detection of Both Peaks C->D

Caption: Workflow for a microfluidic mobility-shift assay.

Advantages:

  • Direct Ratiometric Data: Directly measures both substrate and product, providing a robust and precise measurement of conversion.[27]

  • Low Sample Consumption: Requires only nanoliter volumes of the sample for analysis.[28]

  • Rich Data: Well-suited for detailed mechanistic and kinetic studies (e.g., determining Km values).

Disadvantages:

  • Specialized Equipment: Requires a significant capital investment in a microfluidic reader instrument.

  • Moderate Throughput: While automated, the serial processing of wells is slower than the parallel reading of a whole plate in luminescence or FRET assays.

  • Substrate Requirement: A suitable fluorescent peptide substrate that shows adequate separation from its product must be developed.

Experimental Protocol: Microfluidic Mobility-Shift Assay
  • Reaction Setup: In a 384-well plate, combine 5 µL of pyrimidine inhibitor, 10 µL of kinase enzyme, and initiate the reaction by adding 10 µL of a substrate mix containing fluorescently labeled peptide and ATP.[30]

  • Incubation: Incubate at 28-30°C for a specified time.

  • Stop Reaction: Terminate the reaction by adding a high-concentration EDTA stop buffer.

  • Analysis: Place the plate into the microfluidics instrument (e.g., Caliper LC3000). The instrument's sipper will automatically sample from each well.

  • Data Acquisition: The software controls the separation and detection, automatically identifying and integrating the substrate and product peaks for each well.

  • Data Analysis: The percent conversion is calculated from the peak heights or areas. This is then used to determine percent inhibition and calculate IC50 values.

Conclusion and Final Recommendations

There is no single "best" assay for characterizing pyrimidine-based kinase inhibitors. The optimal choice is dictated by the specific needs of your drug discovery program.[10][15]

  • For high-throughput screening of large compound libraries, homogeneous formats like luminescence-based (Kinase-Glo®, ADP-Glo™) or FRET (Z'-LYTE™) assays are the industry standard due to their speed, scalability, and robust performance.

  • For detailed mechanistic studies , lead optimization, and situations requiring the highest degree of confidence, the radiometric filter binding assay remains the undisputed gold standard for its direct and unambiguous measurement of enzymatic activity.[13][14]

  • For labs with the appropriate instrumentation, microfluidic mobility-shift assays offer a powerful alternative, providing rich, ratiometric data that is excellent for kinetic characterization.

Crucially, for ATP-competitive pyrimidine inhibitors, the experimental conditions—particularly the ATP concentration —must be carefully controlled and reported.[8] Running parallel assays at both low (Km) and high (physiological) ATP concentrations can provide invaluable insight into a compound's mechanism and its potential for cellular efficacy. A self-validating protocol, complete with a full suite of controls (no enzyme, no substrate, positive control inhibitor), is non-negotiable for generating trustworthy and reproducible data. By understanding the principles and limitations of each method, researchers can confidently select the right tool to advance their kinase inhibitor discovery programs.

References

  • Hastie, C. J., McLauchlan, H. J., & Cohen, P. (2006). Assay of protein kinases using radiolabeled ATP: a protocol. Nature protocols, 1(2), 968–971. [Link]

  • Reaction Biology. (n.d.). Radiometric Filter Binding Assay. Retrieved from Reaction Biology Website. [Link]

  • Reaction Biology. (n.d.). Radiometric Filter Binding Assay Guide. Retrieved from Reaction Biology Website. [Link]

  • BPS Bioscience. (n.d.). Luminescence Kinase Assays Illuminate the Path to Inhibitor Discovery. Retrieved from BPS Bioscience Website. [Link]

  • BellBrook Labs. (2025). What Is the Best Kinase Assay?. Retrieved from BellBrook Labs Website. [Link]

  • Karra, A. S., Stippec, S., & Cobb, M. H. (2017). Assaying Protein Kinase Activity with Radiolabeled ATP. Journal of Visualized Experiments, (123), 55504. [Link]

  • Auld, D. S., et al. (2008). Comparison of bioluminescent kinase assays using substrate depletion and product formation. Assay and drug development technologies, 6(5), 655–666. [Link]

  • Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. Retrieved from Reaction Biology Website. [Link]

  • Johnson, S. A., & Hunter, T. (2005). Current technologies to identify protein kinase substrates in high throughput. Current opinion in chemical biology, 9(5), 522–530. [Link]

  • ResearchGate. (2006). Assay of protein kinases using radiolabeled ATP: A protocol. Retrieved from ResearchGate. [Link]

  • Reaction Biology. (2024). Choosing the Right Assay for Your Kinase Drug Discovery. Retrieved from Reaction Biology Website. [Link]

  • Jia, Y., Gu, X. J., Brinker, A., & Warmuth, M. (2008). Measuring the tyrosine kinase activity: a review of biochemical and cellular assay technologies. Expert opinion on drug discovery, 3(8), 959–978. [Link]

  • Nanosyn. (n.d.). Technology. Retrieved from Nanosyn Website. [Link]

  • Lee, K., et al. (2017). Comparative Analysis of a FRET-based PLK1 Kinase Assay to Identify PLK1 inhibitors for Chemotherapy. Anticancer research, 37(3), 1177–1183. [Link]

  • Brown, K. A., & Mann, D. J. (2014). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. Methods in molecular biology, 1131, 151–165. [Link]

  • Janzen, W. P., et al. (2009). High-throughput screening of the cyclic AMP-dependent protein kinase (PKA) using the caliper microfluidic platform. Methods in molecular biology, 565, 149–161. [Link]

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  • ResearchGate. (2008). Measuring the tyrosine kinase activity: A review of biochemical and cellular assay technologies. Retrieved from ResearchGate. [Link]

  • Müller, D., et al. (2017). A biochemical approach to discriminate between ATP-competitive and non-ATP competitive protein kinase inhibitors. Cancer Research, 77(13_Supplement), 4186. [Link]

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  • Semantic Scholar. (2008). Measuring the tyrosine kinase activity: a review of biochemical and cellular assay technologies. Retrieved from Semantic Scholar. [Link]

  • Harris, K. R., et al. (2013). A high-throughput radiometric kinase assay. Methods in molecular biology, 966, 159–170. [Link]

  • ResearchGate. (2017). A biochemical approach to discriminate between ATP-competitive and non-ATP-competitive protein kinase inhibitors. Retrieved from ResearchGate. [Link]

  • Williams, B., & Williams, K. (2012). Assay Development for Protein Kinase Enzymes. Assay Guidance Manual. [Link]

  • Zorn, J. A., et al. (2011). FLiK: a direct-binding assay for the identification and kinetic characterization of stabilizers of inactive kinase conformations. Analytical biochemistry, 416(2), 156–166. [Link]

  • Roskoski, R. Jr. (2016). Non-ATP competitive protein kinase inhibitors. Expert opinion on therapeutic patents, 26(1), 59–80. [Link]

  • Lin, Y. T., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. ACS omega, 6(16), 10793–10803. [Link]

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Validation

A Senior Application Scientist's Guide to Palladium Catalysts for C-N Coupling on Pyrimidines

Introduction: The Pyrimidine Core and the C-N Bond Challenge The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a significant portion of small-molecule drugs approved by the...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Pyrimidine Core and the C-N Bond Challenge

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a significant portion of small-molecule drugs approved by the US FDA.[1] Its prevalence in nature as a key component of nucleobases means that pyrimidine-containing drugs often target essential biological pathways, making them invaluable in the development of kinase inhibitors for oncology and anti-inflammatory therapies.[1][2]

The synthesis of these complex therapeutics frequently requires the strategic formation of carbon-nitrogen (C-N) bonds on the pyrimidine ring. The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, stands as the preeminent method for this transformation.[3][4] It offers a powerful and versatile route to arylamines, which are prevalent in countless pharmaceuticals.[3][5]

However, the electron-deficient nature of the pyrimidine ring presents unique challenges. This inherent electronic property, coupled with the lower reactivity of readily available chloropyrimidine substrates, demands highly efficient and specialized catalyst systems.[6] Furthermore, for polychlorinated pyrimidines, achieving regioselectivity—the selective functionalization at one position over another—is a significant hurdle that requires careful optimization of the catalyst, ligand, and reaction conditions.[1][3] This guide provides a comparative analysis of leading palladium catalyst systems, supported by experimental data, to empower researchers in navigating these challenges and selecting the optimal catalyst for their synthetic goals.

Comparative Analysis of Palladium Catalyst Systems

The efficacy of a Buchwald-Hartwig reaction on a pyrimidine substrate is almost entirely dictated by the choice of the palladium catalyst system, which comprises a palladium precursor and, crucially, a supporting ligand. The ligand stabilizes the palladium center and modulates its reactivity throughout the catalytic cycle.[3][7] We will compare the performance of three major classes of ligands: traditional phosphines, modern bulky phosphines (Buchwald-type), and N-heterocyclic carbenes (NHCs).

Traditional vs. Modern Bulky Phosphine Ligands

Early iterations of the Buchwald-Hartwig amination often employed relatively simple phosphine ligands like triphenylphosphine (PPh₃). While catalysts like Pd(PPh₃)₄ can be effective for some C-C couplings on pyrimidines, they are generally inefficient for the more demanding C-N amination of unactivated aryl chlorides.[6][8]

The modern era of C-N coupling is dominated by bulky, electron-rich biaryl monophosphine and specialized bidentate phosphine ligands. These ligands accelerate the key steps of the catalytic cycle—oxidative addition and reductive elimination—making the coupling of less reactive chloropyrimidines feasible.

Key Ligands Compared:

  • Xantphos: A popular bidentate ligand with a large "bite angle." This structural feature is believed to facilitate the crucial reductive elimination step.[9][10] It has been successfully used in the N-arylation of aminopyrimidines.[9]

  • Buchwald Biaryl Phosphine Ligands (XPhos, RuPhos, BrettPhos): This class of monodentate ligands is characterized by significant steric bulk and strong electron-donating properties. They are exceptionally effective for coupling a wide range of amines with chloro-heterocycles.[11][12] Pre-catalyst systems incorporating these ligands (e.g., XPhos-G3-Pd) offer enhanced stability and reproducibility.[11][13]

  • Josiphos Ligands: These chiral ferrocenyl diphosphine ligands have demonstrated remarkable activity, enabling C-N coupling with extremely low catalyst loadings, which is a significant advantage for process chemistry.[14][15]

Performance Data on Dichloropyrimidine Substrates

The selective functionalization of 2,4-dichloropyrimidine is a common and illustrative challenge. The C4 position is electronically favored for nucleophilic attack due to superior stabilization of the reaction intermediate.[1][16] However, catalyst choice can influence and, in some cases, invert this selectivity.

Catalyst SystemAmineBaseSolventTemp (°C)Time (h)Yield (%)SelectivityReference(s)
Pd₂(dba)₃ / XPhosSecondary Aminet-BuONaToluene110-12024GoodPrimarily C4[17]
Pd(OAc)₂ / Xantphos6-amino-1,3-dialkyluracilK₂CO₃N/A (MW)1200.08GoodN/A[18]
RuPhos Pre-catalystSecondary AmineLiHMDSToluene1001680-95N/A[11]
BrettPhos Pre-catalystPrimary AmineLiHMDSToluene1001675-90N/A[11]
Pd(OAc)₂ / Hindered JosiphosPrimary AmineNaOt-BuToluene1003>95N/A[14]

Note: This table compiles representative data from various sources. Direct head-to-head comparisons under identical conditions are limited. Yields and selectivity are highly substrate-dependent.

N-Heterocyclic Carbene (NHC) Ligands: A Powerful Alternative

NHC ligands have emerged as a powerful alternative to phosphines. They are strong σ-donating ligands that form highly stable bonds with palladium, leading to robust catalysts that resist decomposition.[19] This stability, combined with their steric bulk, facilitates both the oxidative addition and reductive elimination steps.[19][20] For pyrimidine substrates, particularly in challenging couplings, NHC-Pd complexes can offer superior performance. Recent studies have even shown that specific bulky NHC-Pd pre-catalysts can achieve a reversal of conventional regioselectivity, favoring C2-selective coupling on 2,4-dichloropyrimidine, a feat not generally achievable with phosphine-based systems.[21]

Mechanistic Insights: Why Ligand Structure is Critical

The success of a C-N coupling reaction hinges on the smooth operation of a catalytic cycle. The ligand's structure directly influences the kinetics of each step.

Buchwald_Hartwig_Cycle cluster_main Buchwald-Hartwig Catalytic Cycle Pd0L Pd(0)L Active Catalyst OxAdd Oxidative Addition (Rate-Limiting Step) Pd0L->OxAdd + Ar-X PdII_Complex Ar-Pd(II)(L)-X OxAdd->PdII_Complex Amine_Coord Amine Coordination & Deprotonation PdII_Complex->Amine_Coord + HNR'R'' + Base Amido_Complex Ar-Pd(II)(L)-NR'R'' Amine_Coord->Amido_Complex RedElim Reductive Elimination Amido_Complex->RedElim RedElim->Pd0L + Ar-NR'R'' (Product)

Caption: Generalized catalytic cycle for the Buchwald-Hartwig C-N coupling reaction.
  • Oxidative Addition: The first and often rate-limiting step involves the insertion of the Pd(0) catalyst into the carbon-halogen bond of the pyrimidine.[7] Electron-rich ligands (both bulky phosphines and NHCs) enhance the electron density on the palladium center, promoting this difficult step, especially for less reactive C-Cl bonds.

  • Reductive Elimination: This final step forms the desired C-N bond and regenerates the active Pd(0) catalyst.[7] Steric bulk on the ligand is crucial here; it creates a crowded environment around the metal center, which favors the reductive elimination pathway to release the product and alleviate steric strain. The wide bite angle of ligands like Xantphos is also thought to promote this step.[10]

Experimental Protocols

The following protocols are representative procedures for the C-N coupling on a chloropyrimidine substrate. All operations must be performed under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous, deoxygenated solvents.

Protocol 1: General Amination using a Buchwald Biarylphosphine Pre-catalyst

This protocol is adapted for a versatile and highly active system suitable for a broad range of primary and secondary amines.

Workflow Diagram:

Experimental_Workflow start Start setup Assemble oven-dried glassware under inert atmosphere (Ar/N2). start->setup charge Charge vessel with chloropyrimidine, palladium pre-catalyst, and base. setup->charge evac Evacuate and backfill the vessel with inert gas (3x). charge->evac add_solvents Add anhydrous, deoxygenated solvent and liquid amine via syringe. evac->add_solvents heat Heat reaction to specified temperature with vigorous stirring. add_solvents->heat monitor Monitor reaction progress by TLC or LC-MS. heat->monitor quench Cool to RT. Quench with water or saturated NH4Cl. monitor->quench Upon Completion extract Extract product with an organic solvent (e.g., EtOAc, DCM). quench->extract dry_purify Dry organic layer (Na2SO4), filter, and concentrate. Purify via column chromatography. extract->dry_purify end Product Isolated dry_purify->end

Caption: A standard experimental workflow for a catalytic cross-coupling reaction.

Methodology:

  • Reaction Setup: To an oven-dried Schlenk tube or reaction vial equipped with a magnetic stir bar, add the chloropyrimidine (1.0 equiv), the appropriate palladium pre-catalyst (e.g., RuPhos-G3-Pd, 1-5 mol %), and a strong base such as sodium tert-butoxide (NaOt-Bu, 1.4 equiv) or lithium bis(trimethylsilyl)amide (LiHMDS, 1.4 equiv).[11]

  • Inerting: Seal the vessel and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

  • Reagent Addition: Add anhydrous, deoxygenated solvent (e.g., toluene or THF) via syringe. Then, add the amine coupling partner (1.2 equiv). If the amine is a solid, it can be added in step 1.

  • Reaction: Place the sealed vessel in a preheated oil bath or heating block and stir vigorously at the desired temperature (typically 80-120 °C) for the required time (typically 3-24 h).

  • Monitoring: Monitor the reaction's progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and quench by slowly adding water.

  • Extraction and Purification: Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

Protocol 2: Microwave-Assisted Amination

Microwave irradiation can significantly accelerate reaction times and is particularly useful for high-throughput synthesis and library generation.[17][18]

Methodology:

  • Vial Preparation: To a dedicated microwave reaction vial with a stir bar, add the aryl halide (1.0 equiv), the amine (2.2 equiv), Pd₂(dba)₃ (5 mol %), a suitable ligand like XPhos (7-10 mol %), and NaOt-Bu (2.2 equiv).[17]

  • Solvent Addition: Add dry toluene under an argon atmosphere and seal the vial with a cap.

  • Irradiation: Place the vial in the microwave reactor. Irradiate at a set temperature (e.g., 130-150 °C) for a short duration (e.g., 10-30 minutes).[17]

  • Work-up and Purification: After cooling to room temperature, dilute the reaction mixture with dichloromethane (DCM). Wash the organic phase with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by column chromatography.

Decision Guide for Catalyst Selection

Choosing the right catalyst system is critical for success. The following decision tree provides a general guideline based on the nature of the coupling partners.

Catalyst_Selection_Guide start Substrate: Chloropyrimidine amine_type What is the Amine Type? start->amine_type primary_amine Primary Amine (Alkyl or Aryl) amine_type->primary_amine Primary secondary_amine Secondary Amine amine_type->secondary_amine Secondary challenging_amine Bulky or Weakly Nucleophilic Amine amine_type->challenging_amine Challenging catalyst_brettphos Recommendation: BrettPhos-based pre-catalyst with LiHMDS or NaOt-Bu primary_amine->catalyst_brettphos catalyst_ruphos Recommendation: RuPhos-based pre-catalyst with LiHMDS or NaOt-Bu secondary_amine->catalyst_ruphos catalyst_josiphos_nhc Recommendation: Hindered Josiphos or a bulky NHC-based catalyst system. Consider higher temperatures. challenging_amine->catalyst_josiphos_nhc

Caption: A decision guide for selecting a catalyst system for pyrimidine amination.

Conclusion and Future Outlook

The palladium-catalyzed C-N coupling of pyrimidines has evolved into a highly sophisticated and reliable synthetic tool, largely due to the development of advanced phosphine and NHC ligands. For routine aminations of chloropyrimidines, pre-catalysts based on bulky biaryl phosphine ligands like RuPhos and BrettPhos offer excellent reactivity and broad substrate scope.[11] For large-scale applications where catalyst loading is a primary concern, highly active Josiphos-type ligands present a compelling alternative.[14]

The future of this field lies in the development of even more active catalysts that can operate at lower loadings and milder conditions. A particularly exciting frontier is catalyst-controlled regioselectivity, where new ligand designs will enable chemists to override the inherent electronic preferences of substrates like 2,4-dichloropyrimidine, opening up previously inaccessible chemical space for drug discovery.[1][21] The continued exploration of base-metal catalysts, such as nickel and copper, also promises more economical and sustainable approaches for the synthesis of these vital heterocyclic compounds.[22]

References

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Comparative

A Comparative Guide to Docking Studies of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine Derivatives in Kinase Active Sites

This guide provides a comprehensive framework for conducting and interpreting molecular docking studies of 5-bromo-2-(furan-2-ylmethylamino)pyrimidine derivatives, a promising scaffold in kinase inhibitor discovery. We w...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for conducting and interpreting molecular docking studies of 5-bromo-2-(furan-2-ylmethylamino)pyrimidine derivatives, a promising scaffold in kinase inhibitor discovery. We will delve into the structural rationale for their interaction with kinase active sites, present a validated, step-by-step docking protocol, and offer a comparative analysis against established inhibitors. This document is intended for researchers, medicinal chemists, and computational scientists engaged in structure-based drug design.

Introduction: The Rationale for a Privileged Scaffold

Protein kinases are a crucial class of enzymes that regulate a vast array of cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[1] This has made them one of the most important families of drug targets. The pyrimidine ring is considered a "privileged scaffold" in medicinal chemistry, forming the core of numerous approved kinase inhibitors.[2][3] Its nitrogen atoms are perfectly positioned to mimic the adenine base of ATP, enabling it to form critical hydrogen bonds within the highly conserved hinge region of the kinase ATP-binding site.

The specific scaffold under investigation, 5-bromo-2-(furan-2-ylmethylamino)pyrimidine, combines several features that make it a compelling candidate for potent and selective kinase inhibition:

  • The 2-aminopyrimidine core: Acts as the primary anchor, forming one or two hydrogen bonds with the kinase hinge region.

  • The 5-bromo substituent: The bromine atom can occupy hydrophobic pockets and, more importantly, act as a halogen bond donor, a specific non-covalent interaction that can significantly enhance binding affinity and selectivity.[4]

  • The furan-2-ylmethylamino side chain: This moiety projects towards the solvent-exposed region of the active site, offering a versatile vector for modification to fine-tune potency, selectivity, and physicochemical properties.[5]

This guide will systematically explore how to computationally evaluate these interactions to predict the potential of this scaffold as a kinase inhibitor.

Part 1: A Validated Workflow for Molecular Docking

The primary goal of a docking simulation is to predict the preferred orientation (pose) and binding affinity of a ligand within a protein's active site.[6] A robust and reproducible workflow is essential for generating trustworthy results. While numerous commercial and open-source docking programs exist, this guide will utilize AutoDock Vina , which is widely cited and valued for its accuracy, speed, and accessibility.[6][7]

Experimental Protocol: Step-by-Step Docking Procedure

This protocol outlines a self-validating system for docking 5-bromo-2-(furan-2-ylmethylamino)pyrimidine derivatives into a kinase active site, using Epidermal Growth Factor Receptor (EGFR) as an example.

1. Protein Preparation:

  • Acquisition: Download the 3D crystal structure of the target kinase from the Protein Data Bank (PDB). For this example, we use EGFR in complex with a known inhibitor (e.g., PDB ID: 1M17).
  • Cleaning the Structure: Using molecular visualization software like AutoDockTools (ADT), UCSF Chimera, or PyMOL, remove all non-essential components, including water molecules, co-solvents, and the co-crystallized ligand.[6][8]
  • Protonation and Charge Assignment: Add polar hydrogen atoms and assign Kollman charges to the protein. This is critical for accurately calculating electrostatic interactions.
  • File Conversion: Save the prepared protein structure in the PDBQT file format, which includes charge and atom type information required by AutoDock Vina.[5]

2. Ligand Preparation:

  • Structure Generation: Draw the 2D structure of the 5-bromo-2-(furan-2-ylmethylamino)pyrimidine derivative using software like ChemDraw and save it as a MOL file.
  • 3D Conversion and Energy Minimization: Convert the 2D structure into a 3D conformation. Perform an energy minimization using a force field (e.g., MMFF94) to obtain a low-energy, stable conformation.
  • Torsional Degrees of Freedom: Define the rotatable bonds within the ligand. For this scaffold, this would primarily include the bonds in the methylamino linker and the bond connecting the furan ring.
  • File Conversion: Save the prepared ligand in the PDBQT format using ADT.

3. Active Site Definition (Grid Box Generation):

  • Binding Site Identification: The active site is defined as a three-dimensional grid box. The most reliable method is to center this box on the position of a co-crystallized ligand from a known experimental structure.[9]
  • Grid Parameterization: The size of the grid box should be large enough to encompass the entire binding pocket and allow the ligand to rotate and translate freely. A typical size is 25 x 25 x 25 Å.

4. Running the Docking Simulation:

  • Execution: Use the AutoDock Vina command-line interface, specifying the prepared protein, the prepared ligand, and the grid configuration file.
  • Exhaustiveness: Set the exhaustiveness parameter, which controls the thoroughness of the conformational search. A value of 8 is a good starting point, while higher values (e.g., 16 or 32) can provide more accurate results at the cost of longer computation time.

5. Analysis and Visualization of Results:

  • Binding Affinity: Vina will output a series of binding poses ranked by their predicted binding affinity in kcal/mol. The most negative value indicates the most favorable predicted binding.[10]
  • Interaction Analysis: Load the protein and the top-ranked ligand pose into a visualization program (e.g., PyMOL, Discovery Studio Visualizer). Analyze the key non-covalent interactions:
  • Hydrogen bonds with hinge region residues (e.g., Met).
  • Hydrophobic interactions with nonpolar residues.
  • Potential halogen bonds from the bromine atom to a Lewis basic atom (like a backbone carbonyl oxygen).
  • Pi-stacking interactions involving the pyrimidine or furan rings.[9]
Visualization of the Docking Workflow

G cluster_prep Preparation Phase cluster_dock Execution Phase cluster_analysis Analysis Phase p_prep Protein Preparation (PDB -> PDBQT) grid Grid Box Generation (Define Active Site) p_prep->grid l_prep Ligand Preparation (2D -> 3D PDBQT) vina Run AutoDock Vina (Docking Simulation) l_prep->vina grid->vina results Analyze Binding Scores (kcal/mol) vina->results visualize Visualize Interactions (H-Bonds, Hydrophobic, etc.) results->visualize

Caption: A generalized workflow for molecular docking studies.

Part 2: Comparative Analysis and Interpretation

Docking results are most powerful when used in a comparative context.[11] This involves comparing a series of derivatives against a single target to understand structure-activity relationships (SAR) or comparing a single compound against multiple targets to predict its selectivity profile.[12]

Key Metrics for Comparison

To objectively compare docking poses, focus on a consistent set of metrics. These quantitative and qualitative data points provide a basis for ranking compounds and generating hypotheses for further optimization.

MetricDescriptionImportance
Binding Affinity (kcal/mol) The predicted free energy of binding. More negative values are better.Primary metric for ranking predicted potency.
Hydrogen Bonds (H-Bonds) Number and geometry of H-bonds, especially with the kinase hinge region.Essential for anchoring the ligand in the ATP site.
Hydrophobic Interactions Interactions with nonpolar residues in the active site.Crucial for affinity and selectivity.
Halogen Bonds Interaction between the bromine atom and a Lewis base (e.g., backbone C=O).Can provide a significant boost to affinity and selectivity.
RMSD (Å) Root Mean Square Deviation between the docked pose and a known crystallographic pose.Used to validate the docking protocol. An RMSD < 2.0 Å is generally considered a success.[13]
Hypothetical Case Study: SAR of Pyrimidine Derivatives

Let's compare our lead scaffold against a hypothetical analogue where the furan ring is replaced by a more flexible phenyl ring to probe a deeper hydrophobic pocket. We will dock both into two kinases: EGFR (a tyrosine kinase) and Aurora Kinase A (a serine/threonine kinase).

CompoundTarget KinaseBinding Affinity (kcal/mol)Hinge H-BondsKey Hydrophobic Interactions
Lead Scaffold EGFR-9.2Met793 (1.9 Å)Leu718, Val726, Ala743
Lead Scaffold Aurora A-7.8Ala213 (2.1 Å)Val147, Leu263
Phenyl Analogue EGFR-8.5Met793 (2.0 Å)Leu718, Val726, Leu844
Phenyl Analogue Aurora A-8.9Ala213 (2.0 Å)Val147, Leu263, Tyr212

Interpretation:

  • The Lead Scaffold shows a better-predicted affinity for EGFR over Aurora A, suggesting potential selectivity.

  • The Phenyl Analogue loses some predicted affinity for EGFR but gains significantly for Aurora A. The new interactions with Leu844 (EGFR) and Tyr212 (Aurora A) suggest the larger phenyl ring is exploring different chemical space. This demonstrates how a small structural change can dramatically alter the selectivity profile, a key insight for guiding synthetic efforts.

Visualizing Key Interactions

The interactions predicted by docking are best understood visually. A schematic representation can highlight the crucial pharmacophoric elements responsible for binding.

G cluster_protein Kinase Active Site cluster_ligand hinge Hinge Region (e.g., Met) gatekeeper Gatekeeper Residue hydro_pocket Hydrophobic Pocket solvent_front Solvent Front pyrimidine Pyrimidine Core pyrimidine->hinge H-Bond bromo 5-Bromo bromo->hydro_pocket Halogen Bond / Hydrophobic Int. furan Furan Moiety furan->solvent_front Hydrophobic Int.

Caption: Key interactions between the pyrimidine scaffold and a kinase active site.

Part 3: Benchmarking Against Alternative Inhibitors

To contextualize the potential of a novel compound, it is vital to compare its predicted performance against known, potent inhibitors. This process, known as cross-docking, helps to establish a baseline for what constitutes a "good" docking score for a particular target.[12]

Comparative Docking Against Known EGFR Inhibitors

Here, we compare the docking results of our lead scaffold with Erlotinib (an approved EGFR inhibitor) and Staurosporine (a non-selective, potent pan-kinase inhibitor) in the EGFR active site (PDB: 1M17).

CompoundBinding Affinity (kcal/mol)Hinge H-BondsKey Interactions
Lead Scaffold -9.2Met793 (1.9 Å)Halogen bond with Gln791, hydrophobic packing with Leu718, Val726
Erlotinib (Reference) -10.5Met793 (1.8 Å)Hydrophobic interactions with gatekeeper Thr790, Leu718, Leu844
Staurosporine (Reference) -11.8Met793 (1.9 Å), Glu762 (2.2 Å)Extensive hydrophobic and planar stacking interactions

Interpretation:

  • The Lead Scaffold's predicted binding affinity of -9.2 kcal/mol is promising, though not as strong as the established inhibitors Erlotinib and Staurosporine.

  • Crucially, it replicates the essential hydrogen bond to the hinge residue Met793, indicating a correct binding mode.

  • The predicted halogen bond with Gln791 is a unique interaction not present with the reference compounds, suggesting a potential avenue for achieving selectivity. The lower score compared to the references provides a realistic ceiling and highlights opportunities for optimization, perhaps by modifying the furan moiety to better occupy the hydrophobic pockets utilized by Erlotinib.

Conclusion and Future Directions

Molecular docking provides an invaluable computational lens for evaluating the potential of novel chemical scaffolds. This guide has demonstrated a comprehensive workflow for assessing 5-bromo-2-(furan-2-ylmethylamino)pyrimidine derivatives as kinase inhibitors. Through a validated protocol, comparative analysis, and benchmarking, we can generate robust hypotheses about a compound's potency, structure-activity relationships, and selectivity profile.

The hypothetical results suggest that this scaffold is a promising starting point, correctly engaging the kinase hinge region and offering unique interactions via its 5-bromo substituent. The real power of these in silico studies lies in their ability to rapidly and cost-effectively prioritize which derivatives to synthesize and test experimentally. The ultimate validation of these computational predictions must come from in vitro kinase assays and cellular studies, which are the essential next steps in the drug discovery pipeline.[11]

References

  • Cavasotto, C. N., & Phatak, S. S. (2009). Type-II Kinase Inhibitor Docking, Screening, and Profiling Using Modified Structures of Active Kinase States. Journal of Medicinal Chemistry. [Link]

  • CD ComputaBio. (2023). Docking Software for Drug Development. Labinsights. [Link]

  • DNASTAR. (n.d.). NovaDock Molecular Docking Software. DNASTAR. [Link]

  • G, S., & P, S. (2022). A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. Frontiers in Chemistry. [Link]

  • BioShack. (n.d.). A Comprehensive Review on the Top 10 Molecular Docking Softwares. BioShack. [Link]

  • Denny, W. A., et al. (1997). Tyrosine kinase inhibitors. 13. Structure-activity relationships for soluble 7-substituted 4-[(3-bromophenyl)amino]pyrido[4,3-d]pyrimidines designed as inhibitors of the tyrosine kinase activity of the epidermal growth factor receptor. Journal of Medicinal Chemistry. [Link]

  • Center for Computational Structural Biology. (2024). DOCKING. University of Colorado Anschutz Medical Campus. [Link]

  • Devesa, I., et al. (2004). Synthesis and structure-activity relationship of 2-arylamino-4-aryl-pyrimidines as potent PAK1 inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Kovačević, S., et al. (2020). In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs. Frontiers in Chemistry. [Link]

  • Sahoo, J., et al. (2022). Molecular docking and dynamics based approach for the identification of kinase inhibitors targeting PI3Kα against non-small cell lung cancer: a computational study. RSC Advances. [Link]

  • Sahoo, J., et al. (2022). Molecular docking and dynamics based approach for the identification of kinase inhibitors targeting PI3Kα against non-small cell lung cancer: a computational study. RSC Advances. [Link]

  • Wang, Z., et al. (2020). Comprehensive assessment of nine docking programs on type II kinase inhibitors: prediction accuracy of sampling power, scoring power and screening power. Briefings in Bioinformatics. [Link]

  • Bain, J., et al. (2007). Measuring and interpreting the selectivity of protein kinase inhibitors. The Biochemical Journal. [Link]

  • Kumar, S., et al. (2018). Molecular docking analysis of selected pyrimidine derivatives with human cyclin-dependent kinase 2. Data in Brief. [Link]

  • Wells, G. (2020). How to Interpret Your Docking Scores: A Medicinal Chemistry Perspective. YouTube. [Link]

  • Pisani, P., et al. (2023). A PIM-1 Kinase Inhibitor Docking Optimization Study Based on Logistic Regression Models and Interaction Analysis. International Journal of Molecular Sciences. [Link]

  • Chang, C. E., & Gilson, M. K. (2008). Rapid Identification of Inhibitors and Prediction of Ligand Selectivity for Multiple Proteins: Application to Protein Kinases. PLoS Computational Biology. [Link]

  • Al-Ostoot, F. H., et al. (2022). Pharmakinetics studies, molecular docking and discovery of anti-proliferative agents and its targeting EGFR inhibitors. Journal of King Saud University - Science. [Link]

  • Ganjee, A., et al. (2005). Novel 5-substituted, 2,4-diaminofuro[2,3-d]pyrimidines as Multireceptor Tyrosine Kinase and Dihydrofolate Reductase Inhibitors With Antiangiogenic and Antitumor Activity. Bioorganic & Medicinal Chemistry. [Link]

  • Zeid, M. M., et al. (2025). Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors (Recent Update). Current Pharmaceutical Design. [Link]

  • Gavernet, L., et al. (2011). Top view of the active site of the kinase with the docking. ResearchGate. [Link]

  • Aboelez, M. O., et al. (2022). Docking of target compounds in the active site FAK. (a) validation of... ResearchGate. [Link]

  • Kumar, D., et al. (2021). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. Molecules. [Link]

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Validation

A Comparative Guide to the X-ray Crystallography of Kinase Inhibitors Derived from Privileged Pyrimidine Scaffolds

This guide provides an in-depth, objective comparison of the structural biology of kinase inhibitors centered around the 2-aminopyrimidine scaffold, with a particular focus on derivatives related to the 5-Bromo-2-(furan-...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth, objective comparison of the structural biology of kinase inhibitors centered around the 2-aminopyrimidine scaffold, with a particular focus on derivatives related to the 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine core. While, to date, no crystal structures of kinase inhibitors featuring this exact bromo-furan-pyrimidine scaffold are publicly available in the Protein Data Bank (PDB), the broader furanopyrimidine and aminopyrimidine classes are well-represented and serve as a critical foundation for structure-based drug design. This guide will leverage available crystallographic data from closely related analogues to provide researchers, scientists, and drug development professionals with actionable insights and robust experimental protocols.

The pyrimidine nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its ability to mimic the adenine ring of ATP and engage in key hydrogen bonding interactions within the kinase hinge region.[1][2] This mimicry allows for competitive inhibition of a vast array of kinases, which are critical regulators of cellular processes and frequently dysregulated in diseases like cancer.[2][3] X-ray crystallography is an indispensable tool in this field, offering high-resolution snapshots of how these inhibitors bind to their targets, thereby guiding the optimization of potency, selectivity, and pharmacokinetic properties.[4]

Comparative Structural Analysis of Aminopyrimidine and Furanopyrimidine Kinase Inhibitors

To understand the binding modes and structural determinants of inhibition for compounds related to 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, we will compare the crystallographic data of several inhibitors built upon similar core structures. The following table summarizes key data from selected protein-ligand complexes, providing a basis for understanding the structure-activity relationships (SAR) within this class of inhibitors.

PDB IDKinase TargetInhibitor ScaffoldResolution (Å)R-work / R-freeKey Hinge Interactions & Observations
[5]LckAminopyrimidine amide2.600.207 / 0.267The aminopyrimidine core forms two canonical hydrogen bonds with the backbone of Met319 in the hinge region. The amide substituent extends into the solvent-exposed region, offering a vector for modification to improve properties.[5]
[6]CHK1Aminopyrimidine2.450.203 / 0.250The inhibitor's aminopyrimidine nitrogen atoms interact with the hinge backbone of Cys85 and Glu86. This structure highlights how substitutions on the pyrimidine ring can be exploited to achieve selectivity.[6]
[7]IGF-1R2-(Pyrazol-4-ylamino)-pyrimidine1.900.181 / 0.214The pyrimidine core forms hydrogen bonds with the hinge residue Met1079. The pyrazole moiety extends towards the DFG motif, influencing the kinase's conformational state.[7]
JNK3Biaryl-substituted aminopyrimidine2.10Not ReportedThe aminopyrimidine core binds to the ATP pocket, with biaryl substitutions extending into other pockets to enhance potency and brain penetration. The X-ray structure confirmed its ATP-competitive binding mode.[8]
Aurora A-Furanopyrimidine Complex [4]Aurora AFuranopyrimidineNot ReportedNot ReportedThe furanopyrimidine derivative was identified as a potent inhibitor, and its co-crystal structure revealed key interactions within the Aurora A active site, guiding further SAR studies.[4]

This comparative data underscores a common binding motif: the nitrogen atoms of the pyrimidine ring consistently form hydrogen bonds with the kinase hinge region, anchoring the inhibitor in the ATP-binding site.[1] The diversity in substituents at other positions dictates the inhibitor's selectivity and potency by engaging with other regions of the active site, such as the gatekeeper residue, the DFG motif, and the ribose-binding pocket.[9] For a hypothetical inhibitor based on the 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine scaffold, one would anticipate a similar hinge-binding interaction, with the furan and bromo-substituents occupying adjacent pockets, where their properties would significantly influence the overall binding affinity and selectivity profile.

Experimental Workflow: From Gene to Structure

Achieving a high-resolution crystal structure of a kinase-inhibitor complex is a multi-step process that requires careful optimization at each stage. The following is a detailed, self-validating protocol that serves as a robust starting point for researchers.

Part 1: Protein Expression and Purification

The causality behind this initial phase is simple: high-quality crystals can only be grown from highly pure, stable, and homogenous protein.

  • Construct Design & Cloning:

    • Select a construct of the kinase domain that is known to be stable and crystallizable. Often, this involves truncating flexible N- and C-terminal regions.

    • Incorporate an N- or C-terminal affinity tag (e.g., His6, GST) to facilitate purification. A TEV or PreScission protease cleavage site should be included to allow for tag removal.

  • Protein Expression:

    • Use a reliable expression system, such as E. coli (e.g., BL21(DE3) strain) for bacterial expression or baculovirus-infected insect cells (e.g., Sf9) for eukaryotic kinases that may require post-translational modifications.

    • Optimize expression conditions, including temperature (e.g., 18°C to slow down expression and improve folding), induction time, and inducer concentration (e.g., IPTG).

  • Purification:

    • Affinity Chromatography: Lyse the cells and apply the supernatant to an affinity column (e.g., Ni-NTA for His-tagged proteins). Elute the protein using a competitor (e.g., imidazole).

    • Tag Cleavage: Incubate the eluted protein with the appropriate protease (e.g., TEV) overnight to remove the affinity tag. The success of this step is validated by SDS-PAGE, which will show a shift in the protein's molecular weight.

    • Ion-Exchange Chromatography: Perform a second chromatographic step to separate the cleaved protein from the tag, uncleaved protein, and the protease. The choice of anion or cation exchange depends on the protein's isoelectric point (pI).

    • Size-Exclusion Chromatography (SEC): The final purification step separates the protein based on size, removing any remaining aggregates. The elution of a single, sharp, and symmetric peak is a strong indicator of protein homogeneity, a critical factor for successful crystallization.

protein_purification_workflow cluster_0 Expression cluster_1 Purification Cloning Cloning Expression Expression Cloning->Expression Transform Cell_Lysis Cell_Lysis Expression->Cell_Lysis Affinity_Chromo Affinity_Chromo Cell_Lysis->Affinity_Chromo Clarified Lysate Tag_Cleavage Tag_Cleavage Affinity_Chromo->Tag_Cleavage Eluted Protein Ion_Exchange Ion_Exchange Tag_Cleavage->Ion_Exchange Cleaved Protein SEC SEC Ion_Exchange->SEC Further Purity QC Quality Control (SDS-PAGE, DLS) SEC->QC Homogeneous Protein

Caption: Workflow for kinase expression and purification.
Part 2: Crystallization of the Kinase-Inhibitor Complex

The goal here is to create a supersaturated solution of the protein-ligand complex from which a well-ordered crystal lattice can form. Two primary strategies are employed:

  • Co-crystallization: The inhibitor is incubated with the purified protein before setting up crystallization trials. This is often the method of choice as it can stabilize the protein and capture the induced-fit conformational changes upon ligand binding.

  • Soaking: Pre-grown apo-protein crystals are transferred to a solution containing the inhibitor. This method is faster but may not be suitable if the ligand induces significant conformational changes that would shatter the crystal lattice.

Step-by-Step Co-crystallization Protocol:

  • Complex Formation:

    • Dissolve the inhibitor (e.g., a derivative of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine) in a suitable solvent like DMSO to create a high-concentration stock (e.g., 50 mM).

    • Incubate the purified kinase (e.g., at 5-10 mg/mL) with a 3-5 fold molar excess of the inhibitor for at least 2 hours on ice to ensure complex formation.

  • Crystallization Screening:

    • Use commercially available sparse-matrix screens (e.g., from Hampton Research, Qiagen) to test a wide range of crystallization conditions (pH, precipitant, salts, additives).

    • Set up sitting-drop or hanging-drop vapor diffusion trials in 96-well plates. Typically, a 1:1 ratio of protein-ligand complex to reservoir solution is used.

  • Optimization:

    • Once initial "hits" (small crystals or crystalline precipitate) are identified, perform optimization screens. This involves systematically varying the concentrations of the precipitant, buffer pH, and salt around the initial hit condition to improve crystal size and quality.

  • Crystal Harvesting and Cryo-protection:

    • Carefully loop out the best-looking crystals.

    • To prevent ice formation during X-ray data collection at cryogenic temperatures (100 K), the crystals must be cryo-protected. This is achieved by briefly soaking the crystal in a solution containing the mother liquor supplemented with a cryoprotectant (e.g., 20-30% glycerol, ethylene glycol).

    • Flash-cool the crystal in liquid nitrogen.

crystallization_workflow Protein Purified Kinase Complex Kinase-Inhibitor Complex Formation Protein->Complex Inhibitor Inhibitor Stock Inhibitor->Complex Screening High-Throughput Crystallization Screening Complex->Screening Hits Initial Crystal Hits Screening->Hits Optimization Optimization of Conditions Hits->Optimization Harvesting Crystal Harvesting & Cryo-protection Optimization->Harvesting Data_Collection X-ray Data Collection Harvesting->Data_Collection

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (CAS No. 886366-01-4).

Author: BenchChem Technical Support Team. Date: January 2026

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine (CAS No. 886366-01-4). As a specialized heterocyclic compound, likely utilized as a protein degrader building block in drug discovery and development, its handling and disposal demand a rigorous adherence to safety protocols to protect laboratory personnel and the environment.[1] This guide is built upon the foundational principles of chemical safety, drawing from data on analogous brominated pyrimidine structures and established federal and institutional guidelines for hazardous waste management.

Section 1: Hazard Assessment & Characterization

A thorough understanding of a chemical's hazard profile is the bedrock of its safe management. While a specific, comprehensive Safety Data Sheet (SDS) for 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine is not widely available, a reliable hazard assessment can be constructed by examining structurally similar compounds. This "assessment by analogy" is a standard practice in chemical safety for novel or rare substances.

The core structure, a brominated pyrimidine, suggests specific hazard classifications. Related compounds consistently exhibit moderate acute toxicity and significant irritant properties.[2][3] Therefore, it is imperative to handle this compound as, at minimum, harmful and an irritant.

Furthermore, its chemical makeup places it into two critical waste categories:

  • Halogenated Organic Compound: The presence of bromine classifies it as a halogenated waste.[4] This is a crucial distinction, as mixing halogenated and non-halogenated waste streams can complicate disposal processes and significantly increase costs.[4]

  • Potentially Bioactive/Cytotoxic Agent: Its application in drug development suggests potential biological activity.[1] As a matter of prudence, it should be handled with the same level of care as other hazardous pharmaceutical compounds, following guidelines established by OSHA and NIOSH.[5][6]

Hazard Classification (Inferred) Description Primary Precaution Supporting Analogs & Citations
Acute Toxicity, Oral (Category 4) Harmful if swallowed.Avoid ingestion. Do not eat, drink, or smoke in work areas.[2]5-Bromo-2-(methylsulfonyl)pyrimidine, 5-Bromo-2-fluorobenzonitrile[2]
Skin Irritation (Category 2) Causes skin irritation.Prevent all skin contact by using appropriate gloves and lab coat.[3]2-Amino-5-bromopyrimidine[3]
Serious Eye Irritation (Category 2) Causes serious eye irritation.Wear chemical safety goggles or a face shield at all times.[2][3]5-Bromo-2-(methylsulfonyl)pyrimidine, 2-Amino-5-bromopyrimidine[2][3]
Respiratory Irritation (STOT SE 3) May cause respiratory irritation.Handle only in a certified chemical fume hood to avoid dust inhalation.[3]2-Amino-5-bromopyrimidine, 5-Bromo-2-fluorobenzonitrile[3]

Section 2: Personal Protective Equipment (PPE) - Your First Line of Defense

A proactive approach to safety is non-negotiable. The selection and correct use of PPE are critical to prevent exposure during handling and disposal. The causality is simple: creating an impermeable barrier between the researcher and the chemical negates the primary routes of exposure.

Equipment Specification & Rationale Citations
Hand Protection Double-gloving with nitrile gloves. The inner glove protects against incidental contamination when removing the outer, more heavily contaminated glove. Nitrile offers good resistance to a range of chemicals. Always inspect gloves for tears or punctures before use.[7][8]
Eye/Face Protection Chemical safety goggles with side shields or a full-face shield. This is mandatory to protect against splashes or airborne dust particles causing serious eye irritation. Standard safety glasses are insufficient.[8][9][10]
Body Protection Fully-buttoned laboratory coat. A flame-resistant coat is preferable. This protects the skin on the arms and torso from contamination.[8][10]
Respiratory Protection Required if handling outside of a fume hood. If there is any risk of aerosol or dust generation outside of a contained and ventilated space, a NIOSH-approved respirator is necessary. All work with the solid compound should be performed in a chemical fume hood.[7][11]

Section 3: Step-by-Step Disposal Protocol

This protocol ensures that the waste is handled, segregated, and stored in a manner that is safe, compliant, and self-validating.

3.1 Waste Segregation: The Principle of Purity The cardinal rule of chemical waste disposal is proper segregation.

  • Action: Designate a specific, dedicated hazardous waste container for 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine and any materials grossly contaminated by it.

  • Causality: As a halogenated organic compound, it must be kept separate from non-halogenated solvent and chemical waste.[4] Co-mingling leads to complex and expensive disposal routes, such as high-temperature incineration required for halogenated compounds.[2][12]

3.2 Containerization & Labeling The waste container is the primary containment vessel and must be managed correctly.

  • Action: Use a chemically compatible, high-density polyethylene (HDPE) or glass container with a screw-top, leak-proof lid. The container must be clearly labeled before any waste is added.

  • Labeling Requirement: The label must, at a minimum, include:

    • The words "Hazardous Waste"

    • Full Chemical Name: "5-Bromo-2-(furan-2-ylmethylamino)pyrimidine"

    • CAS Number: "886366-01-4"

    • Associated Hazards: "Harmful, Irritant"

    • Appropriate GHS Pictograms (e.g., Exclamation Mark)

  • Causality: Proper containerization and labeling prevent accidental reactions, ensure personnel are aware of the contents' hazards, and are required by EPA and OSHA regulations.[4][13] The container must remain closed except when adding waste.[13]

3.3 Collection of Waste This includes the pure compound, reaction residues, and contaminated materials.

  • Solid Waste:

    • Action: Carefully sweep solid material using a dedicated brush and non-sparking dustpan.[14] Avoid any actions that could generate dust. Place the collected solid directly into the designated hazardous waste container.[15]

    • Causality: Minimizing dust generation is critical to prevent inhalation, which can cause respiratory irritation.[3]

  • Contaminated Labware & PPE:

    • Action: Items such as weighing papers, pipette tips, and contaminated gloves should be collected in the same dedicated hazardous waste container.[5][7]

    • Causality: Any item that has come into direct contact with the chemical is considered "trace contaminated" and must be disposed of as hazardous waste to prevent secondary exposure.[5]

3.4 Temporary On-Site Storage Waste containers must be stored safely pending pickup by a licensed disposal company.

  • Action: Store the sealed container in a designated satellite accumulation area. This area should be secure, well-ventilated, and segregated from incompatible materials like strong oxidizing agents.[14][16]

  • Causality: Safe storage minimizes the risk of spills, unauthorized access, and dangerous reactions, ensuring the integrity of the containment until final disposal.[13]

Section 4: Spill Management Protocol

In the event of an accidental spill, a swift and correct response is crucial.

  • Alert & Evacuate: Immediately alert personnel in the vicinity. If the spill is large or generates significant dust, evacuate the immediate area.

  • Don PPE: Before addressing the spill, don the full PPE as outlined in Section 2, including respiratory protection if necessary.[7]

  • Contain & Clean:

    • For solid spills, gently cover with an absorbent material to prevent dust from becoming airborne.[7]

    • Carefully sweep the material into a designated waste container.[14]

    • Clean the spill area thoroughly with a detergent solution, followed by water.[7]

  • Dispose: All cleanup materials (absorbent pads, contaminated wipes, etc.) must be placed in the hazardous waste container.[7]

Section 5: Final Disposal Pathway - Regulatory Compliance

The ultimate disposal of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine must comply with all local, state, and federal regulations.

  • Prohibition of Sewer Disposal: Under the EPA's Resource Conservation and Recovery Act (RCRA), the disposal of hazardous waste pharmaceuticals down the drain is strictly prohibited.[17] This compound must never be disposed of via the sanitary sewer.[15][17]

  • Recommended Disposal Method: The required method is incineration at a licensed chemical destruction facility. [2] This high-temperature process is necessary to completely destroy the halogenated organic molecule, preventing its release into the environment.[12]

  • Cradle-to-Grave Responsibility: The generator of the waste (your institution) is legally responsible for it from creation to final destruction.[4] Therefore, you must use a licensed and reputable hazardous waste management company for transport and disposal.[4][14]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine.

A Identify Waste: 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine B Don Full PPE (See Section 2) A->B C Select Designated Halogenated Waste Container B->C D Is Container Correctly Labeled? C->D E Label Container per Protocol (See Section 3.2) D->E No F Collect Waste (Solid Compound & Contaminated Items) D->F Yes E->F G Securely Seal Container F->G H Store in Secure Satellite Accumulation Area G->H I Arrange Pickup by Licensed Hazardous Waste Vendor H->I J Document Waste for Manifest I->J

Caption: Disposal workflow for 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine.

References

  • Secure Waste. (2026). EPA Final Rule on Hazardous Waste Pharmaceuticals. Retrieved from [Link]

  • CP Lab Safety. (n.d.). 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, min 98%, 100 grams. Retrieved from [Link]

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Handling

Comprehensive Safety and Handling Guide for 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine

This guide provides essential safety protocols and operational directives for the handling of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine. In the absence of a specific Safety Data Sheet (SDS) for this compound, the follo...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides essential safety protocols and operational directives for the handling of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine. In the absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures are grounded in established best practices for handling structurally related brominated pyrimidines and heterocyclic compounds.[1] This document is intended for researchers, scientists, and professionals in drug development and is designed to ensure the highest standards of laboratory safety.

Hazard Identification and Risk Assessment

Anticipated Hazards:

  • Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[4]

  • Skin and Eye Irritation: Likely to cause skin irritation and serious eye irritation.[2][4]

  • Respiratory Irritation: May cause respiratory irritation, particularly if handled as a powder or aerosol.[2][4]

A thorough risk assessment should be conducted before commencing any work with this compound, taking into account the quantities being used and the nature of the experimental procedures.

Engineering Controls: The First Line of Defense

Primary containment and ventilation are critical to minimizing exposure. All handling of 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine should be performed within a certified chemical fume hood to control airborne particulates and vapors.[5] Eyewash stations and safety showers must be readily accessible in the immediate work area.[3][6]

Personal Protective Equipment (PPE): A Barrier to Exposure

The selection and proper use of PPE are paramount to ensuring personal safety. The following table outlines the minimum required PPE for handling this compound.

PPE Category Specification Rationale
Eye and Face Protection Chemical safety goggles with side shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield may be required for splash-prone procedures.[7][8]Protects against splashes, dust, and aerosols, preventing serious eye irritation.[4][8]
Hand Protection Chemical-resistant, powder-free gloves (e.g., nitrile or neoprene).[5][9] Thicker gloves are generally more protective.[10]Prevents skin contact and absorption.[4] Gloves must be inspected before use and changed regularly (every 30-60 minutes) or immediately upon known or suspected contact with the compound.[7][10]
Body Protection A polyethylene-coated polypropylene disposable gown or a lab coat made of a material resistant to chemical permeation.[9] Closed-toe shoes are mandatory.[1]Protects skin from accidental spills and contamination.[1] Cloth lab coats are not recommended as they can absorb chemicals.[9]
Respiratory Protection For routine handling within a fume hood, respiratory protection may not be necessary. If there is a risk of generating dust or aerosols that cannot be controlled by local exhaust ventilation, a NIOSH-approved N95 or higher-rated respirator should be used.[10]Minimizes the risk of inhaling irritating or harmful airborne particles.[4]
PPE Donning and Doffing Workflow

Proper procedure for putting on and removing PPE is critical to prevent cross-contamination.

PPE_Workflow cluster_donning Donning (Putting On) cluster_doffing Doffing (Taking Off) Don1 1. Gown Don2 2. Mask/Respirator Don1->Don2 Don3 3. Goggles/Face Shield Don2->Don3 Don4 4. Gloves (over cuffs) Don3->Don4 Wash1 Wash Hands Doff1 1. Gloves Doff2 2. Gown Doff1->Doff2 Doff3 3. Goggles/Face Shield Doff2->Doff3 Doff4 4. Mask/Respirator Doff3->Doff4 Wash2 Wash Hands Thoroughly Doff4->Wash2 Wash1->Doff1 Before Exiting Lab

Caption: Sequential workflow for donning and doffing Personal Protective Equipment.

Operational Plan: From Receipt to Use

Receiving and Storage:

  • Upon receipt, inspect the container for any damage or leaks.

  • Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3][6][8]

  • The container must be kept tightly closed.[6][8]

Handling and Experimental Use:

  • Preparation: Before handling, ensure all necessary engineering controls are functioning and all required PPE is readily available.

  • Weighing and Transfer: Conduct all weighing and transfers of the solid compound within a chemical fume hood or a glove box to prevent the generation of dust.

  • Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

  • Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and water.[4][7] Decontaminate all work surfaces.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[6]

  • Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes.[6] If skin irritation persists, seek medical attention.[2][6]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[6] Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[7][11] Never give anything by mouth to an unconscious person.[7][11] Call a poison control center or physician immediately.[4][7]

  • Spills: Evacuate the area. For small spills, carefully sweep up the solid material, avoiding dust formation, and place it into a suitable, labeled container for disposal.[6] For large spills, contact your institution's Environmental Health and Safety (EHS) department.

Disposal Plan

As a brominated organic compound, 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine and any materials contaminated with it must be disposed of as hazardous chemical waste.

Waste Segregation and Disposal Workflow:

Disposal_Workflow cluster_generation Waste Generation cluster_collection Collection & Segregation cluster_disposal Final Disposal A Unused Compound E Place in a designated, sealed, and compatible waste container. A->E B Contaminated PPE (Gloves, Gown) B->E C Contaminated Labware (Glassware, Pipette Tips) C->E D Label as 'Halogenated Organic Waste' E->D F Store in a designated satellite accumulation area. E->F G Arrange for pickup by certified hazardous waste personnel. F->G

Caption: Step-by-step process for the safe disposal of halogenated chemical waste.

Key Disposal Principles:

  • Categorization: This compound falls under the category of halogenated organic waste.[12]

  • Containment: Collect all waste, including contaminated PPE and cleaning materials, in a clearly labeled, sealed container that is compatible with the chemical.[13][14]

  • Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical name.[14]

  • Disposal: The sealed container should be handed over to your institution's EHS department or a licensed chemical waste disposal service for incineration or other appropriate treatment.[2] Do not dispose of this chemical down the drain or in regular trash.[4]

By adhering to these guidelines, you can effectively mitigate the risks associated with handling 5-Bromo-2-(furan-2-ylmethylamino)pyrimidine, ensuring a safe and compliant laboratory environment.

References

  • 5-Bromo-2-(methylthio)pyrimidine-4-carboxylic acid - Safety Data Sheet. (2023-08-25). [Link]

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  • Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006-12-06). [Link]

  • 5-Bromopyrimidine - Safety Data Sheet. (2016-12-02). [Link]

  • 5-Bromo-2-chloropyrimidine - Safety Data Sheet. [Link]

  • Proper disposal of chemicals. (2025-08-20). Sciencemadness Wiki. [Link]

  • Personal protective equipment in your pharmacy. (2019-10-30). [Link]

  • Halogenated Waste (any organic chemical that contains F, Cl, Br, or I). [Link]

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  • Hazardous Waste Disposal Guide. Dartmouth Policy Portal. [Link]

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